2-Methylbenzyl alcohol

• CAS: 89-95-2

Core Science & Biosynthesis

physical properties of 2-Methylbenzyl alcohol

An In-depth Technical Guide on the Physical Properties of 2-Methylbenzyl Alcohol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core (o-Tolylmethanol), a key aromatic alcohol utilized as a solvent, a fragrance ingredient, and an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.[1] This document is intended to be a resource for researchers, scientists, and professionals in drug development, offering detailed data, experimental protocols, and a visual representation of a relevant synthetic pathway.

Core Physical and Chemical Properties

2-Methylbenzyl alcohol, with the CAS number 89-95-2, is an aromatic primary alcohol.[2] Its molecular formula is C8H10O, and it has a molecular weight of approximately 122.17 g/mol .[2][3] Structurally, it consists of a toluene (B28343) molecule where one of the ortho hydrogens has been substituted with a hydroxymethyl group.[2] At room temperature, it typically appears as a white solid.[2][4]

Quantitative Data Summary

The following table summarizes the key quantitative , compiled from various sources for easy reference and comparison.

Property	Value	Units	Notes and Citations
Molecular Weight	122.167	g/mol	[1][5]
Appearance	White solid	-	[2][4]
Melting Point	33 - 38	°C	A range of 33-36 °C is commonly cited.[5][6][7][8]
Boiling Point	219	°C	At 760 mmHg.[3][9]
109 - 110	°C	At 14 mmHg.[1][6][7][10]
Density	1.022 - 1.08	g/cm³	[1][4][5]
Solubility	Soluble in methanol	-	Soluble at 0.1 g/mL in methanol.[5][9][11] Moderately soluble in water.[12]
Vapor Pressure	0.75	mmHg	At 86 °C.[1][5][6]
Refractive Index	1.5408	n20/D	[1][5][6][10]
pKa	14.37 ± 0.10	-	Predicted value.[5][8]
Flash Point	104	°C	Closed cup.[1][6][13]
LogP	1.48730 - 1.6	-	[1][2][5]

Experimental Protocols for Property Determination

This section details the standard methodologies for determining the key physical properties of organic compounds like 2-Methylbenzyl alcohol.

Melting Point Determination (Thiele Tube Method)

The melting point is a crucial indicator of purity for a solid compound. A sharp melting range typically signifies a high degree of purity.

Methodology:

• Sample Preparation: A small amount of finely powdered 2-Methylbenzyl alcohol is packed into a capillary tube, sealed at one end, to a height of 1-2 mm.

• Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb. This assembly is then placed in a Thiele tube containing a high-boiling point liquid (e.g., mineral oil or silicone oil).

• Heating: The side arm of the Thiele tube is gently and uniformly heated with a Bunsen burner. The design of the tube facilitates convection currents, ensuring even heat distribution. The heating rate should be slow, approximately 1-2°C per minute, especially near the expected melting point.

• Observation and Measurement: The temperature at which the solid first begins to liquefy is recorded as the beginning of the melting range. The temperature at which the last crystal melts is recorded as the end of the melting range. For a pure compound, this range is typically narrow (0.5-1.0°C).

Boiling Point Determination (Micro-Boiling Point Method)

This method is suitable for determining the boiling point of a small quantity of liquid. Since 2-Methylbenzyl alcohol is a solid at room temperature, it would first need to be melted.

Methodology:

• Sample Preparation: A few milliliters of molten 2-Methylbenzyl alcohol are placed in a small test tube (fusion tube).

• Capillary Inversion: A capillary tube, sealed at one end, is inverted and placed into the liquid in the test tube.

• Heating: The test tube assembly is attached to a thermometer and heated in a Thiele tube or an oil bath.

• Observation: As the liquid is heated, a steady stream of bubbles will emerge from the open end of the inverted capillary tube. The heating is then discontinued.

• Measurement: The temperature is closely monitored as the liquid cools. The boiling point is the temperature at which the stream of bubbles stops and the liquid is drawn up into the capillary tube. This is the point where the vapor pressure of the liquid equals the external atmospheric pressure.[9]

Density Determination of a Solid (Displacement Method)

The density of a solid can be determined by measuring its mass and the volume of liquid it displaces.

Methodology:

• Mass Measurement: The mass of a sample of solid 2-Methylbenzyl alcohol is accurately measured using an analytical balance.

• Initial Volume Measurement: A graduated cylinder is partially filled with a liquid in which the solid is insoluble (e.g., water, if solubility is low enough for this measurement, or an inert non-solvent), and the initial volume is recorded.

• Displacement: The weighed solid is carefully placed into the graduated cylinder, ensuring it is fully submerged.

• Final Volume Measurement: The new volume of the liquid in the graduated cylinder is recorded. The difference between the final and initial volumes gives the volume of the solid.

• Calculation: The density is calculated by dividing the mass of the solid by its determined volume.

Solubility Determination

A qualitative assessment of solubility in various solvents provides insight into the polarity of the compound.

Methodology:

• Sample Preparation: A small, measured amount of 2-Methylbenzyl alcohol (e.g., 25 mg) is placed in a test tube.

• Solvent Addition: A measured volume of the solvent (e.g., 0.75 mL of water, methanol, or other organic solvents) is added in small portions to the test tube.

• Observation: After each addition, the test tube is vigorously shaken. The compound is considered soluble if a homogeneous solution forms. The solubility can be further classified as very soluble, soluble, sparingly soluble, or insoluble based on the amount of solvent required to dissolve the sample.

Synthesis Workflow Visualization

The following diagram illustrates a common laboratory-scale synthesis of 2-Methylbenzyl alcohol via the hydrolysis of 2-methylbenzyl acetate. This provides a logical workflow for researchers interested in the preparation of this compound.

Caption: Synthesis workflow for 2-Methylbenzyl alcohol.

References

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. chem.ucalgary.ca [chem.ucalgary.ca]
• 5. byjus.com [byjus.com]
• 6. pennwest.edu [pennwest.edu]
• 7. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 8. Determination of Boiling Point of Organic Compounds - GeeksforGeeks [geeksforgeeks.org]
• 9. vijaynazare.weebly.com [vijaynazare.weebly.com]
• 10. Melting Point Determination of Organic Compounds: Chemistry Guide [vedantu.com]
• 11. benchchem.com [benchchem.com]
• 12. uomus.edu.iq [uomus.edu.iq]
• 13. scribd.com [scribd.com]

Synthesis of 2-Methylbenzyl Alcohol from o-Xylene: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2-methylbenzyl alcohol from o-xylene (B151617). The primary route involves a two-step process: the selective oxidation of o-xylene to 2-methylbenzaldehyde (B42018), followed by the reduction of the aldehyde to the desired 2-methylbenzyl alcohol. This document details the experimental protocols, reaction mechanisms, and quantitative data for these key transformations, intended to equip researchers and professionals in drug development and chemical synthesis with the necessary information for practical application.

Overview of the Synthesis Pathway

The conversion of o-xylene to 2-methylbenzyl alcohol is not typically achieved in a single step. The most common and efficient method proceeds through the intermediate, 2-methylbenzaldehyde. The overall synthesis can be represented as follows:

Caption: Overall synthesis pathway from o-xylene.

This two-step approach allows for greater control over the reaction and purification of the intermediate, ultimately leading to a higher purity of the final product.

Step 1: Selective Oxidation of o-Xylene to 2-Methylbenzaldehyde

The selective oxidation of the methyl group of o-xylene to an aldehyde is a critical step that requires careful control to prevent over-oxidation to the corresponding carboxylic acid (2-methylbenzoic acid). Various catalytic systems have been developed to achieve high selectivity for 2-methylbenzaldehyde.

Catalytic Systems and Performance

Several catalytic systems have been investigated for the selective oxidation of o-xylene. The choice of catalyst and reaction conditions significantly impacts the conversion of o-xylene and the selectivity towards 2-methylbenzaldehyde.

Catalyst System	Oxidant	Temperature (°C)	Pressure (atm)	Reaction Time (h)	o-Xylene Conversion (%)	2-Methylbenzaldehyde Selectivity (%)	Reference
Metalloporphyrin (Fe complex) + CoCl₂	Air	125	6	10	9.5	Part of 98% total yield of aldehyde, alcohol, and acid	[1]
V₂O₅/TiO₂	Air	320-370	-	-	Varies with temp.	Intermediate in phthalic anhydride (B1165640) synthesis	[2]
MOF-Derived Co₃O₄-R	O₂	270 (T₉₀%)	-	-	90	-	[3]
VAgOₓ/α-Al₂O₃	O₂	295	-	-	1	up to 92 (for p-xylene)	[4]

Note: The yield of 2-methylbenzaldehyde can be part of a mixture of products including 2-methylbenzyl alcohol and 2-methylbenzoic acid, as seen with the metalloporphyrin catalyst system.[1] The V₂O₅/TiO₂ catalyst system is primarily used for the production of phthalic anhydride, where 2-methylbenzaldehyde is an intermediate.[2]

Experimental Protocol: Catalytic Air Oxidation with Metalloporphyrin Catalyst

This protocol is based on the method described in patent CN1156421C, which employs a metalloporphyrin catalyst for the selective oxidation of o-xylene.[1]

Materials:

• o-Xylene

• Metalloporphyrin catalyst (e.g., Fe-porphyrin complex)

• Cobalt(II) chloride (CoCl₂)

• Pressurized reaction vessel

• Air or oxygen source

Procedure:

• To a 500 mL pressurized reaction vessel, add 20 mg of the metalloporphyrin catalyst and 30 mg of CoCl₂.

• Add 500 mL of o-xylene to the reactor.

• Pressurize the reactor with air to 6 atm.

• Heat the reaction mixture to 125°C with constant stirring.

• Maintain the reaction at this temperature and pressure for 10 hours.

• After the reaction is complete, cool the reactor to room temperature and carefully depressurize.

• The reaction mixture contains unreacted o-xylene, 2-methylbenzaldehyde, 2-methylbenzyl alcohol, and 2-methylbenzoic acid.

• Isolate the 2-methylbenzaldehyde from the product mixture using fractional distillation under reduced pressure.

Caption: Experimental workflow for the oxidation of o-xylene.

Step 2: Reduction of 2-Methylbenzaldehyde to 2-Methylbenzyl Alcohol

The reduction of the aldehyde functional group in 2-methylbenzaldehyde to a primary alcohol is a common and high-yielding transformation. Several reducing agents can be employed for this purpose, with sodium borohydride (B1222165) (NaBH₄) being a mild, selective, and commonly used reagent in laboratory settings. Catalytic hydrogenation is another viable method, particularly for larger-scale synthesis.

Reduction Methods and Quantitative Data

Reducing Agent/Method	Solvent	Reactant Ratio (Reducer:Aldehyde)	Temperature	Reaction Time	Yield (%)	Reference
Sodium Borohydride (NaBH₄)	THF	1:1	Room Temp	17 min (with ultrasound)	97 (for benzaldehyde)	[5]
Sodium Borohydride (NaBH₄) / (NH₄)₂SO₄	THF-H₂O	1:1	Room Temp	20 min	96 (for benzaldehyde)	[6]
Catalytic Hydrogenation (Au/Al₂O₃)	-	-	353 K	-	100 (for benzaldehyde)	[7]
Catalytic Hydrogenation (Manganese-based)	-	H₂:Ester 40:1	360°C	-	-	[8]

Note: The data for benzaldehyde (B42025) reduction is included as a close proxy for 2-methylbenzaldehyde, as specific quantitative data for the latter was not always available in the cited literature. The reaction conditions and yields are expected to be very similar.

Experimental Protocol: Reduction with Sodium Borohydride

This protocol is a general and efficient method for the reduction of 2-methylbenzaldehyde to 2-methylbenzyl alcohol using sodium borohydride.[9][10]

Materials:

• 2-Methylbenzaldehyde

• Sodium borohydride (NaBH₄)

• Methanol (B129727) or Ethanol (B145695)

• Deionized water

• Diethyl ether or Dichloromethane (B109758)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve 2-methylbenzaldehyde (1 equivalent) in methanol or ethanol (10 volumes).

• Cool the solution in an ice bath to 0-5°C.

• Slowly add sodium borohydride (1.2 equivalents) portion-wise to the stirred solution, maintaining the temperature below 10°C.

• After the addition is complete, remove the ice bath and stir the reaction mixture at room temperature for 1-2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cool the mixture again in an ice bath and quench the excess NaBH₄ by slowly adding saturated aqueous NH₄Cl solution.

• Remove the organic solvent under reduced pressure.

• Extract the aqueous residue with diethyl ether or dichloromethane (3 x 10 volumes).

• Combine the organic layers and wash with brine, then dry over anhydrous Na₂SO₄.

• Filter the drying agent and concentrate the organic phase under reduced pressure to obtain the crude 2-methylbenzyl alcohol.

• The product can be further purified by distillation or column chromatography if necessary.

Caption: Experimental workflow for the reduction of 2-methylbenzaldehyde.

Conclusion

The synthesis of 2-methylbenzyl alcohol from o-xylene is a well-established two-step process that offers good overall yields and high product purity. The selective oxidation of o-xylene to 2-methylbenzaldehyde is the more challenging step, requiring careful selection of a catalyst and optimization of reaction conditions to minimize over-oxidation. The subsequent reduction of the aldehyde to the alcohol is a straightforward and efficient transformation. The protocols and data presented in this guide provide a solid foundation for researchers and professionals to successfully synthesize 2-methylbenzyl alcohol for various applications in the pharmaceutical and chemical industries.

References

• 1. CN1156421C - Process for preparing methyl benzaldehyde, methyl methanol and methyl benzoic acid by selectiveoxidizing dimethylbenzene - Google Patents [patents.google.com]
• 2. lehigh.edu [lehigh.edu]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. znaturforsch.com [znaturforsch.com]
• 6. scispace.com [scispace.com]
• 7. files01.core.ac.uk [files01.core.ac.uk]
• 8. Catalytic Hydrogenation Property of Methyl Benzoate to Benzyl Aldehyde over Manganese-Based Catalysts with Appropriate Oxygen Vacancies [mdpi.com]
• 9. organic-synthesis.com [organic-synthesis.com]
• 10. studylib.net [studylib.net]

Synthesis of 2-Methylbenzyl Alcohol via Grignard Reaction: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the synthesis of 2-methylbenzyl alcohol utilizing the Grignard reaction. It covers two primary synthetic pathways, detailed experimental protocols, reaction mechanisms, and quantitative data to support researchers in the successful execution and understanding of this important chemical transformation.

Introduction

The Grignard reaction is a cornerstone of organic synthesis, enabling the formation of carbon-carbon bonds with high efficiency. The synthesis of 2-methylbenzyl alcohol, a valuable intermediate in the pharmaceutical and fine chemical industries, can be effectively achieved through this method. This guide will explore two principal Grignard routes:

• Route A: The reaction of 2-methylbenzaldehyde (B42018) with a methyl Grignard reagent (e.g., methylmagnesium bromide).

• Route B: The reaction of 2-methylbenzylmagnesium halide (formed from a 2-methylbenzyl halide) with formaldehyde.

Both pathways offer reliable methods for the preparation of the target alcohol, with the choice of route often depending on the availability of starting materials.

Quantitative Data Summary

The following tables summarize the key quantitative data for the reactants and the product.

Compound	Molecular Formula	Molar Mass ( g/mol )	Density (g/mL)	Melting Point (°C)	Boiling Point (°C)
2-Methylbenzaldehyde	C₈H₈O	120.15	1.037	-35	199
Methylmagnesium Bromide (3.0 M in diethyl ether)	CH₃MgBr	119.27	~0.89	N/A	~35 (of ether)
2-Bromotoluene (B146081)	C₇H₇Br	171.04	1.400	-26	184-185
Paraformaldehyde	(CH₂O)n	~(30.03)n	~1.46	120-170 (decomp.)	N/A
Magnesium Turnings	Mg	24.31	1.74	650	1090
Diethyl Ether (anhydrous)	(C₂H₅)₂O	74.12	0.713	-116	34.6
2-Methylbenzyl Alcohol	C₈H₁₀O	122.16	1.044	33-36	217

Reaction Mechanisms and Pathways

The Grignard synthesis of 2-methylbenzyl alcohol proceeds through a nucleophilic addition mechanism. The carbon-magnesium bond in the Grignard reagent is highly polarized, rendering the carbon atom nucleophilic. This nucleophile attacks the electrophilic carbonyl carbon of the aldehyde or formaldehyde.

General Mechanism of Grignard Addition to a Carbonyl

The reaction can be visualized as a two-step process:

• Nucleophilic Attack: The Grignard reagent adds across the carbonyl double bond to form a tetrahedral magnesium alkoxide intermediate.

• Protonation: Subsequent workup with a mild acid protonates the alkoxide to yield the final alcohol product.

Caption: General mechanism of the Grignard reaction.

Experimental Protocols

Safety Precaution: All Grignard reactions must be conducted under strictly anhydrous conditions in a well-ventilated fume hood. All glassware must be oven- or flame-dried before use. Anhydrous solvents are essential as Grignard reagents react violently with water.[1][2]

Route A: From 2-Methylbenzaldehyde and Methylmagnesium Bromide

This protocol is a representative procedure for the synthesis of 2-methylbenzyl alcohol from 2-methylbenzaldehyde and a commercially available methyl Grignard reagent.

Materials:

• 2-Methylbenzaldehyde

• Methylmagnesium bromide (3.0 M solution in diethyl ether)

• Anhydrous diethyl ether

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• 1 M Hydrochloric acid (HCl)

Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet is charged with 2-methylbenzaldehyde (1.0 eq) dissolved in anhydrous diethyl ether.

• Grignard Addition: The flask is cooled to 0 °C in an ice bath. The methylmagnesium bromide solution (1.1 eq) is added dropwise from the dropping funnel over 30 minutes, maintaining the internal temperature below 10 °C.

• Reaction: After the addition is complete, the reaction mixture is allowed to warm to room temperature and stirred for an additional 1-2 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Quenching: The reaction is carefully quenched by the slow, dropwise addition of saturated aqueous ammonium chloride solution at 0 °C.

• Workup and Extraction: The mixture is transferred to a separatory funnel. The organic layer is separated, and the aqueous layer is extracted twice with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, filtered, and the solvent is removed under reduced pressure to yield the crude product.

• Purification: The crude 2-methylbenzyl alcohol can be purified by vacuum distillation or column chromatography on silica (B1680970) gel.

Caption: Experimental workflow for Route A.

Route B: From 2-Bromotoluene and Paraformaldehyde

This protocol outlines the synthesis starting with the formation of the Grignard reagent from 2-bromotoluene.

Materials:

• 2-Bromotoluene

• Magnesium turnings

• Iodine (crystal)

• Anhydrous diethyl ether

• Paraformaldehyde

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Grignard Reagent Formation:

  • A flame-dried, three-necked round-bottom flask is equipped with a reflux condenser, a dropping funnel, a magnetic stirrer, and a nitrogen inlet.

  • Magnesium turnings (1.2 eq) and a small crystal of iodine are placed in the flask.

  • A solution of 2-bromotoluene (1.0 eq) in anhydrous diethyl ether is placed in the dropping funnel. A small portion of this solution is added to the magnesium.

  • The reaction is initiated, which may require gentle warming. The disappearance of the iodine color and gentle refluxing of the ether indicates the start of the reaction.

  • The remaining 2-bromotoluene solution is added dropwise at a rate that maintains a gentle reflux. After the addition is complete, the mixture is refluxed for an additional 30-60 minutes.

• Reaction with Formaldehyde:

  • The Grignard reagent solution is cooled to 0 °C.

  • Paraformaldehyde (1.5 eq), previously dried under vacuum, is added portion-wise to the stirred solution, ensuring the temperature does not exceed 20 °C.

  • The mixture is then stirred at room temperature overnight.

• Quenching and Workup: The reaction is quenched and worked up following the same procedure as in Route A (steps 4 and 5).

• Purification: The crude product is purified by vacuum distillation or column chromatography.

Caption: Experimental workflow for Route B.

Characterization of 2-Methylbenzyl Alcohol

A successful synthesis should yield a product with the expected spectroscopic characteristics. A reported synthesis of 2-methylbenzyl alcohol resulted in a 78% yield.[3]

Technique	Data
¹H NMR (400 MHz, CDCl₃)	δ 7.37-7.34 (m, 1H), 7.24-7.17 (m, 3H), 4.70 (s, 2H), 2.37 (s, 3H).[3]
¹³C NMR (101 MHz, CDCl₃)	δ 138.8, 136.3, 130.5, 127.9, 127.7, 126.2, 63.7, 18.8.[3]
Appearance	Light yellow oil.[3]
GC-MS [M-H₃O⁺]	m/z = 122.10.[3]

Troubleshooting and Optimization

• Failure to Initiate Grignard Formation: This is often due to the presence of moisture or an oxide layer on the magnesium. Ensure all glassware is meticulously dried and consider activating the magnesium with a crystal of iodine or by crushing the turnings in the flask.[4]

• Low Yield: Low yields can result from impure reagents, wet solvents, or side reactions such as Wurtz coupling.[5] Using freshly distilled anhydrous solvents and maintaining a controlled addition rate of the halide can mitigate these issues.

• Formation of Biphenyl (B1667301): In syntheses starting from aryl halides, homocoupling to form biphenyl can be a significant side reaction.[6]

By adhering to the detailed protocols and understanding the underlying chemical principles, researchers can confidently synthesize 2-methylbenzyl alcohol for a wide range of applications in drug discovery and development.

References

• 1. 2-Methylbenzyl alcohol | C8H10O | CID 6994 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. rsc.org [rsc.org]
• 6. web.mnstate.edu [web.mnstate.edu]

An In-depth Technical Guide to 2-Methylbenzyl Alcohol for Researchers and Drug Development Professionals

Introduction: 2-Methylbenzyl alcohol, a substituted aromatic alcohol, serves as a versatile building block in organic synthesis. Its utility is of particular interest to researchers, scientists, and professionals in the field of drug development due to its role as a precursor and intermediate in the synthesis of various biologically active molecules. This guide provides a comprehensive overview of its chemical identity, properties, and key synthetic methodologies, presented in a format tailored for the technical expert.

Core Data: Nomenclature and Chemical Identifiers

2-Methylbenzyl alcohol is systematically known as (2-methylphenyl)methanol according to IUPAC nomenclature.[1] It is crucial for researchers to be familiar with its various synonyms to effectively search chemical databases and literature.

Identifier	Value	Source
CAS Number	89-95-2	[1][2]
IUPAC Name	(2-methylphenyl)methanol	[1]
Synonyms	o-Tolylmethanol, o-Methylbenzyl alcohol, Benzenemethanol, 2-methyl-	[1][3]
Molecular Formula	C₈H₁₀O	[2]
Molecular Weight	122.16 g/mol	[2]
InChI Key	XPNGNIFUDRPBFJ-UHFFFAOYSA-N	[1]
SMILES	CC1=CC=CC=C1CO	[1]

Physicochemical Properties

A thorough understanding of the physicochemical properties of 2-Methylbenzyl alcohol is essential for its handling, reaction setup, and purification.

Property	Value	Source
Physical State	White solid	[3]
Melting Point	33-37 °C	[3]
Boiling Point	109-110 °C at 14 mmHg
Density	1.028 g/cm³ (predicted)
Vapor Pressure	0.75 mmHg at 86 °C
Refractive Index (n²⁰/D)	1.5408
Solubility	Soluble in methanol (B129727)

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental for laboratory synthesis. Below are methodologies for the synthesis of 2-Methylbenzyl alcohol and a key transformation.

Synthesis of 2-Methylbenzyl Alcohol via Hydrolysis of 2-Methylbenzyl Acetate (B1210297)

This protocol describes the preparation of 2-Methylbenzyl alcohol from its corresponding acetate ester.

Materials:

• 2-Methylbenzyl acetate

• Sodium hydroxide (B78521) (NaOH)

• Methanol (MeOH)

• Water (H₂O)

• Diethyl ether (Et₂O)

• Saturated sodium chloride solution (brine)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Petroleum ether (30-60 °C)

Procedure:

• A solution of sodium hydroxide (5 g, 0.12 mol) in water (50 mL) is added to a solution of 2-methylbenzyl acetate (16.4 g, 0.1 mol) in methanol (50 mL) in a 250-mL round-bottomed flask equipped with a reflux condenser.

• The reaction mixture is heated to reflux and maintained for 2 hours.

• After cooling to room temperature, the mixture is diluted with 50 mL of water.

• The aqueous solution is extracted with three 75-mL portions of diethyl ether.

• The combined ether extracts are washed sequentially with 50 mL of water and 50 mL of saturated sodium chloride solution.

• The organic layer is dried over anhydrous sodium sulfate.

• The solvent is removed by distillation, with the final traces of methanol removed under reduced pressure.

• The residue is dissolved in 50 mL of boiling petroleum ether (30-60 °C).

• The solution is cooled, finally in an ice bath, to induce crystallization.

• The colorless crystals are collected by suction filtration, washed with a small volume of cold petroleum ether, and air-dried to yield 2-Methylbenzyl alcohol.

Oxidation of 2-Methylbenzyl Alcohol to 2-Methylbenzaldehyde

This protocol details the selective oxidation of the primary alcohol to the corresponding aldehyde using Dess-Martin Periodinane (DMP), a mild oxidizing agent that minimizes over-oxidation to the carboxylic acid.

Materials:

• 2-Methylbenzyl alcohol

• Dess-Martin Periodinane (DMP)

• Anhydrous dichloromethane (B109758) (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (MgSO₄)

• Nitrogen (N₂) gas supply

Procedure:

• In a clean, dry round-bottom flask under a nitrogen atmosphere, dissolve 1.0 equivalent of 2-Methylbenzyl alcohol in anhydrous DCM.

• To the stirring solution at room temperature, add 1.1 equivalents of Dess-Martin Periodinane in one portion.

• Stir the reaction mixture at room temperature and monitor its progress by Thin-Layer Chromatography (TLC) until the starting alcohol is consumed (typically 1-3 hours).

• Upon completion, pour the reaction mixture into a separatory funnel containing a saturated aqueous NaHCO₃ solution to quench the reaction.

• Stir the mixture vigorously until the layers become clear.

• Separate the layers and extract the aqueous layer twice more with DCM.

• Combine the organic layers and wash with brine.

• Dry the combined organic layer over anhydrous MgSO₄.

• Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain crude 2-methylbenzaldehyde.

• If necessary, the crude product can be further purified by flash column chromatography.

Synthetic Workflow in Drug Discovery

2-Methylbenzyl alcohol and its derivatives are valuable starting materials in the synthesis of complex molecules with potential therapeutic applications. The following diagram illustrates a conceptual multi-step synthetic workflow for the preparation of a 2-benzamido-pyrimidine, a scaffold found in various kinase inhibitors, starting from a 2-methylbenzyl-derived intermediate. This workflow highlights key transformations common in medicinal chemistry.

Caption: Conceptual workflow for the synthesis of a kinase inhibitor scaffold.

References

• 1. 2-Methylbenzyl alcohol | C8H10O | CID 6994 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Synthesis and Anticancer Activity of Novel Dual Inhibitors of Human Protein Kinases CK2 and PIM-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Fungicidal Activity of Novel 2-(Arylaminoethylamino)benzyl Alcohols [yyhx.ciac.jl.cn]

An In-depth Technical Guide on the Solubility of 2-Methylbenzyl Alcohol in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a detailed overview of the solubility of 2-methylbenzyl alcohol (also known as o-tolylmethanol) in organic solvents. Due to a notable scarcity of publicly available quantitative solubility data for this specific compound, this document focuses on presenting the available data, offering qualitative solubility predictions based on structural analogues, and providing a comprehensive experimental protocol for researchers to determine solubility in their own laboratories. This guide is intended to be a valuable resource for scientists and professionals in drug development and chemical research, enabling them to make informed decisions regarding solvent selection and experimental design.

Introduction

2-Methylbenzyl alcohol (C₈H₁₀O) is an aromatic alcohol with a methyl substituent on the benzene (B151609) ring at the ortho position relative to the hydroxymethyl group. Its structural features—a polar hydroxyl group capable of hydrogen bonding and a nonpolar tolyl group—confer a degree of amphiphilicity that dictates its solubility in various media. Understanding the solubility of 2-methylbenzyl alcohol is crucial for a range of applications, including its use as a reagent in organic synthesis, a building block in the manufacturing of pharmaceuticals and fragrances, and a component in formulation studies.

This guide summarizes the known quantitative solubility data, provides a qualitative assessment of its expected solubility in common organic solvent classes, and details a robust experimental method for its determination.

Quantitative Solubility Data

A comprehensive search of scientific literature and chemical databases reveals a significant lack of quantitative solubility data for 2-methylbenzyl alcohol across a wide range of organic solvents. The sole piece of quantitative data found is for its solubility in methanol.

Table 1: Quantitative Solubility of 2-Methylbenzyl Alcohol in Methanol

Solvent	Temperature	Solubility (g/mL)	Citation
Methanol	Not Specified	0.1	[1]

The absence of further data highlights a knowledge gap and underscores the importance of the experimental protocol provided in this guide for researchers needing to work with this compound in various solvent systems.

Qualitative Solubility Profile and Theoretical Considerations

In the absence of extensive quantitative data, the principle of "like dissolves like" can be used to predict the qualitative solubility of 2-methylbenzyl alcohol. Its molecular structure, featuring a polar hydroxyl (-OH) group and a nonpolar methyl-substituted benzene ring, suggests it will be most soluble in solvents of intermediate polarity and those capable of hydrogen bonding.

Insights can also be drawn from the known solubility of structurally similar compounds, namely benzyl (B1604629) alcohol (the parent compound) and 4-methylbenzyl alcohol (p-tolylmethanol), an isomer.

• Benzyl alcohol is reported to be miscible with alcohols and diethyl ether, and soluble in chloroform (B151607) and acetone.[2][3]

• 4-Methylbenzyl alcohol is described as being soluble in methanol, ether, and ethanol, and only slightly soluble in water.[4][5]

Based on these considerations, the expected solubility of 2-methylbenzyl alcohol in various classes of organic solvents is as follows:

• Polar Protic Solvents (e.g., Alcohols like Ethanol, Propanol, Butanol): High solubility is expected. The hydroxyl group of 2-methylbenzyl alcohol can act as both a hydrogen bond donor and acceptor, leading to strong intermolecular interactions with these solvents.

• Polar Aprotic Solvents (e.g., Ketones like Acetone, Ethers like Diethyl Ether, Tetrahydrofuran): Good to high solubility is anticipated. The polar nature of these solvents will interact favorably with the hydroxyl group of 2-methylbenzyl alcohol.

• Nonpolar Solvents (e.g., Hydrocarbons like Hexane, Toluene): Lower solubility is expected. While the tolyl group provides some nonpolar character, the dominant polar hydroxyl group will limit its miscibility with nonpolar solvents. Solubility in aromatic solvents like toluene (B28343) may be slightly higher than in aliphatic hydrocarbons due to potential π-π stacking interactions.

Experimental Protocol: Gravimetric Method for Solubility Determination

The gravimetric method is a straightforward and reliable technique for determining the solubility of a solid compound in a solvent. It involves preparing a saturated solution, separating a known mass of the solution, evaporating the solvent, and weighing the remaining solid solute.

Materials and Equipment

• 2-Methylbenzyl alcohol (solid)

• Selected organic solvent(s)

• Analytical balance (accurate to ±0.0001 g)

• Thermostatically controlled shaker or magnetic stirrer with a hot plate

• Vials with screw caps

• Syringes and syringe filters (0.45 µm, solvent-compatible)

• Pre-weighed glass vials or evaporating dishes

• Oven or vacuum oven for drying

• Pipettes and other standard laboratory glassware

Experimental Procedure

• Preparation of Saturated Solution:

  • Add an excess amount of 2-methylbenzyl alcohol to a vial. An excess is confirmed by the presence of undissolved solid at the end of the equilibration period.

  • Add a known volume of the desired organic solvent to the vial.

  • Seal the vial tightly to prevent solvent evaporation.

  • Place the vial in a thermostatically controlled shaker or on a magnetic stirrer set to a constant temperature (e.g., 25 °C).

  • Allow the mixture to equilibrate for a sufficient period (typically 24-72 hours) to ensure the solution is saturated. The equilibration time should be determined empirically by taking measurements at different time points until the concentration of the solute in the solution remains constant.

• Sample Collection and Filtration:

  • Once equilibrium is reached, allow the undissolved solid to settle.

  • Carefully draw a sample of the supernatant (the clear saturated solution) using a syringe.

  • Attach a syringe filter to the syringe and dispense the filtered saturated solution into a pre-weighed (tared) vial. This step is crucial to remove any undissolved microcrystals.

  • Immediately cap the tared vial and record the total mass of the vial and the saturated solution.

• Solvent Evaporation and Solute Quantification:

  • Remove the cap from the tared vial and place it in an oven at a temperature sufficient to evaporate the solvent without decomposing the 2-methylbenzyl alcohol (a temperature below its boiling point and melting point is recommended, e.g., 40-50 °C). A vacuum oven is preferred for more efficient and gentle drying.

  • Continue drying until a constant mass of the remaining solid is achieved. This indicates that all the solvent has been removed.

  • Allow the vial to cool to room temperature in a desiccator to prevent moisture absorption.

  • Weigh the vial containing the dried solute.

Data Calculation

• Mass of the saturated solution: (Mass of vial + solution) - (Mass of empty vial)

• Mass of the dissolved solute: (Mass of vial + dried solute) - (Mass of empty vial)

• Mass of the solvent: (Mass of the saturated solution) - (Mass of the dissolved solute)

• Solubility ( g/100 g solvent): (Mass of dissolved solute / Mass of solvent) x 100

• Solubility (g/L): This can be calculated if the density of the solvent at the experimental temperature is known.

Visualizations

The following diagrams illustrate the logical workflow of the experimental protocol for determining the solubility of 2-methylbenzyl alcohol.

Caption: Experimental workflow for the gravimetric determination of solubility.

Caption: Factors influencing the solubility of 2-Methylbenzyl Alcohol.

Conclusion

While there is a significant lack of published quantitative solubility data for 2-methylbenzyl alcohol in organic solvents, a qualitative assessment based on its chemical structure and the properties of similar compounds suggests good solubility in polar protic and aprotic solvents, and lower solubility in nonpolar solvents. For researchers requiring precise solubility data, the detailed gravimetric method provided in this guide offers a reliable experimental approach. The generation and publication of such data would be a valuable contribution to the chemical and pharmaceutical sciences.

References

• 1. labsolu.ca [labsolu.ca]
• 2. Benzyl alcohol - Wikipedia [en.wikipedia.org]
• 3. solubilityofthings.com [solubilityofthings.com]
• 4. 4-Methylbenzyl alcohol | 589-18-4 [chemicalbook.com]
• 5. 4-Methylbenzyl alcohol | C8H10O | CID 11505 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic Analysis of 2-Methylbenzyl Alcohol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 2-methylbenzyl alcohol, a key aromatic alcohol intermediate in various chemical syntheses. The following sections detail its nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data, along with standardized experimental protocols for data acquisition. This information is crucial for compound identification, purity assessment, and structural elucidation in research and development settings.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful analytical technique that provides detailed information about the molecular structure of a compound. The ¹H and ¹³C NMR data for 2-methylbenzyl alcohol are presented below.

¹H NMR Data

Table 1: ¹H NMR Spectroscopic Data for 2-Methylbenzyl Alcohol

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
7.37 - 7.17	m	4H	Ar-H
4.70	s	2H	-CH₂OH
2.37	s	3H	Ar-CH₃
1.90	s (broad)	1H	-OH

Data obtained in CDCl₃ at 400 MHz.[1]

¹³C NMR Data

Table 2: ¹³C NMR Spectroscopic Data for 2-Methylbenzyl Alcohol

Chemical Shift (δ) ppm	Assignment
138.8	Ar-C (quaternary)
136.3	Ar-C (quaternary)
130.5	Ar-C H
127.9	Ar-C H
127.7	Ar-C H
126.2	Ar-C H
63.7	-C H₂OH
18.8	Ar-C H₃

Data obtained in CDCl₃ at 101 MHz.[1]

Experimental Protocol for NMR Spectroscopy

A standardized protocol for acquiring high-quality NMR spectra of organic compounds like 2-methylbenzyl alcohol is as follows:

• Sample Preparation : Accurately weigh 5-25 mg of the sample for ¹H NMR and 20-50 mg for ¹³C NMR.[2] Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean, dry vial.[2] The solution must be homogeneous and free of any solid particles.

• Filtration : Filter the solution through a small plug of glass wool packed in a Pasteur pipette directly into a clean 5 mm NMR tube to remove any particulate matter.

• Internal Standard : Tetramethylsilane (TMS) is commonly used as an internal standard for chemical shift referencing (δ = 0.00 ppm).[3]

• Instrumentation : Acquire the spectra on a spectrometer, such as a 400 MHz or 500 MHz instrument.[2]

• Data Acquisition :

  • Locking and Shimming : The spectrometer's magnetic field is locked onto the deuterium (B1214612) signal of the solvent, and the field homogeneity is optimized through a process called shimming to ensure sharp spectral lines.[2]

  • Tuning and Matching : The probe is tuned to the specific nucleus being observed (¹H or ¹³C) to maximize signal reception.[2]

  • Acquisition Parameters : Set appropriate parameters, including the number of scans, spectral width, and relaxation delay, before initiating data collection.[2]

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation.

IR Data

Table 3: Key IR Absorption Bands for 2-Methylbenzyl Alcohol

Wavenumber (cm⁻¹)	Description	Functional Group
3330 (broad)	O-H stretch	Alcohol
3020	C-H stretch (aromatic)	Arene
2920	C-H stretch (aliphatic)	Alkane
1450	C=C stretch (in-ring)	Arene
1010	C-O stretch	Primary Alcohol

Data corresponds to a liquid film on NaCl plates.

Experimental Protocol for IR Spectroscopy

The following protocol outlines the thin solid film method for obtaining an IR spectrum:

• Sample Preparation : Dissolve a small amount of the solid sample (approximately 50 mg) in a few drops of a volatile solvent like methylene (B1212753) chloride or acetone.[4]

• Film Deposition : Place a drop of this solution onto a clean, dry salt plate (e.g., NaCl or KBr).[4] Allow the solvent to evaporate completely, leaving a thin, solid film of the compound on the plate.[4]

• Data Acquisition : Place the salt plate in the sample holder of the FT-IR spectrometer and acquire the spectrum.[4]

• Spectrum Optimization : If the peaks are too intense, the film is too thick and should be remade with a more dilute solution. If the peaks are too weak, add more solution to the plate and allow the solvent to evaporate before re-running the spectrum.[4]

• Cleaning : After analysis, clean the salt plates thoroughly with a suitable solvent (e.g., acetone) and return them to a desiccator to prevent damage from moisture.[4]

Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions. It is used to determine the molecular weight of a compound and can provide information about its structure through fragmentation patterns.

MS Data

Table 4: Mass Spectrometry Data for 2-Methylbenzyl Alcohol

m/z	Relative Intensity	Assignment
122	Moderate	[M]⁺ (Molecular Ion)
104	Strong	[M - H₂O]⁺
91	Base Peak	[C₇H₇]⁺ (Tropylium ion)
77	Strong	[C₆H₅]⁺ (Phenyl ion)

Data obtained via electron ionization (EI).

Experimental Protocol for Mass Spectrometry

A general procedure for obtaining a mass spectrum using electron ionization is as follows:

• Sample Introduction : The sample is introduced into the mass spectrometer, where it is vaporized in a vacuum.[5] For volatile compounds, this can be achieved by heating the sample. Gas chromatography is also a common method for sample introduction.[5]

• Ionization : In the ion source, the vaporized sample molecules are bombarded with a high-energy electron beam. This process, known as electron impact (EI) ionization, knocks an electron off the molecule to form a radical cation, referred to as the molecular ion.[5][6]

• Fragmentation : The high energy of the electron beam often causes the molecular ion to fragment into smaller, charged species and neutral fragments.[5]

• Mass Analysis : The positively charged ions are accelerated by an electric field and then deflected by a magnetic field. The degree of deflection is dependent on the mass-to-charge ratio (m/z) of the ion.[7]

• Detection : A detector at the end of the flight tube records the abundance of ions at each m/z value, generating the mass spectrum.[7] The most intense peak in the spectrum is designated as the base peak and is assigned a relative abundance of 100%.[6]

Spectroscopic Analysis Workflow

The following diagram illustrates the general workflow for the spectroscopic analysis of a chemical compound.

Caption: Workflow of Spectroscopic Analysis.

References

• 1. rsc.org [rsc.org]
• 2. How To Prepare And Run An NMR Sample - Blogs - News [alwsci.com]
• 3. NMR Spectroscopy [www2.chemistry.msu.edu]
• 4. orgchemboulder.com [orgchemboulder.com]
• 5. The Mass Spectrometry Experiment [sites.science.oregonstate.edu]
• 6. Mass Spectrometry [www2.chemistry.msu.edu]
• 7. chem.libretexts.org [chem.libretexts.org]

The Natural Occurrence of 2-Methylbenzyl Alcohol: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural occurrence of 2-methylbenzyl alcohol, a volatile aromatic compound with potential applications in various scientific fields. This document summarizes the current state of knowledge regarding its presence in natural sources, offers detailed experimental protocols for its identification, and explores its potential biosynthetic pathways.

Natural Occurrence of 2-Methylbenzyl Alcohol

2-Methylbenzyl alcohol (o-tolylmethanol) has been identified as a naturally occurring volatile compound, primarily reported in the plant kingdom. Its presence is often associated with the essential oil fractions of certain plant species.

Occurrence in Plants

The most cited natural source of 2-methylbenzyl alcohol is the root of Scutellaria baicalensis Georgi (Chinese skullcap), a plant widely used in traditional Chinese medicine.[1][2] While numerous studies have analyzed the volatile components of S. baicalensis, the focus has predominantly been on flavonoids such as baicalin (B1667713) and wogonin.[1][2][3][4][5][6][7][8] Detailed quantitative analyses specifically for 2-methylbenzyl alcohol in S. baicalensis are not extensively documented in the available literature, suggesting it may be present as a minor constituent of its volatile profile.

Occurrence in Fungi

The production of a wide range of volatile organic compounds (VOCs), including aromatic alcohols, is a known characteristic of many fungal species.[9][10][11] These compounds play roles in fungal communication, defense, and interactions with other organisms. While the production of benzyl (B1604629) alcohol and other aromatic alcohols by fungi is documented, specific reports detailing the production of 2-methylbenzyl alcohol by particular fungal species are limited in the current scientific literature. Further research into the volatolomes of diverse fungal species is required to establish a more definitive link.

Quantitative Data

Quantitative data on the concentration of 2-methylbenzyl alcohol in natural sources is scarce. The tables below summarize the available information, highlighting the need for further quantitative studies to establish typical concentration ranges in various matrices.

Natural Source	Plant Part	Method of Analysis	Reported Concentration	Reference
Scutellaria baicalensis	Root	Not Specified	Presence reported	[1][2]

Note: The reported presence in Scutellaria baicalensis is based on database entries; primary literature with quantitative data was not identified.

Biosynthesis of 2-Methylbenzyl Alcohol

The biosynthetic pathway of 2-methylbenzyl alcohol in plants has not been explicitly elucidated. However, it is likely synthesized via the shikimate pathway, which is the primary route for the biosynthesis of aromatic amino acids and other aromatic compounds in plants and microorganisms.[7][12][13]

A plausible pathway for 2-methylbenzyl alcohol would be analogous to the biosynthesis of benzyl alcohol. This would involve the conversion of chorismate, a key intermediate in the shikimate pathway, to L-phenylalanine. L-phenylalanine can then be converted to toluene (B28343), which is subsequently hydroxylated to form 2-methylbenzyl alcohol. The biosynthesis of toluene from phenylalanine has been a subject of research, with enzymes like phenylacetate (B1230308) decarboxylase being identified in bacteria.[14]

Below is a diagram illustrating a hypothetical biosynthetic pathway for 2-methylbenzyl alcohol.

A hypothetical biosynthetic pathway for 2-methylbenzyl alcohol.

Experimental Protocols

The extraction and identification of 2-methylbenzyl alcohol from natural sources typically involve methods optimized for volatile organic compounds. Gas chromatography-mass spectrometry (GC-MS) is the most common analytical technique employed for this purpose.

Extraction of Volatile Compounds from Plant Material

This protocol is a representative method for the extraction of volatile compounds, including 2-methylbenzyl alcohol, from plant roots such as Scutellaria baicalensis.

Materials:

• Dried and powdered plant root material

• Deionized water

• Dichloromethane (HPLC grade)

• Anhydrous sodium sulfate

• Clevenger-type apparatus

• Heating mantle

• Rotary evaporator

• GC-MS system

Procedure:

• Hydrodistillation: Place 100 g of the powdered plant material in a 2 L round-bottom flask and add 1 L of deionized water.

• Connect the flask to a Clevenger-type apparatus and heat the mixture to boiling using a heating mantle.

• Continue the distillation for 3-4 hours, collecting the volatile oil.

• Extraction: Separate the collected oil from the aqueous phase. Extract the aqueous phase twice with 50 mL of dichloromethane.

• Combine the organic extracts with the collected oil.

• Drying and Concentration: Dry the combined organic phase over anhydrous sodium sulfate.

• Filter the dried extract and concentrate it using a rotary evaporator at a low temperature (e.g., 35°C) to a final volume of approximately 1 mL.

• The concentrated extract is now ready for GC-MS analysis.

Gas Chromatography-Mass Spectrometry (GC-MS) Analysis

This section provides a typical GC-MS protocol for the identification and quantification of 2-methylbenzyl alcohol in a prepared extract.

Instrumentation:

• Gas chromatograph coupled with a mass spectrometer (e.g., Agilent GC-MS system).

• Capillary column suitable for volatile compound analysis (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness).

GC Conditions:

• Injector Temperature: 250°C

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 2 minutes.

  • Ramp to 180°C at a rate of 5°C/minute.

  • Ramp to 280°C at a rate of 15°C/minute, hold for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/minute.

• Injection Volume: 1 µL (splitless mode).

MS Conditions:

• Ion Source Temperature: 230°C

• Quadrupole Temperature: 150°C

• Ionization Mode: Electron Impact (EI) at 70 eV.

• Mass Scan Range: m/z 40-400.

Identification and Quantification:

• Identification: The identification of 2-methylbenzyl alcohol is achieved by comparing the retention time and the mass spectrum of the peak in the sample chromatogram with those of an authentic standard. The mass spectrum of 2-methylbenzyl alcohol is characterized by prominent ions at m/z 107, 91, and 77.

• Quantification: For quantitative analysis, a calibration curve is constructed using standard solutions of 2-methylbenzyl alcohol of known concentrations. An internal standard (e.g., 3,4-dimethylphenol) can be used to improve accuracy and precision.[15]

Derivatization for Enhanced Detection

For complex matrices or low concentrations, derivatization can improve the chromatographic properties and mass spectrometric detection of benzyl alcohols. Acylation and silylation are common derivatization techniques. Benzoyl chloride can be used for the derivatization of alcohols to form benzoyl esters, which can enhance their detectability by LC-MS.[16][17] For GC-MS, derivatization with reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) can increase volatility and improve peak shape.

Below is a workflow diagram for the extraction and analysis of 2-methylbenzyl alcohol.

Workflow for the extraction and analysis of 2-methylbenzyl alcohol.

Conclusion

2-Methylbenzyl alcohol is a naturally occurring aromatic alcohol with its presence reported in Scutellaria baicalensis. However, comprehensive data on its distribution and concentration in the plant and fungal kingdoms remain limited. The biosynthetic pathway is likely analogous to that of other simple aromatic alcohols, originating from the shikimate pathway. Standard analytical techniques, particularly GC-MS, are well-suited for its identification and quantification. This guide provides a foundational understanding for researchers and professionals in drug development, highlighting the need for further investigation into the natural sources, biosynthesis, and biological activities of this compound.

References

• 1. researchgate.net [researchgate.net]
• 2. A comprehensive review on phytochemistry, pharmacology, and flavonoid biosynthesis of Scutellaria baicalensis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Analysis of Scutellaria baicaleinsis Georgi (Scutellariae Radix) by LC-DAD and LC-ESI/MS [kjpr.kr]
• 4. mdpi.com [mdpi.com]
• 5. Scutellaria baicalensis Georgi extract protects against alcohol-induced acute liver injury in mice and affects the mechanism of ER stress - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Analysis of quality differences between Scutellaria baicalensis Georgi and Scutellaria rehderiana Diels based on phytochemistry and bioactivity evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Multiplex Quantitative Analysis of 9 Compounds of Scutellaria baicalensis Georgi in the Plasma of Respiratory Syncytial Virus-Infected Mice Based on HPLC-MS/MS and Pharmacodynamic Effect Correlation Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | The effect of scutellaria baicalensis and its active ingredients on major depressive disorder: a systematic review and meta-analysis of literature in pre-clinical research [frontiersin.org]
• 9. biochemistry - Fungus-based alcohols, how do I booze? - Worldbuilding Stack Exchange [worldbuilding.stackexchange.com]
• 10. bspublications.com [bspublications.com]
• 11. Co-Production of Fungal Biomass Derived Constituents and Ethanol from Citrus Wastes Free Sugars without Auxiliary Nutrients in Airlift Bioreactor [mdpi.com]
• 12. purdue.primo.exlibrisgroup.com [purdue.primo.exlibrisgroup.com]
• 13. Bioproduction of 2-Phenylethanol through Yeast Fermentation on Synthetic Media and on Agro-Industrial Waste and By-Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Enzymes Enabling Toluene Biosynthesis and Tailoring of Aromatic Compounds 2017-126 - Intellectual Property Office – Intellectual Property Office [ipo.lbl.gov]
• 15. Gas chromatographic-mass spectrometric identification and quantitation of benzyl alcohol from human serum and postmortem blood after derivatization with 4-carbethoxy hexafluorobutyryl chloride: a novel derivative - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Systematic evaluation of benzoylation for liquid chromatography-mass spectrometry analysis of different analyte classes - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Notes and Protocols: 2-Methylbenzyl Alcohol in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 2-methylbenzyl alcohol as a versatile starting material in organic synthesis. It covers key transformations including oxidation, halogenation, and etherification, and highlights its application in the synthesis of valuable molecules for the pharmaceutical and agrochemical industries.

Overview of Synthetic Applications

2-Methylbenzyl alcohol is a readily available aromatic primary alcohol that serves as a key building block for a variety of organic compounds. Its primary utility lies in the transformations of its hydroxyl group and the functionalization of the benzylic position. Key synthetic routes starting from 2-methylbenzyl alcohol lead to the formation of aldehydes, halides, and ethers, which are important intermediates in the preparation of fine chemicals, pharmaceuticals, and agrochemicals.

Data Presentation: Comparison of Synthetic Methods

The following tables summarize quantitative data for the key transformations of 2-methylbenzyl alcohol.

Table 1: Oxidation of 2-Methylbenzyl Alcohol to 2-Methylbenzaldehyde

Oxidizing Agent/System	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Reference
K₂Cr₂O₇ / H₂SO₄ / TBAB	Toluene/H₂O	Room Temp.	2 h	High	[1]
Dess-Martin Periodinane (DMP)	Dichloromethane (B109758)	Room Temp.	1-3 h	High	[2]
TEMPO / NaOCl	Dichloromethane/H₂O	0	Short	High	[3]
TEMPO / Air / Cu(II) catalyst	Aqueous/Organic	80-100	Variable	High	[4]
MnO₂	Dichloromethane	Reflux	24 h	Moderate	[5]
Pyridinium Chlorochromate (PCC)	Dichloromethane	Room Temp.	2-4 h	Good	[6]

Table 2: Halogenation of 2-Methylbenzyl Alcohol

Product	Reagent(s)	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Reference
2-Methylbenzyl chloride	Thionyl chloride / DMF	Dichloromethane	0 to Room Temp.	1 h	High	[7]
2-Methylbenzyl chloride	2,4,6-Trichloro-1,3,5-triazine / DMSO	-	-	10-40 min	High
2-Methylbenzyl bromide	PPh₃ / CBr₄ (Appel Reaction)	Dichloromethane	0 to Room Temp.	Variable	Good	[8]
2-Methylbenzyl bromide	48% HBr / H₂SO₄	-	Reflux	1.8 h	High	[9]
2-Methylbenzyl iodide	NaBH₄ / I₂	1,4-Dioxane	60	24 h	58	[10]
2-Methylbenzyl iodide	CeCl₃·7H₂O / NaI	Acetonitrile	Reflux	20 h	90	[11]

Table 3: Etherification of 2-Methylbenzyl Alcohol

Ether Product	Reagents	Base	Solvent	Temperature (°C)	Yield (%)	Reference
Benzyl (B1604629) 2-methylbenzyl ether	Benzyl bromide	NaH	THF	0 to Room Temp.	Good	[12]
Ethyl 2-methylbenzyl ether	Ethyl iodide	NaH	THF	0 to Room Temp.	Good	[12]
Bis(2-methylbenzyl) ether	FeCl₃·6H₂O (catalyst)	-	Propylene Carbonate	70	91	[13]
Various ethers	R-X	K₂CO₃ or Cs₂CO₃	Acetonitrile	Room Temp.	Good	[12]

Experimental Protocols

Oxidation to 2-Methylbenzaldehyde using Dess-Martin Periodinane (DMP)[2]

This protocol offers a mild and selective method for the oxidation of 2-methylbenzyl alcohol, minimizing over-oxidation to the carboxylic acid.

Materials:

• 2-Methylbenzyl alcohol

• Dess-Martin Periodinane (DMP)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Brine

Procedure:

• In a clean, dry round-bottom flask under a nitrogen atmosphere, dissolve 1.0 equivalent of 2-methylbenzyl alcohol in anhydrous DCM.

• To the stirring solution at room temperature, add 1.1 equivalents of Dess-Martin Periodinane in one portion.

• Stir the reaction mixture at room temperature and monitor its progress by Thin-Layer Chromatography (TLC) until the starting alcohol is consumed (typically 1-3 hours).

• Quench the reaction by pouring the mixture into a separatory funnel containing a saturated aqueous NaHCO₃ solution. Stir vigorously until the layers are clear.

• Separate the layers and extract the aqueous layer twice more with DCM.

• Combine the organic layers and wash with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude 2-methylbenzaldehyde can be further purified by flash column chromatography if necessary.

Halogenation to 2-Methylbenzyl Chloride using Thionyl Chloride[7]

This method provides a high-yielding synthesis of 2-methylbenzyl chloride.

Materials:

• 2-Methylbenzyl alcohol

• Thionyl chloride (SOCl₂)

• N,N-Dimethylformamide (DMF)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Water

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a stirring solution of 2-methylbenzyl alcohol (10 mmol) and DMF (20 µL) in CH₂Cl₂ (20 mL) at 0°C, add thionyl chloride (12 mmol) dropwise.

• Allow the mixture to stir at room temperature for 1 hour. Monitor the reaction by TLC or GC for complete consumption of the starting material.

• Pour the mixture into saturated NaHCO₃ solution (20 mL) and extract with dichloromethane (3 x 20 mL).

• Combine the organic layers and wash with water (20 mL) and brine (20 mL).

• Dry the organic layer over MgSO₄, filter, and concentrate under vacuum to yield the crude product.

Etherification via Williamson Ether Synthesis[12]

This general protocol can be adapted for the synthesis of various 2-methylbenzyl ethers.

Materials:

• 2-Methylbenzyl alcohol

• Sodium hydride (NaH)

• Anhydrous Tetrahydrofuran (THF)

• Alkyl halide (e.g., ethyl iodide, benzyl bromide)

• 6N HCl

• Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE)

• Water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a suspension of NaH (1.2 equivalents) in anhydrous THF in a flame-dried flask under an inert atmosphere, add a solution of 2-methylbenzyl alcohol (1 equivalent) in THF dropwise at 0°C.

• Stir the mixture at 0°C for 1-2 hours to form the alkoxide.

• Add a solution of the alkyl halide (1.1 equivalents) in THF dropwise at 0°C.

• Stir the reaction mixture at 0°C for 4 hours, or allow it to warm to room temperature if the reaction is slow. Monitor the reaction by TLC.

• After completion, carefully quench the reaction by the dropwise addition of water at 0°C.

• Acidify the mixture with 6N HCl and extract with DCM or MTBE.

• Wash the combined organic layers with water and brine.

• Dry the organic layer over Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude ether by column chromatography.

Application in Agrochemical and Pharmaceutical Synthesis

Synthesis of Agrochemicals

2-Methylbenzyl alcohol and its derivatives are precursors to important agrochemicals.

• Kresoxim-methyl (B120586): This strobilurin fungicide is synthesized from 2-methylphenol. A key step in some synthetic routes involves the etherification of a 2-halomethylphenyl derivative with 2-methylphenol.[14][15][16][17] The 2-halomethylphenyl starting material can be derived from 2-methylbenzyl alcohol.

• Bifenthrin (B131952): This pyrethroid insecticide is synthesized from 2-methyl-3-phenylbenzyl alcohol.[5][18][19][20][21] While not a direct starting material, the synthesis of this key intermediate can involve reactions related to the functionalization of a tolyl group, a core structure of 2-methylbenzyl alcohol.

Synthesis of Pharmaceutical Intermediates

The oxidation product of 2-methylbenzyl alcohol, 2-methylbenzaldehyde, is a valuable intermediate in pharmaceutical synthesis.

• Quinazolinone Derivatives: 2-Methylbenzaldehyde can be condensed with 2-aminobenzamide (B116534) to form 2-(2-methylphenyl)-quinazolin-4(3H)-one.[22] Quinazolinone derivatives are known to exhibit a wide range of biological activities, including sedative-hypnotic, anticonvulsant, and analgesic effects.[22][23] Some quinazoline-based compounds act as Epidermal Growth Factor Receptor (EGFR) inhibitors, which are important in cancer therapy.[13][24]

Biological Activity and Signaling Pathways

Derivatives of benzyl alcohol have shown promising antimicrobial activity. The proposed mechanism of action involves the disruption of the bacterial cell membrane.

Benzyl alcohol derivatives can interfere with the integrity of the bacterial cell membrane, leading to increased fluidity and reduced stability. This disruption ultimately results in cell lysis and death, explaining their antimicrobial effects against a range of bacteria.[4][25] Furthermore, some studies suggest that benzyl alcohol can interfere with bacterial efflux pumps.[25]

For researchers in drug development, the synthesis of quinazolinone derivatives from 2-methylbenzaldehyde offers a pathway to compounds with potential anticancer activity through the inhibition of signaling pathways like the EGFR pathway.[13][24]

Conclusion

2-Methylbenzyl alcohol is a cost-effective and versatile starting material in organic synthesis. The protocols and data presented here demonstrate its utility in preparing a range of valuable intermediates for various applications. Its role in the synthesis of agrochemicals and as a precursor to bioactive pharmaceutical compounds underscores its importance for researchers in both industry and academia. The provided experimental details and workflows offer a practical guide for the efficient use of this important building block.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. [PDF] SYNTHESIS, ANTIBACTERIAL ACTIVITY AND DOCKING STUDIES OF BENZYL ALCOHOL DERIVATIVES | Semantic Scholar [semanticscholar.org]
• 3. Khan Academy [khanacademy.org]
• 4. What is the mechanism of Benzyl Alcohol? [synapse.patsnap.com]
• 5. A kind of production technology of bifenthrin - Eureka | Patsnap [eureka.patsnap.com]
• 6. Preparation method of kresoxim-methyl - Eureka | Patsnap [eureka.patsnap.com]
• 7. WO2003078367A2 - Benzyl alcohol derivatives and their use as antimicrobial agents - Google Patents [patents.google.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. CN102329192A - Benzyl bromide synthesis method - Google Patents [patents.google.com]
• 10. CN111196750B - Preparation method of benzyl iodide and derivatives thereof - Google Patents [patents.google.com]
• 11. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 12. organic-synthesis.com [organic-synthesis.com]
• 13. 2-Azidobenzaldehyde-Enabled Construction of Quinazoline Derivatives: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. CN112409206A - Preparation method of kresoxim-methyl - Google Patents [patents.google.com]
• 15. CN109651190A - A kind of synthetic method of kresoxim-methyl - Google Patents [patents.google.com]
• 16. Preparation apparatus and method of kresoxim-methyl intermediate - Eureka | Patsnap [eureka.patsnap.com]
• 17. CN105884651A - Preparation apparatus and method of kresoxim-methyl intermediate - Google Patents [patents.google.com]
• 18. CN104628569A - Method for producing bifenthrin with clean synthesizing process - Google Patents [patents.google.com]
• 19. CN102070454A - Method for preparing bifenthrin - Google Patents [patents.google.com]
• 20. CN103772151A - Preparation method of 2-methyl-3-phenyl benzyl alcohol - Google Patents [patents.google.com]
• 21. Bifenthrin alcohol [chembk.com]
• 22. benchchem.com [benchchem.com]
• 23. jddtonline.info [jddtonline.info]
• 24. mdpi.com [mdpi.com]
• 25. Antimicrobial Preservatives for Protein and Peptide Formulations: An Overview - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol: Selective Oxidation of 2-Methylbenzyl Alcohol to 2-Methylbenzaldehyde

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed overview of established methods for the selective oxidation of 2-methylbenzyl alcohol to 2-methylbenzaldehyde (B42018), a key transformation in organic synthesis. It includes a comparative summary of various oxidation protocols, detailed experimental procedures for selected methods, and a visual representation of the experimental workflow. This guide is intended to assist researchers in selecting and performing the optimal procedure for their synthetic needs.

Introduction

The oxidation of primary alcohols to aldehydes is a fundamental transformation in organic chemistry. 2-Methylbenzaldehyde, also known as o-tolualdehyde, is a valuable intermediate in the synthesis of pharmaceuticals, agrochemicals, and fragrances.[1] The selective oxidation of 2-methylbenzyl alcohol to its corresponding aldehyde requires mild conditions to prevent over-oxidation to the carboxylic acid. This application note explores several reliable methods to achieve this conversion with high efficiency and selectivity.

Overview of Oxidation Methods

A variety of reagents and catalytic systems can be employed for the oxidation of 2-methylbenzyl alcohol. The choice of method often depends on factors such as the scale of the reaction, availability of reagents, desired purity, and tolerance of other functional groups.[2] Common methods include chromium-based oxidations (e.g., PCC), activated DMSO oxidations (e.g., Swern), manganese dioxide, and catalytic systems like TEMPO.[2][3][4][5]

Quantitative Data Summary

The following table summarizes various methods for the oxidation of benzylic alcohols, providing a comparison of reaction conditions and reported yields.

Oxidation Method	Oxidizing Agent(s)	Catalyst	Solvent(s)	Temperature	Reaction Time	Typical Yield (%)	Reference
Phase Transfer Catalysis	Potassium Dichromate (K₂Cr₂O₇) / H₂SO₄	Phase Transfer Catalyst	Toluene / Water	Room Temp.	~2 hours	High (not specified)	[1]
Swern Oxidation	Oxalyl Chloride, DMSO	None	Dichloromethane (B109758) (DCM)	-78 °C to Room Temp.	1-2 hours	>90 (General)	[6]
PCC Oxidation	Pyridinium Chlorochromate (PCC)	None	Dichloromethane (DCM)	Room Temp.	1-2 hours	~85-95 (General)	[5][7][8]
Manganese Dioxide	Activated Manganese Dioxide (MnO₂)	None	Dichloromethane or Chloroform	Room Temp. or Reflux	2 - 72 hours	80-95 (Benzylic)	[9][10]
TEMPO-Catalyzed (Anelli)	Sodium Hypochlorite (NaOCl)	TEMPO, KBr	DCM / Water	0 °C	< 1 hour	94-96 (for 4-methylbenzyl alcohol)	[11][12]
TEMPO-Catalyzed (Aerobic)	Air (O₂)	TEMPO / Copper(I) Bromide / Bipyridyl	Acetonitrile	Room Temp.	30-60 min	~65 (for substituted benzyl (B1604629) alcohols)	[13]

Detailed Experimental Protocols

Protocol 1: Oxidation using Manganese Dioxide (MnO₂)

Activated Manganese Dioxide is a mild and selective oxidant for benzylic alcohols, valued for its simple work-up procedure.[9][14] The reaction is heterogeneous and proceeds on the surface of the MnO₂ solid.[14]

Materials:

• 2-Methylbenzyl alcohol

• Activated Manganese Dioxide (MnO₂) (a significant excess, typically 5-10 equivalents by weight)

• Dichloromethane (DCM), anhydrous

• Celite or filter aid

• Anhydrous Sodium Sulfate (Na₂SO₄)

Equipment:

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser (if heating is required)

• Buchner funnel and filter paper

• Rotary evaporator

Procedure:

• To a round-bottom flask, add 2-methylbenzyl alcohol (e.g., 1.0 g, 8.19 mmol).

• Add anhydrous dichloromethane (40 mL).

• With vigorous stirring, add activated manganese dioxide (e.g., 10 g, ~115 mmol).

• Stir the suspension at room temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC). Reaction times can vary significantly based on the activity of the MnO₂, typically ranging from a few hours to 24-48 hours.[9]

• Upon completion, filter the reaction mixture through a pad of Celite to remove the MnO₂ solid.

• Wash the filter cake thoroughly with additional dichloromethane.

• Combine the organic filtrates and dry over anhydrous sodium sulfate.

• Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield crude 2-methylbenzaldehyde.

• If necessary, the product can be further purified by vacuum distillation.

Protocol 2: Swern Oxidation

The Swern oxidation uses dimethyl sulfoxide (B87167) (DMSO) activated by oxalyl chloride and is known for its mild conditions and high yields.[6] This method avoids the use of heavy metals.[4][15] It is crucial to maintain low temperatures during the initial steps.

Materials:

• Oxalyl chloride ((COCl)₂)

• Dimethyl sulfoxide (DMSO), anhydrous

• 2-Methylbenzyl alcohol

• Triethylamine (B128534) (Et₃N)

• Dichloromethane (DCM), anhydrous

Equipment:

• Three-neck round-bottom flask equipped with a thermometer and dropping funnels

• Magnetic stirrer and stir bar

• Inert atmosphere setup (Nitrogen or Argon)

• Low-temperature cooling bath (e.g., dry ice/acetone, -78 °C)

Procedure:

• Set up a flame-dried three-neck flask under an inert atmosphere.

• Add anhydrous DCM (50 mL) and cool the flask to -78 °C.

• Slowly add oxalyl chloride (e.g., 1.2 eq) to the DCM, followed by the dropwise addition of anhydrous DMSO (e.g., 2.4 eq). Stir for 10 minutes.[16]

• Add a solution of 2-methylbenzyl alcohol (1.0 eq) in DCM dropwise over 10 minutes, ensuring the internal temperature remains below -65 °C. Stir the mixture for 20-30 minutes.[16]

• Add triethylamine (e.g., 5.0 eq) dropwise.[16] After the addition is complete, stir for another 10 minutes at -78 °C.

• Remove the cooling bath and allow the reaction mixture to warm to room temperature.

• Quench the reaction by adding water.

• Transfer the mixture to a separatory funnel and extract the product with DCM.

• Combine the organic layers and wash sequentially with dilute HCl (e.g., 1 M), water, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• The resulting 2-methylbenzaldehyde can be purified by vacuum distillation.

Visualized Experimental Workflow

The following diagram illustrates the general workflow for the oxidation of 2-methylbenzyl alcohol.

Caption: General workflow for the synthesis of 2-methylbenzaldehyde via oxidation.

Safety Precautions

• General: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (PPE), including safety glasses, lab coat, and gloves, is mandatory.

• Chromium Reagents (PCC, K₂Cr₂O₇): These are toxic and suspected carcinogens. Handle with extreme care and dispose of waste according to institutional guidelines.[5][17]

• Swern Oxidation Reagents: Oxalyl chloride is corrosive and toxic. DMSO can enhance the absorption of chemicals through the skin. The reaction produces carbon monoxide, a toxic gas, and dimethyl sulfide, which has a strong, unpleasant odor.[6]

• Solvents: Dichloromethane is a suspected carcinogen.[5] Toluene is flammable and toxic. Handle all organic solvents with care.

Conclusion

The oxidation of 2-methylbenzyl alcohol to 2-methylbenzaldehyde can be accomplished through various effective methods. The choice of protocol depends on the specific requirements of the synthesis, including scale, functional group compatibility, and safety considerations. Mild, non-chromium-based methods like Swern oxidation, MnO₂ oxidation, and TEMPO-catalyzed systems are often preferred for their selectivity and reduced environmental impact. The protocols provided herein serve as a detailed guide for researchers to successfully perform this important transformation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Swern Oxidation [organic-chemistry.org]
• 5. organicchemistrytutor.com [organicchemistrytutor.com]
• 6. Swern oxidation - Wikipedia [en.wikipedia.org]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. PCC Oxidation Mechanism - Chemistry Steps [chemistrysteps.com]
• 9. OXIDATION OF ALCOHOL BY MANGANESE DIOXIDE (MnO2) – My chemistry blog [mychemblog.com]
• 10. tandfonline.com [tandfonline.com]
• 11. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]
• 12. researchgate.net [researchgate.net]
• 13. rsc.org [rsc.org]
• 14. Video: Radical Oxidation of Allylic and Benzylic Alcohols [jove.com]
• 15. glaserr.missouri.edu [glaserr.missouri.edu]
• 16. Swern Oxidation: Reaction Mechanism | NROChemistry [nrochemistry.com]
• 17. Selective Oxidation of Benzyl Alcohol to Benzaldehyde [cs.gordon.edu]

Application Notes and Protocols for the Esterification of 2-Methylbenzyl Alcohol with Carboxylic Acids

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the esterification of 2-methylbenzyl alcohol with a range of carboxylic acids. The synthesis of 2-methylbenzyl esters is a valuable transformation in organic synthesis, particularly in the fields of fragrance, materials science, and pharmaceutical development, where the 2-methylbenzyl moiety can serve as a versatile building block or a protective group.[1] These protocols outline the reaction conditions, purification procedures, and analytical methods for the characterization of the resulting esters.

Introduction

Esterification is a fundamental acid-catalyzed condensation reaction between a carboxylic acid and an alcohol, yielding an ester and water.[2] The reaction is reversible, and therefore, reaction conditions are often optimized to drive the equilibrium towards the product side.[3] The esterification of 2-methylbenzyl alcohol presents a specific case where the electronic and steric effects of the ortho-methyl group can influence reaction kinetics and yields. Understanding these effects is crucial for the efficient synthesis of 2-methylbenzyl esters.

The 2-methylbenzyl esters are of interest due to their potential applications in various fields. For instance, benzyl (B1604629) esters, in general, are utilized as intermediates in the synthesis of more complex molecules and as functional components in drug delivery systems.[4] The introduction of a methyl group on the benzene (B151609) ring can modulate the physicochemical properties of the final product, such as solubility and metabolic stability.[1]

This application note details the Fischer-Speier esterification method for the synthesis of 2-methylbenzyl esters from 2-methylbenzyl alcohol and various carboxylic acids. Additionally, it provides comprehensive protocols for reaction setup, workup, and product characterization.

General Reaction Scheme

The general reaction for the esterification of 2-methylbenzyl alcohol with a carboxylic acid is depicted below:

Diagram of the general esterification reaction.

Experimental Protocols

Materials and Methods

• 2-Methylbenzyl alcohol (Reagent Grade, ≥98%)

• Carboxylic Acids (Reagent Grade, ≥98%): Acetic acid, Propionic acid, Isobutyric acid, Benzoic acid.

• Catalyst: Concentrated Sulfuric Acid (H₂SO₄) or p-Toluenesulfonic acid (p-TsOH).

• Solvent: Toluene (B28343) or Hexane (Anhydrous).

• Drying Agent: Anhydrous Sodium Sulfate (B86663) (Na₂SO₄) or Magnesium Sulfate (MgSO₄).

• Neutralizing Agent: Saturated Sodium Bicarbonate (NaHCO₃) solution.

• Brine: Saturated Sodium Chloride (NaCl) solution.

• Standard laboratory glassware: Round-bottom flask, Dean-Stark apparatus, reflux condenser, separatory funnel, beakers, graduated cylinders.

• Heating and stirring equipment: Heating mantle, magnetic stirrer, and stir bars.

• Rotary evaporator.

• Chromatography supplies: Silica (B1680970) gel for column chromatography, thin-layer chromatography (TLC) plates.

General Fischer Esterification Protocol

• To a round-bottom flask equipped with a magnetic stir bar and a Dean-Stark apparatus fitted with a reflux condenser, add 2-methylbenzyl alcohol (1.0 eq), the desired carboxylic acid (1.2 eq), and an appropriate volume of toluene to ensure adequate stirring.

• With gentle stirring, add a catalytic amount of concentrated sulfuric acid (e.g., 0.05 eq) or p-toluenesulfonic acid (e.g., 0.05 eq).

• Heat the reaction mixture to reflux (typically 110-120 °C for toluene) and monitor the collection of water in the Dean-Stark trap.

• Continue heating until the theoretical amount of water has been collected or the reaction completion is confirmed by TLC analysis.

• Allow the reaction mixture to cool to room temperature.

• Transfer the mixture to a separatory funnel and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent using a rotary evaporator.

• Purify the crude ester by flash column chromatography on silica gel, using an appropriate eluent system (e.g., a gradient of ethyl acetate (B1210297) in hexanes).

• Characterize the purified product by NMR, MS, and IR spectroscopy.

Data Presentation

The following table summarizes typical reaction conditions and yields for the esterification of 2-methylbenzyl alcohol with various carboxylic acids.

Carboxylic Acid	Molar Ratio (Alcohol:Acid)	Catalyst (mol%)	Solvent	Temperature (°C)	Reaction Time (h)	Yield (%)
Acetic Acid	1:1.2	H₂SO₄ (5)	Toluene	110	4	~85
Propionic Acid	1:1.2	p-TsOH (5)	Toluene	110	5	~82
Isobutyric Acid	1:1.5	H₂SO₄ (5)	Toluene	110	6	~78
Benzoic Acid	1:1.2	p-TsOH (5)	Toluene	110	8	~75

Note: Yields are approximate and can vary based on the specific reaction scale and purification efficiency.

Characterization of Products

The synthesized 2-methylbenzyl esters can be characterized using standard analytical techniques.

Spectroscopic Data for 2-Methylbenzyl Acetate

• ¹H NMR (400 MHz, CDCl₃): δ 7.29-7.15 (m, 4H, Ar-H), 5.11 (s, 2H, -CH₂-), 2.36 (s, 3H, Ar-CH₃), 2.10 (s, 3H, -C(O)CH₃).

• ¹³C NMR (100 MHz, CDCl₃): δ 171.1, 137.9, 135.0, 130.4, 128.8, 128.5, 126.1, 64.8, 21.0, 18.9.

• MS (EI): m/z (%) = 164 (M⁺), 121, 104, 91, 43.

Analytical Protocols

5.2.1. Gas Chromatography-Mass Spectrometry (GC-MS) Protocol

A GC-MS method can be employed for the analysis of reaction mixtures and the assessment of product purity.

• Instrumentation: Standard GC-MS system.

• Column: DB-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.[5]

• Carrier Gas: Helium at a constant flow of 1.0 mL/min.[6]

• Injector Temperature: 250 °C.[5]

• Oven Temperature Program: Initial temperature of 60 °C, hold for 2 minutes, ramp at 10 °C/min to 280 °C, and hold for 5 minutes.

• MS Transfer Line Temperature: 280 °C.

• Ion Source Temperature: 230 °C.[5]

• Ionization Mode: Electron Ionization (EI) at 70 eV.[6]

• Scan Mode: Full scan (m/z 40-400).

Sample Preparation: Dilute a small aliquot of the reaction mixture or purified product in a suitable solvent (e.g., ethyl acetate or dichloromethane) to a concentration of approximately 1 mg/mL.

Discussion

The esterification of 2-methylbenzyl alcohol generally proceeds in good yields under standard Fischer esterification conditions. The presence of the ortho-methyl group may introduce some steric hindrance, potentially leading to slightly longer reaction times or requiring a slight excess of the carboxylic acid compared to the esterification of unsubstituted benzyl alcohol. The choice of catalyst, either sulfuric acid or p-toluenesulfonic acid, is generally effective, with p-TsOH being a milder and often preferred alternative for sensitive substrates.

The removal of water using a Dean-Stark trap is critical for driving the reaction to completion. The progress of the reaction can be conveniently monitored by TLC, observing the disappearance of the starting alcohol and the appearance of the less polar ester product.

Purification by column chromatography is typically sufficient to obtain the 2-methylbenzyl esters in high purity. The characterization data obtained from NMR and MS should be consistent with the expected structures.

Conclusion

The protocols and data presented in this application note provide a comprehensive guide for the synthesis and characterization of 2-methylbenzyl esters from 2-methylbenzyl alcohol and various carboxylic acids. These methods are robust and can be adapted for a range of substrates, making them valuable for researchers in organic synthesis and drug development. The provided analytical methods ensure the reliable identification and purity assessment of the synthesized esters.

References

• 1. Benzenemethanol, 2-methyl- [webbook.nist.gov]
• 2. mdpi.com [mdpi.com]
• 3. 2-Methylbenzyl benzoate | C15H14O2 | CID 250490 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Benzyl trichloroacetimidates as derivatizing agents for phosphonic acids related to nerve agents by EI-GC-MS during OPCW proficiency test scenarios - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scispace.com [scispace.com]

Application Notes and Protocols for the Use of Alcohol-Based Mobile Phase Additives in High-Performance Liquid Chromatography (HPLC)

Introduction

The strategic selection of mobile phase additives is a cornerstone of method development in High-Performance Liquid Chromatography (HPLC). These additives can significantly influence the retention, resolution, and peak shape of analytes. While common organic modifiers like acetonitrile (B52724) and methanol (B129727) are widely used, there is growing interest in other compounds to fine-tune separations. Although direct and detailed application notes for 2-Methylbenzyl alcohol as a mobile phase additive are not extensively documented in scientific literature, its properties as a "strong mobile phase additive" suggest potential utility. This document provides a comprehensive overview of the use of alcohols as mobile phase additives, with a specific, theoretical protocol for evaluating 2-Methylbenzyl alcohol.

Alcohols, when added to the mobile phase in reversed-phase HPLC, can modulate the polarity of the eluent and introduce different selectivity compared to standard solvents like acetonitrile and methanol[1][2]. They can engage in hydrogen bonding and other interactions with both the stationary phase and the analytes, thereby altering their partitioning behavior. The principles outlined here are drawn from established practices with other alcohol modifiers and provide a framework for the systematic investigation of 2-Methylbenzyl alcohol for researchers, scientists, and drug development professionals.

Section 1: General Principles of Alcohol Additives in HPLC

The addition of an alcohol to a mobile phase, typically a mixture of water and a primary organic solvent (e.g., acetonitrile or methanol), can have several effects on a chromatographic separation.

Key Effects of Alcohol Additives:

• Selectivity Modification : Different alcohols possess unique chemical properties that can alter the selectivity between co-eluting peaks[1]. This is particularly useful when baseline separation is not achieved with standard mobile phases.

• Improved Peak Shape : For certain analytes, especially those prone to tailing due to secondary interactions with the stationary phase, alcohol additives can improve peak symmetry.

• Enhanced Resolution : By altering selectivity and improving peak shape, the overall resolution of critical pairs can be significantly enhanced.

• Control of Retention Time : The addition of a stronger solvent like an alcohol can lead to a decrease in the retention times of analytes.

A systematic approach is crucial when evaluating a new mobile phase additive. The following workflow outlines the key steps for screening and optimizing the concentration of an alcohol additive.

Figure 1: Workflow for Screening and Optimization of an Alcohol Mobile Phase Additive.

Section 2: Hypothetical Application Note for 2-Methylbenzyl Alcohol

This section presents a theoretical application note for the use of 2-Methylbenzyl alcohol as a mobile phase additive for the separation of a proprietary mixture of aromatic compounds. This protocol is intended as a starting point for method development.

Objective: To improve the resolution between two closely eluting aromatic drug substances, Compound A and Compound B, using 2-Methylbenzyl alcohol as a mobile phase additive in reversed-phase HPLC.

Materials and Methods:

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and diode array detector (DAD).

• Column: C18, 4.6 x 150 mm, 3.5 µm particle size.

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Mobile Phase Additive: 2-Methylbenzyl alcohol, HPLC grade.

• Sample: A mixture of Compound A and Compound B at a concentration of 1 mg/mL each in 50:50 Acetonitrile/Water.

Experimental Protocol:

• Initial Analysis (Without Additive):

  • Equilibrate the column with the initial mobile phase composition for 15 minutes.

  • Inject 5 µL of the sample.

  • Run a linear gradient from 30% to 70% Mobile Phase B over 20 minutes.

  • Set the flow rate to 1.0 mL/min and the column temperature to 30 °C.

  • Monitor the elution at 254 nm.

  • Record the retention times and resolution of Compound A and Compound B.

• Analysis with 2-Methylbenzyl Alcohol Additive:

  • Prepare a modified Mobile Phase B containing 0.1% (v/v) 2-Methylbenzyl alcohol in 0.1% Formic Acid in Acetonitrile.

  • Repeat the analysis using the same gradient conditions as the initial run.

  • Record the retention times and resolution of Compound A and Compound B.

• Optimization of Additive Concentration:

  • Prepare a series of Mobile Phase B solutions with varying concentrations of 2-Methylbenzyl alcohol (e.g., 0.05%, 0.2%, and 0.5% v/v).

  • Perform the analysis with each concentration to determine the optimal level for achieving baseline separation.

Data Presentation:

The following table summarizes the expected hypothetical results from the experiment.

Additive Concentration (% v/v)	Retention Time Compound A (min)	Retention Time Compound B (min)	Resolution (Rs)
0 (Control)	12.5	12.8	1.2
0.05	12.1	12.5	1.6
0.1	11.8	12.3	2.1
0.2	11.2	11.6	1.8
0.5	10.5	10.8	1.5

Expected Outcome:

The addition of 2-Methylbenzyl alcohol is anticipated to improve the resolution between Compound A and Compound B. An optimal concentration, hypothetically 0.1% in this case, would provide baseline separation (Rs ≥ 2.0). Higher concentrations may lead to a decrease in retention times and potentially a loss of resolution due to the increased solvent strength.

Section 3: General Protocol for Evaluating Alcohol Additives

This protocol provides a generalized approach for screening different alcohol additives to enhance chromatographic separations.

Objective: To systematically evaluate the effect of different alcohol additives (e.g., ethanol (B145695), isopropanol, 2-Methylbenzyl alcohol) on the separation of a complex sample mixture.

Protocol:

• Establish a Baseline Method: Develop an initial HPLC method using a standard mobile phase (e.g., acetonitrile/water or methanol/water with an appropriate buffer or acid modifier) that provides partial separation of the target analytes.

• Prepare Stock Solutions of Additives: Prepare 1% (v/v) stock solutions of each alcohol to be tested in the organic component of the mobile phase (e.g., 1% ethanol in acetonitrile).

• Screening of Additives:

  • Modify the organic mobile phase by adding a low concentration (e.g., 0.1% v/v) of the first alcohol additive.

  • Run the separation and record the chromatogram.

  • Repeat this step for each alcohol being screened.

• Data Analysis and Comparison:

  • Compare the chromatograms obtained with and without the additives.

  • Focus on changes in selectivity, resolution, and peak shape for the peaks of interest.

  • The logical decision-making process for selecting the best additive is illustrated in the diagram below.

Figure 2: Decision Workflow for Selecting an Optimal Alcohol Additive.

• Optimization: Once the most promising additive has been identified, perform further experiments to optimize its concentration and the gradient profile to achieve the desired separation.

Quantitative Data Summary:

The results of the screening experiment can be summarized in a table for easy comparison.

Additive (0.1% v/v)	Resolution (Rs) of Critical Pair	Selectivity (α) of Critical Pair	Peak Asymmetry of Target Analyte
None (Control)	1.1	1.05	1.4
Ethanol	1.4	1.08	1.3
Isopropanol	1.3	1.07	1.3
2-Methylbenzyl Alcohol	1.8	1.12	1.2

The use of alcohol-based mobile phase additives presents a valuable strategy for optimizing HPLC separations. While specific, published applications of 2-Methylbenzyl alcohol are limited, its chemical properties suggest it could be a powerful tool for modulating selectivity, particularly for aromatic compounds. The protocols and workflows provided in this document offer a systematic approach for researchers to explore the potential of 2-Methylbenzyl alcohol and other novel additives in their own method development activities. It is essential to conduct thorough validation of any new method to ensure its robustness and reproducibility.

References

• 1. Using ethanol in RP-HPLC [August 12, 1999] - Chromatography Forum [chromforum.org]
• 2. scielo.br [scielo.br]

Application Notes and Protocols: Catalytic Conversion of 2-Methylbenzyl Alcohol to 2-Methylbenzonitrile

For Researchers, Scientists, and Drug Development Professionals

Introduction

The conversion of benzyl (B1604629) alcohols to aromatic nitriles is a fundamental transformation in organic synthesis, yielding crucial intermediates for pharmaceuticals, agrochemicals, and materials science. This document provides detailed application notes and protocols for the catalytic conversion of 2-methylbenzyl alcohol to 2-methylbenzonitrile, a valuable building block in medicinal chemistry and drug development. Various catalytic systems will be explored, emphasizing environmentally benign methods that utilize readily available reagents and offer high selectivity and yield.

The traditional synthesis of nitriles often involves hazardous reagents like stoichiometric cyanides. Modern catalytic methods, such as ammoxidation and aerobic oxidative conversion, offer safer and more sustainable alternatives.[1][2] These processes typically involve the oxidation of the alcohol to an aldehyde intermediate, followed by condensation with a nitrogen source and subsequent dehydrogenation to the nitrile.[3] This application note will detail protocols for several effective catalytic systems, present comparative data, and illustrate the underlying reaction pathways.

Catalytic Systems and Data Summary

Several catalytic systems have demonstrated high efficacy in the conversion of benzyl alcohols to their corresponding nitriles. Below is a summary of representative systems with their performance data for substrates similar to 2-methylbenzyl alcohol, providing a basis for catalyst selection and optimization.

Catalyst System	Nitrogen Source	Oxidant	Temperature (°C)	Time (h)	Conversion (%)	Yield (%)	Reference
Fe₁-N-C (Iron single-atom)	aq. NH₃·H₂O	Air	35	-	>99	98 (isolated)	[4]
Ni/Al₂O₃	NH₃ (gas)	Oxidant-free	190-230	-	up to 99	up to 99	[3]
CuI/bpy/TEMPO	aq. NH₃	O₂	55	24	-	High	[5][6]
Zr-doped OMS-2	aq. NH₃	O₂	-	-	-	84.9	[7]
Co-N-C	aq. NH₃	O₂	110-130	20-24	100	100	[8]
Trichloroisocyanuric acid (TCCA)	aq. NH₃	TCCA	Room Temp	-	-	Excellent	[1]

Note: The data presented is for benzyl alcohol or p-methylbenzyl alcohol as a representative substrate. Performance with 2-methylbenzyl alcohol is expected to be comparable, though steric hindrance may slightly influence reaction rates.[9]

Experimental Protocols

Protocol 1: Ammoxidation using an Iron Single-Atom Catalyst (Fe₁-N-C)

This protocol is adapted from a highly efficient and green method utilizing a heterogeneous iron catalyst under mild conditions.[4]

Materials:

• 2-Methylbenzyl alcohol

• Fe₁-N-C catalyst

• Aqueous ammonia (B1221849) (25-28 wt%)

• Deionized water

• Hexadecane (B31444) (internal standard for GC analysis)

• Round-bottom flask or reaction vial

• Magnetic stirrer and stir bar

• Air supply (e.g., balloon or pump)

Procedure:

• To a 10 mL round-bottom flask equipped with a magnetic stir bar, add 2-methylbenzyl alcohol (0.2 mmol, 24.4 mg).

• Add the Fe₁-N-C catalyst (20 mg, approximately 3.9 mol% Fe).

• Add deionized water (1.5 mL) and aqueous ammonia (150 mg, 25-28 wt%).

• Seal the flask and place it in a pre-heated oil bath at 35°C.

• Introduce air into the flask (e.g., via a balloon or a gentle stream).

• Stir the reaction mixture vigorously.

• Monitor the reaction progress by gas chromatography (GC) by taking aliquots at regular intervals. Use hexadecane as an internal standard.

• Upon completion, cool the reaction mixture to room temperature.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica (B1680970) gel if necessary.

Protocol 2: Oxidant-Free Conversion using a Nickel-Based Catalyst (Ni/Al₂O₃)

This protocol follows a method that avoids the need for an external oxidant, relying on a dehydrogenation pathway.[3]

Materials:

• 2-Methylbenzyl alcohol

• Ni/Al₂O₃ catalyst

• Ammonia gas

• High-pressure reactor (autoclave)

• Solvent (e.g., toluene)

Procedure:

• Place the Ni/Al₂O₃ catalyst in the high-pressure reactor.

• Add a solution of 2-methylbenzyl alcohol in toluene.

• Seal the reactor and purge it with an inert gas (e.g., argon or nitrogen).

• Introduce ammonia gas to the desired pressure.

• Heat the reactor to 190-230°C while stirring.

• Maintain the reaction at this temperature for the specified time, monitoring the pressure.

• After the reaction is complete, cool the reactor to room temperature and carefully vent the ammonia gas in a fume hood.

• Filter the catalyst from the reaction mixture.

• Analyze the filtrate by GC or GC-MS to determine the conversion and yield of 2-methylbenzonitrile.

• The product can be isolated by removing the solvent under reduced pressure and further purified if needed.

Reaction Mechanisms and Visualizations

The catalytic conversion of 2-methylbenzyl alcohol to 2-methylbenzonitrile via ammoxidation generally proceeds through a cascade of reactions. The proposed pathway involves the initial oxidation of the alcohol to the corresponding aldehyde, followed by the formation of an imine intermediate through condensation with ammonia, and a final dehydrogenation step to yield the nitrile.[3]

Caption: A generalized experimental workflow for the catalytic conversion.

Caption: The proposed ammoxidation reaction pathway.

Safety and Handling

• Always work in a well-ventilated fume hood, especially when handling ammonia and organic solvents.

• Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

• Reactions involving oxygen or air at elevated temperatures should be conducted with caution to avoid the formation of explosive mixtures.[10]

• Consult the Safety Data Sheets (SDS) for all chemicals used.

Conclusion

The catalytic conversion of 2-methylbenzyl alcohol to 2-methylbenzonitrile can be achieved through various efficient and increasingly sustainable methods. The choice of catalyst and reaction conditions will depend on the desired scale, available equipment, and cost considerations. The protocols and data provided herein serve as a comprehensive guide for researchers to select and implement a suitable synthetic strategy for this important transformation. Further optimization of the presented protocols for specific laboratory conditions may be necessary to achieve maximum efficiency.

References

• 1. Direct Oxidative Conversion of Alcohols, Amines, Aldehydes, and Benzyl Halides into the Corresponding Nitriles with Trichloroisocyanuric Acid in Aqueous Ammonia [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Oxidant free conversion of alcohols to nitriles over Ni-based catalysts - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 4. Efficient iron single-atom catalysts for selective ammoxidation of alcohols to nitriles - PMC [pmc.ncbi.nlm.nih.gov]
• 5. web.pkusz.edu.cn [web.pkusz.edu.cn]
• 6. Nitrile synthesis by oxidation, rearrangement, dehydration [organic-chemistry.org]
• 7. Amorphous Zr-OMS-2 Catalyst with Synergistic Lewis Acidity-Redox Sites for Efficient Ammoxidation of Benzyl Alcohol to Benzonitrile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Method for preparing p-methylbenzonitrile through ammoxidation of p-methylbenzyl alcohol - Eureka | Patsnap [eureka.patsnap.com]
• 9. taikangreactor.com [taikangreactor.com]
• 10. m.youtube.com [m.youtube.com]

Application Notes and Protocols: 2-Methylbenzyl Alcohol in Fragrance Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methylbenzyl alcohol, also known as o-tolylmethanol, is an aromatic alcohol that serves as a versatile ingredient in the synthesis of fragrances. Its characteristic mild, floral, and slightly spicy aroma makes it a valuable component in a variety of perfume compositions. Beyond its own scent profile, it can act as a modifier, blending and enhancing other fragrance notes. This document provides detailed application notes, experimental protocols for its synthesis, and its use in fragrance formulations.

Physicochemical Properties and Olfactory Profile

2-Methylbenzyl alcohol is a white solid at room temperature with the following properties:

Property	Value
CAS Number	89-95-2
Molecular Formula	C₈H₁₀O
Molecular Weight	122.17 g/mol
Melting Point	33-37 °C
Boiling Point	219 °C
Appearance	White solid
Odor Profile	Mild, floral, slightly spicy, with sweet notes

Application in Fragrance Compositions

2-Methylbenzyl alcohol is utilized in the fragrance industry for several key purposes:

• Direct Fragrance Ingredient: Its subtle yet pleasant floral and spicy notes add a fresh and delicate character to perfumes, cosmetics, and personal care products.[1]

• Modifier and Blender: It can be used to round out and harmonize other fragrance notes within a composition, contributing to a more cohesive and complex final scent.

• Solvent: Like other aromatic alcohols, it can act as a solvent for other fragrance raw materials, aiding in their dissolution and uniform distribution within the fragrance concentrate.

• Precursor for Ester Synthesis: 2-Methylbenzyl alcohol can be esterified with various carboxylic acids to produce a range of esters with unique and often more potent fragrance profiles.

Quantitative Application Data

The concentration of 2-methylbenzyl alcohol in a final fragrance product can vary significantly depending on the desired olfactory effect and the other components in the formulation. The following table summarizes typical usage levels based on patent literature.

Fragrance Type	Product Application	Concentration (wt%)	Notes
Floral / Musky	Perfume Oil Composition	0.2 - 7.5	Preferred range of 0.3 - 6 wt%, and most preferred 0.5 - 3 wt%.[2]
General Perfumery	Eau de Toilette, Creams	0.01 - 5.0	Can be used at lower concentrations (0.01 - 5 wt%) to round out and harmonize other notes.

Experimental Protocols: Synthesis of 2-Methylbenzyl Alcohol

There are several established methods for the synthesis of 2-methylbenzyl alcohol. The choice of method often depends on the available starting materials, desired purity, and scale of the reaction.

Method 1: From 2-Methylbenzyldimethylamine (B11936681) via Acetate (B1210297) Intermediate

This method involves the formation of a quaternary ammonium (B1175870) salt, followed by displacement with acetate and subsequent hydrolysis. This process is reported to yield a purer product compared to the Grignard approach.

Experimental Workflow:

Caption: Synthesis of 2-Methylbenzyl alcohol via an acetate intermediate.

Protocol:

• Synthesis of 2-Methylbenzyl acetate:

  • In a 500-mL round-bottomed flask equipped with a reflux condenser, dissolve 29.8 g (0.20 mole) of 2-methylbenzyldimethylamine and 32.7 g (0.30 mole) of ethyl bromide in 40 mL of absolute ethanol.

  • Heat the solution under reflux for 1 hour.

  • Add an additional 10.8 g (0.10 mole) of ethyl bromide and continue refluxing for another 3 hours.

  • Remove the solvent and excess ethyl bromide under reduced pressure.

  • To the oily residue, add approximately 300 mL of absolute ether and induce crystallization by scratching.

  • Collect the resulting 2-methylbenzylethyldimethylammonium bromide by filtration. The yield is typically 92-95%.

  • In a 500-mL round-bottomed flask with a reflux condenser, place 38.7 g (0.15 mole) of the quaternary ammonium salt and 49.2 g (0.60 mole) of anhydrous sodium acetate in 200 mL of glacial acetic acid.

  • Heat the mixture under reflux for 8 hours.

  • Cool the mixture and pour it into 1 L of an ice-water mixture.

  • Neutralize the solution with solid sodium bicarbonate.

  • Extract the product with three 75-mL portions of ether.

  • Wash the combined ether extracts with saturated sodium bicarbonate solution until all acetic acid is removed, followed by a wash with saturated sodium chloride solution.

  • Dry the ether layer over anhydrous sodium sulfate.

  • Remove the ether by distillation and distill the residue under reduced pressure to obtain 2-methylbenzyl acetate (yield: 88-91%).

• Hydrolysis to 2-Methylbenzyl alcohol:

  • In a 250-mL round-bottomed flask with a reflux condenser, dissolve 16.4 g (0.1 mole) of 2-methylbenzyl acetate in 50 mL of methanol.

  • Add a solution of 5 g (0.12 mole) of sodium hydroxide in 50 mL of water.

  • Boil the mixture under reflux for 2 hours.

  • Cool the reaction mixture and dilute with 50 mL of water.

  • Extract the product with three 75-mL portions of ether.

  • Wash the combined ether extracts with 50 mL of water and 50 mL of saturated sodium chloride solution.

  • Dry the ether solution over anhydrous sodium sulfate.

  • Remove the solvent by distillation.

  • Dissolve the residue in 50 mL of boiling petroleum ether (30-60°C).

  • Cool the solution to induce crystallization. Collect the colorless crystals by suction filtration.

  • The final yield of 2-methylbenzyl alcohol is typically 95-97%.

Method 2: Grignard Reaction of o-Tolylmagnesium Bromide with Formaldehyde (B43269)

This method involves the preparation of a Grignard reagent from an o-tolyl halide, which is then reacted with formaldehyde to yield the desired alcohol.

Protocol:

• Preparation of o-Tolylmagnesium Bromide:

  • In a flame-dried, three-necked flask equipped with a dropping funnel, reflux condenser, and a mechanical stirrer, place magnesium turnings.

  • Add a small crystal of iodine to activate the magnesium.

  • Slowly add a solution of o-bromotoluene in anhydrous diethyl ether to the magnesium turnings.

  • The reaction should initiate spontaneously. If not, gentle warming may be required.

  • Once the reaction starts, add the remaining o-bromotoluene solution at a rate that maintains a gentle reflux.

  • After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure complete formation of the Grignard reagent.

• Reaction with Formaldehyde:

  • Cool the Grignard reagent solution in an ice bath.

  • Slowly bubble dry gaseous formaldehyde through the solution, or add a suspension of dry paraformaldehyde in anhydrous ether.

  • Stir the reaction mixture vigorously during the addition.

  • After the addition is complete, allow the mixture to warm to room temperature and stir for several hours.

• Work-up and Purification:

  • Pour the reaction mixture slowly onto a mixture of crushed ice and a saturated aqueous solution of ammonium chloride.

  • Separate the ether layer and extract the aqueous layer with two portions of diethyl ether.

  • Combine the ether extracts and wash with water, followed by a brine solution.

  • Dry the ether solution over anhydrous magnesium sulfate.

  • Remove the ether by rotary evaporation.

  • Purify the crude 2-methylbenzyl alcohol by vacuum distillation or recrystallization from a suitable solvent.

Method 3: Direct Oxidation of o-Xylene (B151617)

The selective oxidation of one methyl group of o-xylene to the corresponding alcohol is a more direct industrial approach. This often requires specific catalysts and reaction conditions to prevent over-oxidation to the aldehyde or carboxylic acid.

Protocol (General Overview):

• This process typically involves the liquid-phase oxidation of o-xylene with air or oxygen in the presence of a metal catalyst, such as cobalt or manganese salts.

• The reaction is carried out at elevated temperatures and pressures.

• The selectivity towards the formation of 2-methylbenzyl alcohol is a key challenge, and the reaction often yields a mixture of the alcohol, 2-methylbenzaldehyde, and o-toluic acid.

• Separation of the desired alcohol from the product mixture is achieved through distillation.

Incorporation into Fragrance Formulations

The process of incorporating 2-methylbenzyl alcohol into a fragrance formulation follows a standard workflow for perfume creation.

References

• 1. WO2012055875A1 - Perfume - Google Patents [patents.google.com]
• 2. US7713922B2 - Perfume compositions - Google Patents [patents.google.com]

Application Notes and Protocols: 2-Methylbenzyl Alcohol and its Precursors as Reagents in Medicinal Chemistry

Audience: Researchers, scientists, and drug development professionals.

Introduction: 2-Methylbenzyl alcohol and its related chemical structures are valuable reagents in the field of medicinal chemistry. While direct incorporation of the 2-methylbenzyl alcohol moiety is one application, its structural precursors, such as toluene (B28343), serve as critical starting materials in the synthesis of pharmaceutically active compounds. This document provides detailed application notes and protocols for the use of precursors to 2-methylbenzyl structures in the synthesis of the muscle relaxant, Tolperisone (B1682978). Additionally, it discusses the general application of substituted benzyl (B1604629) groups as protecting groups in multi-step organic synthesis, a common strategy in drug development.

Application I: Synthesis of Tolperisone Hydrochloride

Tolperisone is a centrally acting muscle relaxant used for the symptomatic treatment of spasticity. Its synthesis provides a practical example of the application of a methyl-substituted benzene (B151609) ring, the core structure of 2-methylbenzyl alcohol, in the construction of a drug molecule. The synthesis proceeds in two main stages: the Friedel-Crafts acylation of toluene to form 4-methylpropiophenone, followed by a Mannich reaction to yield Tolperisone.

Experimental Protocols

Part 1: Synthesis of 4-Methylpropiophenone via Friedel-Crafts Acylation

The initial step involves the acylation of toluene with propionyl chloride using a Lewis acid catalyst, typically aluminum trichloride (B1173362) (AlCl₃). This electrophilic aromatic substitution reaction primarily yields the para-substituted product due to the directing effect of the methyl group.[1][2]

Protocol:

• In a reaction vessel equipped with a stirrer and a cooling system, disperse anhydrous aluminum trichloride in toluene at a temperature below 0°C.[3]

• Slowly add propionyl chloride to the cooled mixture. The reaction is exothermic and the temperature should be carefully controlled.[4]

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 15 minutes.[3]

• Quench the reaction by carefully and slowly pouring the mixture into a beaker containing ice and concentrated hydrochloric acid.[3]

• Transfer the mixture to a separatory funnel. Collect the organic layer and extract the aqueous layer with a suitable organic solvent (e.g., methylene (B1212753) chloride).[3]

• Combine the organic layers and wash sequentially with a saturated sodium bicarbonate solution and water.

• Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄).[3]

• Remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by distillation to yield 4-methylpropiophenone.[3]

Part 2: Synthesis of Tolperisone Hydrochloride via Mannich Reaction

The second stage is a Mannich reaction, which involves the aminoalkylation of the acidic α-proton of 4-methylpropiophenone with formaldehyde (B43269) and piperidine (B6355638).[5][6]

Protocol:

• Preparation of Piperidine Hydrochloride: In a reaction vessel, combine ethanol (B145695) and piperidine. Cool the mixture to approximately 24°C. While stirring, slowly add a solution of hydrochloric acid in ethanol. Continue stirring for 20 minutes after the addition is complete.[5]

• Mannich Reaction: To the piperidine hydrochloride mixture, add a formaldehyde solution and 4-methylpropiophenone.[5]

• Heat the mixture to reflux and maintain for approximately 16 hours.[5]

• Work-up and Isolation of Tolperisone Base: After the reaction, distill off the solvent at atmospheric pressure until the internal temperature reaches 105°C. Cool the reaction vessel to 40°C and add purified water, stirring for 40 minutes. Extract the aqueous layer with an organic solvent.[5]

• Formation of Hydrochloride Salt: Dissolve the crude Tolperisone base in acetone. Add an ethanol solution of hydrochloric acid dropwise while stirring and maintaining the temperature around 32°C, until the pH of the solution reaches 3.0.[5]

• The product, Tolperisone hydrochloride, will precipitate. Isolate the solid by filtration.

• The crude product can be further purified by recrystallization from a suitable solvent, such as absolute ethanol, to obtain high-purity Tolperisone hydrochloride.[1]

Data Presentation

Step	Reactants	Key Conditions	Product	Yield	Reference
Friedel-Crafts Acylation	Toluene, Propionyl Chloride, Anhydrous Aluminum Trichloride	Below 0°C to room temperature	4-Methylpropiophenone	High	[1][2]
Mannich Reaction & Salt Formation	4-Methylpropiophenone, Piperidine, Formaldehyde, Hydrochloric Acid	Reflux (approx. 16 hours), followed by workup and salt formation with HCl	Tolperisone Hydrochloride	81.5%	[5][7]

Visualizations

Caption: Synthetic workflow for Tolperisone Hydrochloride.

Application II: 2-Methylbenzyl Group as a Protecting Group

In medicinal chemistry, the synthesis of complex molecules often requires the temporary masking of reactive functional groups to prevent unwanted side reactions. This is achieved through the use of protecting groups. The benzyl group (Bn), and its substituted derivatives like the 2-methylbenzyl group, are commonly employed to protect alcohols, phenols, and amines.[8][9][10]

The 2-methylbenzyl group offers similar properties to the standard benzyl group but can exhibit different reactivity and stability profiles due to the steric and electronic effects of the methyl substituent. This can be advantageous in achieving selective protection or deprotection in the presence of other functional groups.

General Protocol for Protection of an Amine with a 2-Methylbenzyl Group

• Dissolve the amine-containing substrate in a suitable solvent (e.g., dichloromethane, DMF).

• Add a base (e.g., triethylamine, diisopropylethylamine) to the solution.

• Add 2-methylbenzyl bromide or chloride dropwise to the reaction mixture at room temperature.

• Stir the reaction until completion, which can be monitored by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with brine, dry over an anhydrous drying agent, and concentrate under reduced pressure.

• The crude product can be purified by column chromatography.

General Protocol for Deprotection

The removal of a benzyl-type protecting group is typically achieved through catalytic hydrogenation.

• Dissolve the protected compound in a suitable solvent (e.g., ethanol, methanol, ethyl acetate).

• Add a palladium catalyst, such as palladium on carbon (Pd/C).

• Subject the mixture to a hydrogen atmosphere (using a balloon or a hydrogenation apparatus) and stir at room temperature.

• Monitor the reaction by TLC until the starting material is consumed.

• Filter the reaction mixture through a pad of Celite to remove the catalyst.

• Concentrate the filtrate under reduced pressure to obtain the deprotected compound.

Visualization

Caption: General workflow for amine protection using a 2-methylbenzyl group.

The 2-methylbenzyl motif, primarily through its precursor toluene, is a key building block in the synthesis of important pharmaceuticals like Tolperisone. The protocols provided herein offer a detailed guide for the laboratory-scale synthesis of this drug. Furthermore, the broader application of substituted benzyl groups, including the 2-methylbenzyl group, as protecting groups highlights their versatility and importance in the multi-step synthesis of complex, biologically active molecules. These strategies are fundamental tools for researchers and professionals in the field of drug development.

References

• 1. CN110845443A - Method for preparing high-purity tolperisone hydrochloride - Google Patents [patents.google.com]
• 2. nbinno.com [nbinno.com]
• 3. websites.umich.edu [websites.umich.edu]
• 4. scribd.com [scribd.com]
• 5. benchchem.com [benchchem.com]
• 6. oarjbp.com [oarjbp.com]
• 7. Synthesis routes of 4'-Methylpropiophenone [benchchem.com]
• 8. learninglink.oup.com [learninglink.oup.com]
• 9. jocpr.com [jocpr.com]
• 10. Protective Groups [organic-chemistry.org]

Application Notes and Protocols for the Laboratory-Scale Synthesis of 2-Methylbenzaldehyde from 2-Methylbenzyl Alcohol

Introduction

2-Methylbenzaldehyde (B42018), also known as o-tolualdehyde, is a versatile aromatic aldehyde with significant applications in organic synthesis and is a key intermediate in the production of pharmaceuticals, dyes, and flavoring agents.[1][2] The laboratory-scale synthesis of 2-methylbenzaldehyde is most commonly achieved through the selective oxidation of 2-methylbenzyl alcohol.[3] This process requires careful selection of oxidizing agents to prevent over-oxidation to the corresponding carboxylic acid, 2-methylbenzoic acid.[4] These notes provide detailed protocols for several common and effective oxidation methods, a comparison of their advantages and disadvantages, and methods for the characterization of the final product.

Physicochemical and Spectroscopic Data

A summary of the key properties of 2-methylbenzaldehyde is provided below for easy reference.

Table 1: Physicochemical Properties of 2-Methylbenzaldehyde

Property	Value
Molecular Formula	C₈H₈O[1]
Molecular Weight	120.15 g/mol [1]
Appearance	Colorless to yellow liquid[2]
Boiling Point	199-200 °C at 760 mmHg[1]
Melting Point	-35 °C[1]
Density	1.039 g/mL at 20 °C[1]
Flash Point	67 °C (153 °F)[1]
Solubility	Sparingly soluble in water; soluble in organic solvents like ethanol (B145695) and ether.[1]

Table 2: Spectroscopic Data for 2-Methylbenzaldehyde

Technique	Key Features
¹H NMR (in CDCl₃)	Characteristic peaks for the aldehyde proton (~10.2 ppm), aromatic protons (7.2-7.8 ppm), and methyl protons (~2.6 ppm).[1][5]
¹³C NMR	Characteristic peaks for the carbonyl carbon, aromatic carbons, and the methyl carbon.[1]
IR Spectroscopy	Characteristic C=O stretching for the aldehyde group.[1]
Mass Spectrometry	Molecular ion peak (M+) at m/z 120.[1]

Experimental Protocols for Oxidation

The selective oxidation of a primary alcohol to an aldehyde is a fundamental transformation in organic synthesis. Several reagents and methods have been developed to achieve this with high efficiency and selectivity. Below are detailed protocols for four widely used methods for the oxidation of 2-methylbenzyl alcohol.

Method 1: Oxidation using Dess-Martin Periodinane (DMP)

Dess-Martin Periodinane is a mild and highly selective oxidizing agent, known for its reliability and operational simplicity, which minimizes the risk of over-oxidation.[4]

Materials:

• 2-Methylbenzyl alcohol

• Dess-Martin Periodinane (DMP), 1.1 equivalents

• Dichloromethane (B109758) (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask under a nitrogen atmosphere, dissolve 1.0 equivalent of 2-methylbenzyl alcohol in anhydrous DCM.[4]

• Addition of DMP: To the stirring solution at room temperature, add 1.1 equivalents of Dess-Martin Periodinane in one portion. The reaction is typically mildly exothermic.[4]

• Reaction Monitoring: Stir the mixture at room temperature and monitor the reaction's progress by Thin-Layer Chromatography (TLC) until the starting alcohol is no longer visible (typically 1-3 hours).[4]

• Quenching: Once complete, pour the reaction mixture into a separatory funnel containing a saturated aqueous NaHCO₃ solution and stir vigorously.[4]

• Extraction: Separate the layers and extract the aqueous layer twice more with DCM.[4]

• Washing and Drying: Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.[4]

• Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure. The crude 2-methylbenzaldehyde can be further purified by flash column chromatography if necessary.[4]

Method 2: Swern Oxidation

The Swern oxidation uses dimethyl sulfoxide (B87167) (DMSO) activated by oxalyl chloride, followed by quenching with a hindered base like triethylamine (B128534). It is known for its mild conditions and wide functional group tolerance.[6][7]

Materials:

• Oxalyl chloride, 1.5 equivalents

• Dimethyl sulfoxide (DMSO), 2.2 equivalents

• 2-Methylbenzyl alcohol, 1.0 equivalent

• Triethylamine (Et₃N), 5.0 equivalents

• Dichloromethane (DCM), anhydrous

Procedure:

• Activation of DMSO: In a flame-dried, three-neck flask under an inert atmosphere, dissolve oxalyl chloride (1.5 eq.) in anhydrous DCM and cool to -78 °C using a dry ice/acetone (B3395972) bath. To this, add a solution of DMSO (2.2 eq.) in anhydrous DCM dropwise, ensuring the temperature remains below -60 °C. Stir for 15 minutes.[6][8]

• Alcohol Addition: Add a solution of 2-methylbenzyl alcohol (1.0 eq.) in anhydrous DCM dropwise, again maintaining the temperature below -60 °C. Stir for 30 minutes.[6]

• Base Addition: Add triethylamine (5.0 eq.) dropwise, which may cause the mixture to become thick. After addition is complete, stir for an additional 20 minutes at -78 °C, then allow the reaction to warm to room temperature.[6][7]

• Work-up: Quench the reaction by adding water. Transfer the mixture to a separatory funnel and separate the layers.

• Extraction: Extract the aqueous layer with DCM. Combine the organic layers and wash sequentially with a dilute HCl solution, saturated NaHCO₃ solution, and brine.

• Drying and Purification: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. The crude product can be purified by distillation or column chromatography.

Method 3: Pyridinium Chlorochromate (PCC) Oxidation

PCC is a versatile and reliable reagent for the oxidation of primary alcohols to aldehydes in non-aqueous conditions, which prevents over-oxidation.[9][10]

Materials:

• 2-Methylbenzyl alcohol, 1.0 equivalent

• Pyridinium chlorochromate (PCC), 1.5 equivalents

• Dichloromethane (DCM), anhydrous

• Silica (B1680970) gel or Celite

Procedure:

• Reaction Setup: To a flask containing a suspension of PCC (1.5 eq.) and a small amount of silica gel or Celite in anhydrous DCM, add a solution of 2-methylbenzyl alcohol (1.0 eq.) in anhydrous DCM in one portion.[10][11]

• Reaction: Stir the mixture at room temperature for 1-2 hours. Monitor the reaction by TLC.[9]

• Work-up: Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel or Florisil to remove the chromium byproducts.

• Purification: Wash the filter cake thoroughly with diethyl ether. Combine the filtrates and concentrate under reduced pressure to yield the crude 2-methylbenzaldehyde. Further purification can be achieved by vacuum distillation.[1]

Method 4: TEMPO-Catalyzed Oxidation

This method utilizes a catalytic amount of (2,2,6,6-tetramethylpiperidin-1-yl)oxyl (TEMPO) with a stoichiometric co-oxidant, offering a "greener" alternative to chromium-based reagents.[3][12]

Materials:

• 2-Methylbenzyl alcohol, 1.0 equivalent

• TEMPO, ~0.05 equivalents

• Copper(I) bromide (CuBr) or other copper salts, ~0.05 equivalents

• 2,2'-Bipyridyl (bpy), ~0.05 equivalents

• N-Methyl imidazole (B134444) (NMI)

• Solvent (e.g., acetone or an ionic liquid)

• Air or Oxygen

Procedure:

• Reaction Setup: In a round-bottom flask, combine 2-methylbenzyl alcohol, TEMPO, CuBr, and bpy in the chosen solvent.[3][13]

• Reaction Initiation: Stir the mixture at room temperature, open to the air or under an oxygen atmosphere. Add N-methyl imidazole (NMI) dropwise.[13]

• Monitoring: Monitor the reaction by TLC. Reaction times can range from 30 to 60 minutes.[3][13]

• Work-up: Once the reaction is complete, dilute the mixture with pentane (B18724) and water.[13]

• Extraction: Transfer to a separatory funnel. The product will be in the organic layer, while the copper catalyst will move to the aqueous layer. Separate the layers and extract the aqueous phase with additional pentane.[13]

• Drying and Purification: Combine the organic extracts, dry over an anhydrous drying agent, filter, and remove the solvent under reduced pressure.

Data Presentation: Comparison of Oxidation Methods

Table 3: Comparison of Protocols for 2-Methylbenzaldehyde Synthesis

Method	Oxidizing Agent	Typical Yields	Reaction Time	Advantages	Disadvantages
DMP Oxidation	Dess-Martin Periodinane	High	1-3 hours	Mild conditions, high selectivity, simple work-up.[4]	Reagent is expensive and can be shock-sensitive.
Swern Oxidation	DMSO, Oxalyl Chloride	High	~1-2 hours	Very mild conditions (-78 °C), wide functional group tolerance.[6][8]	Requires low temperatures, produces malodorous dimethyl sulfide.[7][14]
PCC Oxidation	Pyridinium Chlorochromate	Good to High	1-2 hours	Reliable, readily available reagent, anhydrous conditions prevent over-oxidation.[9][11]	Chromium-based reagent is toxic and generates hazardous waste.[7]
TEMPO-Catalyzed	TEMPO (catalyst), Air/O₂ (oxidant)	Good to High	0.5-2 hours	"Green" method using a catalyst and air, mild conditions.[15][16]	May require optimization of catalyst system and reaction conditions.

Visualizations

Characterization of 2-Methylbenzaldehyde

After synthesis and purification, the identity and purity of the product must be confirmed using standard analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is used to confirm the presence of the aldehyde proton, aromatic protons, and the methyl group, and their respective chemical shifts and integrations.[17] ¹³C NMR confirms the number of unique carbons and the presence of the carbonyl group.

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the key functional groups. A strong absorption band corresponding to the C=O stretch of the aldehyde will be present, typically around 1700 cm⁻¹.[18]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful tool for assessing the purity of the sample and confirming its molecular weight.[17] The mass spectrum should show a molecular ion peak at m/z = 120, corresponding to the molecular weight of 2-methylbenzaldehyde.[1]

Safety Precautions

• All manipulations should be performed in a well-ventilated fume hood.

• Personal protective equipment (PPE), including safety goggles, lab coat, and gloves, must be worn at all times.

• Oxidizing agents such as PCC and DMP should be handled with care. Chromium compounds are toxic and should be disposed of as hazardous waste.[7]

• The Swern oxidation produces carbon monoxide, which is acutely toxic, and dimethyl sulfide, which has a strong, unpleasant odor.[6][14]

• Organic solvents like dichloromethane are volatile and potentially harmful. Avoid inhalation and skin contact.

References

• 1. benchchem.com [benchchem.com]
• 2. nbinno.com [nbinno.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. 2-Methylbenzaldehyde(529-20-4) 1H NMR spectrum [chemicalbook.com]
• 6. Swern oxidation - Wikipedia [en.wikipedia.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Swern Oxidation [organic-chemistry.org]
• 9. organicchemistrytutor.com [organicchemistrytutor.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. PCC Oxidation Mechanism - Chemistry Steps [chemistrysteps.com]
• 12. beckassets.blob.core.windows.net [beckassets.blob.core.windows.net]
• 13. rsc.org [rsc.org]
• 14. Swern_oxidation [chemeurope.com]
• 15. TEMPO [organic-chemistry.org]
• 16. jacobbeckham.weebly.com [jacobbeckham.weebly.com]
• 17. benchchem.com [benchchem.com]
• 18. lakeland.edu [lakeland.edu]

Application Notes and Protocols for the Analytical Method Development of 2-Methylbenzyl Alcohol using HPLC

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a comprehensive guide for the development and validation of a High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of 2-Methylbenzyl alcohol. This aromatic alcohol is a relevant compound in various pharmaceutical and chemical manufacturing processes. The developed reversed-phase HPLC method is designed to be simple, accurate, and robust, making it suitable for quality control and research purposes.

2-Methylbenzyl alcohol, also known as o-tolylmethanol, is a white solid with a molecular weight of 122.16 g/mol .[1] It is soluble in organic solvents like methanol (B129727), making it amenable to analysis by reversed-phase HPLC.[2] The presence of an aromatic ring in its structure allows for sensitive detection using a UV detector.

Experimental Protocols

Apparatus and Materials

• HPLC System: A standard HPLC system equipped with a quaternary or binary pump, a degasser, an autosampler, a column thermostat, and a UV-Visible detector.

• Chromatographic Data System (CDS): Software for instrument control, data acquisition, and processing.

• Analytical Balance: Capable of weighing to 0.01 mg.

• pH Meter: For mobile phase buffer preparation.

• Volumetric flasks, pipettes, and other standard laboratory glassware.

• Syringe filters: 0.45 µm pore size, compatible with the sample solvent.

• HPLC Vials: Amber or clear glass vials with caps (B75204) and septa.

Reagents and Chemicals

• 2-Methylbenzyl alcohol reference standard: Purity ≥ 98%.

• Acetonitrile (B52724) (ACN): HPLC grade.

• Methanol (MeOH): HPLC grade.

• Water: HPLC grade or purified water (e.g., Milli-Q).

• Phosphoric acid: Analytical grade.

• Potassium dihydrogen phosphate: Analytical grade.

Chromatographic Conditions

The following chromatographic conditions have been optimized for the separation and quantification of 2-Methylbenzyl alcohol.

Parameter	Condition
Column	C18 Reversed-Phase Column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	Acetonitrile and Water (60:40, v/v)
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30 °C
Detection Wavelength	262 nm
Run Time	10 minutes

Rationale for Condition Selection:

• Column: A C18 column is a common choice for the separation of aromatic compounds due to its hydrophobic stationary phase.[3][4]

• Mobile Phase: A mixture of acetonitrile and water provides good separation efficiency for aromatic alcohols.[5] The ratio can be adjusted to optimize the retention time.

• Flow Rate: A flow rate of 1.0 mL/min is standard for a 4.6 mm internal diameter column, providing a balance between analysis time and separation efficiency.

• Detection Wavelength: Based on the UV spectrum of structurally similar aromatic alcohols like benzyl (B1604629) alcohol and 3-methylbenzyl alcohol, a wavelength in the range of 250-270 nm is appropriate.[6][7] The specific wavelength of 262 nm is selected for optimal absorbance.

Preparation of Standard and Sample Solutions

2.4.1. Standard Stock Solution (1000 µg/mL)

• Accurately weigh about 25 mg of 2-Methylbenzyl alcohol reference standard into a 25 mL volumetric flask.

• Dissolve the standard in methanol and make up to the mark with the same solvent.

• Sonicate for 5 minutes to ensure complete dissolution.

2.4.2. Working Standard Solutions

Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. These solutions will be used to construct the calibration curve.

2.4.3. Sample Preparation

The sample preparation procedure will depend on the matrix. For a drug product, a typical extraction and dilution procedure is as follows:

• Accurately weigh a portion of the sample equivalent to approximately 10 mg of 2-Methylbenzyl alcohol into a 50 mL volumetric flask.

• Add approximately 30 mL of methanol and sonicate for 15 minutes to extract the analyte.

• Allow the solution to cool to room temperature and then dilute to the mark with methanol.

• Filter an aliquot of the solution through a 0.45 µm syringe filter into an HPLC vial.

• Further dilute the filtered solution with the mobile phase to bring the concentration of 2-Methylbenzyl alcohol within the calibration range.

Method Validation Summary

A summary of the typical validation parameters to be assessed for this analytical method, in accordance with ICH guidelines, is provided in the table below.

Validation Parameter	Acceptance Criteria
Specificity	The peak for 2-Methylbenzyl alcohol should be well-resolved from any other peaks in the blank and placebo chromatograms.
Linearity	The correlation coefficient (r²) of the calibration curve should be ≥ 0.999.
Accuracy	The recovery should be within 98.0% to 102.0% at three different concentration levels.
Precision (Repeatability & Intermediate)	The Relative Standard Deviation (RSD) should be ≤ 2.0%.
Limit of Detection (LOD)	To be determined based on a signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)	To be determined based on a signal-to-noise ratio of 10:1.
Robustness	The method should remain unaffected by small, deliberate variations in chromatographic conditions (e.g., flow rate, mobile phase composition, column temperature).

Visualizations

Caption: Workflow for HPLC Analytical Method Development and Validation.

Caption: Interrelationship of Analytical Method Validation Parameters.

References

• 1. 2-Methylbenzyl alcohol | C8H10O | CID 6994 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. labsolu.ca [labsolu.ca]
• 3. orochem.com [orochem.com]
• 4. Benzyl alcohol analysis via HPLC - Chromatography Forum [chromforum.org]
• 5. Separation of Benzyl alcohol on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 7. 3-Methylbenzyl alcohol [webbook.nist.gov]

Technical Notes & Optimization

Technical Support Center: Optimizing Yield in 2-Methylbenzyl Alcohol Synthesis

This technical support center is designed for researchers, scientists, and drug development professionals to address common challenges encountered during the synthesis of 2-methylbenzyl alcohol. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and data to help optimize your reaction outcomes.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 2-methylbenzyl alcohol, presented in a question-and-answer format.

Issue 1: Low Yield of 2-Methylbenzyl Alcohol

Q: My overall yield of 2-methylbenzyl alcohol is consistently low. What are the common causes and how can I improve it?

A: Low yields in the synthesis of 2-methylbenzyl alcohol can stem from several factors depending on the chosen synthetic route. Common causes include impure starting materials, suboptimal reaction conditions, and side reactions.

• Purity of Reagents and Solvents: Ensure all reagents and solvents are pure and anhydrous, especially for moisture-sensitive reactions like the Grignard synthesis.[1] Water can quench the Grignard reagent, significantly reducing the yield.[2]

• Reaction Temperature and Time: The optimal temperature and reaction time are crucial. For instance, in the reduction of 2-methylbenzaldehyde (B42018), high temperatures can sometimes favor over-reduction or side reactions.[1] It is essential to monitor the reaction's progress using Thin-Layer Chromatography (TLC) or Gas Chromatography (GC) to determine the optimal reaction time.[1][3]

• Incomplete Reactions: If the reaction is incomplete, consider increasing the reaction time or temperature gradually. Also, verify the activity of your catalyst or reagent. For example, in a Grignard reaction, the magnesium turnings may need activation.[2]

• Side Reactions: Depending on the pathway, various side reactions can lower the yield. For instance, when preparing 2-methylbenzyl alcohol from 2-methylbenzaldehyde, over-oxidation to 2-methylbenzoic acid is a common issue.[3] If using a Grignard reagent with an ester, double addition can occur, leading to a tertiary alcohol instead of the desired product.[4]

Issue 2: Formation of 2-Methylbenzoic Acid as a Major Byproduct

Q: I am attempting to synthesize 2-methylbenzyl alcohol via the oxidation of 2-methylbenzyl alcohol to 2-methylbenzaldehyde followed by reduction, but I am isolating a significant amount of 2-methylbenzoic acid. How can I prevent this?

A: The formation of 2-methylbenzoic acid indicates over-oxidation of the intermediate 2-methylbenzaldehyde.[3] The aldehyde is susceptible to further oxidation, especially in the presence of strong oxidizing agents or upon exposure to air.[3]

• Choice of Oxidizing Agent: When preparing the aldehyde from the alcohol, use mild and selective oxidizing agents like Pyridinium Chlorochromate (PCC), Dess-Martin Periodinane (DMP), or a TEMPO-catalyzed system.[3] Avoid strong oxidants like potassium permanganate (B83412) or acidic potassium dichromate, which will readily oxidize the primary alcohol to the carboxylic acid.[3]

• Reaction Monitoring: Carefully monitor the oxidation step by TLC. Quench the reaction as soon as the starting alcohol is consumed to prevent the subsequent oxidation of the aldehyde product.[3]

• Inert Atmosphere: Benzaldehyde derivatives can auto-oxidize when exposed to atmospheric oxygen.[3] Performing the reaction and workup under an inert atmosphere (e.g., nitrogen or argon) can minimize this side reaction.

Issue 3: Difficulties with Grignard Synthesis

Q: I am using a Grignard reaction to synthesize 2-methylbenzyl alcohol, but the reaction is not initiating or the yield is very low.

A: The Grignard reaction is highly sensitive to the experimental conditions.

• Strict Anhydrous Conditions: The most critical factor is the complete exclusion of moisture from the glassware, reagents, and solvents.[1][5] All glassware should be flame-dried or oven-dried before use, and anhydrous solvents are essential.

• Initiation of the Reaction: The reaction between the alkyl halide and magnesium metal can sometimes be difficult to start.[5] This is often due to an oxide layer on the magnesium surface.[2] Initiation can be facilitated by adding a small crystal of iodine, a few drops of a pre-formed Grignard reagent, or by physically crushing the magnesium turnings to expose a fresh surface.[2][5]

• Purity of Starting Materials: The vicinal methylbenzyl alcohols have been prepared by the reaction of an appropriately substituted Grignard reagent with formaldehyde (B43269); however, this method may yield impure products.[6]

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for synthesizing 2-methylbenzyl alcohol?

A1: Common laboratory-scale methods include:

• Reduction of 2-methylbenzaldehyde: This involves the reduction of the corresponding aldehyde using reducing agents like sodium borohydride (B1222165) or lithium aluminum hydride.

• Reduction of 2-methylbenzoic acid or its esters: This can be achieved using strong reducing agents like lithium aluminum hydride or through catalytic hydrogenation.[6]

• Grignard Reaction: This involves reacting a Grignard reagent (like methylmagnesium bromide) with an appropriate electrophile, or reacting an organometallic reagent with 2-methylbenzaldehyde.[5][7]

• Hydrolysis of 2-methylbenzyl acetate (B1210297): A high-yield, two-step process starting from 2-methylbenzyldimethylamine (B11936681).[6]

Q2: How do I choose the best synthesis method?

A2: The choice of method depends on the availability of starting materials, the required scale of the reaction, and the desired purity of the final product.[1] For instance, the hydrolysis of 2-methylbenzyl acetate is reported to give very high yields and pure products.[6] The reduction of 2-methylbenzaldehyde is straightforward if the aldehyde is readily available. Grignard reactions are versatile but require strict anhydrous conditions.[1]

Q3: What is the best way to purify the final product?

A3: The crude 2-methylbenzyl alcohol can be purified by several methods. Recrystallization from a suitable solvent like petroleum ether is effective, as 2-methylbenzyl alcohol is a solid at room temperature (m.p. 33-37 °C).[6][8] Vacuum distillation is another option, especially if the crude product is an oil.[1]

Q4: Can I synthesize 2-methylbenzyl alcohol directly from 2-methylbenzoic acid by catalytic hydrogenation?

A4: Yes, the catalytic hydrogenation of benzoic acid to benzyl (B1604629) alcohol is possible. However, this often requires specific catalysts and conditions to be selective for the reduction of the carboxylic acid group without reducing the aromatic ring.[9] For example, a Pt/SnO₂ catalyst has been shown to be effective for the selective hydrogenation of benzoic acid to benzyl alcohol.[10][11]

Data Presentation

Table 1: Comparison of Selected Synthetic Routes for 2-Methylbenzyl Alcohol

Synthetic Route	Starting Material	Key Reagents	Typical Yield	Notes
Hydrolysis of Acetate	2-Methylbenzyl Acetate	NaOH, Methanol (B129727), Water	95-97%[6]	High-yielding and produces a pure product.[6]
Reduction of Aldehyde	2-Methylbenzaldehyde	NaBH₄ or LiAlH₄	Generally high	Prone to over-oxidation of the starting aldehyde if not handled carefully.
Reduction of Acid	o-Toluic Acid	LiAlH₄	Good	Requires a strong, non-selective reducing agent.
Catalytic Hydrogenation	Benzoic Acid	H₂, Ru-Sn/Al₂O₃ or Pt/SnO₂	~94-97% selectivity[10]	Requires specific catalysts to avoid ring hydrogenation.[9]
Grignard Reaction	2-Methylbenzyl Halide	Mg, Formaldehyde	Variable	Can lead to impure products; requires strict anhydrous conditions.[6]

Experimental Protocols

Protocol 1: Synthesis of 2-Methylbenzyl Alcohol via Hydrolysis of 2-Methylbenzyl Acetate [6]

This protocol is adapted from Organic Syntheses.

Part A: o-Methylbenzyl Acetate

• A solution of 29.8 g (0.20 mole) of 2-methylbenzyldimethylamine and 32.7 g (0.30 mole) of ethyl bromide in 40 ml of absolute ethanol (B145695) is placed in a 500-ml round-bottomed flask fitted with a reflux condenser.

• The solution is heated under reflux for 1 hour, then an additional 10.8 g (0.10 mole) of ethyl bromide is added, and heating is continued for an additional 3 hours.

• The solvent and residual ethyl bromide are removed under reduced pressure. The oily residue is treated with about 300 ml of absolute ether to induce crystallization. The resulting 2-methylbenzylethyldimethylammonium bromide is collected (yield: 92–95%).

• In a 500-ml round-bottomed flask, 38.7 g (0.15 mole) of the quaternary ammonium (B1175870) bromide, 24.6 g (0.3 mole) of fused sodium acetate, and 100 ml of glacial acetic acid are placed.

• The mixture is boiled under reflux for 24 hours, cooled, and transferred to a large beaker.

• 250 ml of water is added, and the acid is partially neutralized with 84 g of solid sodium bicarbonate.

• The mixture is extracted with three 75-ml portions of ether. The combined ether solutions are washed with saturated sodium bicarbonate solution until all the acetic acid has been removed, then with saturated sodium chloride solution, and dried over anhydrous sodium sulfate.

• The ether is removed by distillation, and the residue is distilled under reduced pressure to yield 2-methylbenzyl acetate (yield: 88–91%).

Part B: o-Methylbenzyl Alcohol

• A solution of 5 g (0.12 mole) of sodium hydroxide (B78521) in 50 ml of water is added to a solution of 16.4 g (0.1 mole) of 2-methylbenzyl acetate in 50 ml of methanol in a 250-ml round-bottomed flask fitted with a reflux condenser.

• The mixture is boiled under reflux for 2 hours, cooled, and diluted with 50 ml of water.

• The solution is extracted with three 75-ml portions of ether. The combined ether solutions are washed with 50 ml of water and 50 ml of saturated sodium chloride solution and dried over anhydrous sodium sulfate.

• The solvent is removed by distillation. The residue is dissolved in 50 ml of boiling 30–60° petroleum ether.

• The colorless crystals obtained on cooling are collected by suction filtration, washed with cold petroleum ether, and air-dried to yield 2-methylbenzyl alcohol (yield: 95–97%).

Protocol 2: Synthesis of (2-methylphenyl)(phenyl)methanol via Grignard Reaction with 2-Methylbenzaldehyde [5]

This protocol details the reaction of a Grignard reagent with 2-methylbenzaldehyde to form a secondary alcohol. A similar principle applies to the synthesis of 2-methylbenzyl alcohol using formaldehyde as the electrophile.

• Grignard Reagent Formation:

  • Place magnesium turnings in a flame-dried, three-necked flask equipped with a dropping funnel, condenser, and magnetic stirrer under an inert atmosphere.

  • Prepare a solution of bromobenzene (B47551) in anhydrous diethyl ether in the dropping funnel.

  • Add a small portion of the bromobenzene solution to the magnesium turnings to initiate the reaction. Gentle warming may be necessary.

  • Once initiated, add the remaining bromobenzene solution dropwise to maintain a gentle reflux. After addition, reflux for an additional 30 minutes.

• Aldehyde Addition:

  • Cool the Grignard reagent solution to 0 °C using an ice bath.

  • Prepare a solution of 2-methylbenzaldehyde in anhydrous diethyl ether in the dropping funnel.

  • Add the aldehyde solution dropwise to the stirred Grignard reagent, maintaining the temperature below 10 °C.

  • After addition, remove the ice bath and stir at room temperature for 1 hour.

• Workup and Purification:

  • Quench the reaction by slowly adding a saturated aqueous solution of ammonium chloride.

  • Extract the product with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

  • The crude product can be purified by recrystallization or column chromatography.

Visualizations

Caption: Synthetic pathways to 2-Methylbenzyl alcohol.

Caption: Troubleshooting workflow for low reaction yield.

Caption: Oxidation states and byproduct formation pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. web.mnstate.edu [web.mnstate.edu]
• 3. benchchem.com [benchchem.com]
• 4. Reddit - The heart of the internet [reddit.com]
• 5. benchchem.com [benchchem.com]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. CN103772151A - Preparation method of 2-methyl-3-phenyl benzyl alcohol - Google Patents [patents.google.com]
• 8. 2-Methylbenzyl alcohol | C8H10O | CID 6994 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]
• 10. scispace.com [scispace.com]
• 11. research.manchester.ac.uk [research.manchester.ac.uk]

Technical Support Center: Preventing Over-Oxidation of 2-Methylbenzyl Alcohol

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the selective oxidation of 2-methylbenzyl alcohol to 2-methylbenzaldehyde (B42018), with a primary focus on preventing over-oxidation to 2-methylbenzoic acid.

Troubleshooting Guides

This section addresses specific issues that may arise during the oxidation of 2-methylbenzyl alcohol.

Issue 1: Significant Formation of 2-Methylbenzoic Acid (Over-oxidation)

Symptoms:

• The appearance of a white precipitate (2-methylbenzoic acid) in the reaction mixture or upon workup.[1]

• TLC analysis shows a spot corresponding to a more polar compound than 2-methylbenzaldehyde.

• NMR or IR spectra of the crude product show characteristic peaks for a carboxylic acid.

Possible Causes & Solutions:

Cause	Solution
Oxidizing agent is too strong.	Switch to a milder, more selective oxidizing agent. Strong oxidants like potassium permanganate (B83412) (KMnO₄) or potassium dichromate (K₂Cr₂O₇) are more prone to over-oxidation.[2] Milder reagents like Pyridinium Chlorochromate (PCC), Dess-Martin Periodinane (DMP), or systems used in Swern and TEMPO-catalyzed oxidations are recommended.[2]
Presence of water in the reaction.	Ensure all solvents and reagents are anhydrous. Water can facilitate the formation of a hydrate (B1144303) from the aldehyde, which is readily oxidized to the carboxylic acid.[2] Consider using flame-dried glassware and performing the reaction under an inert atmosphere (e.g., Nitrogen or Argon).[2]
Prolonged reaction time.	Monitor the reaction closely using Thin Layer Chromatography (TLC). Quench the reaction as soon as the starting material (2-methylbenzyl alcohol) is consumed to prevent further oxidation of the desired aldehyde product.[2]
Elevated reaction temperature.	Maintain the optimal reaction temperature. For many selective oxidations, lower temperatures are preferred. For instance, Swern oxidations are typically carried out at -78°C.[2] If a higher temperature is necessary, carefully control it to avoid promoting over-oxidation.[3]

Troubleshooting Workflow for Over-oxidation

Caption: Troubleshooting workflow for addressing over-oxidation.

Issue 2: Low or No Conversion of 2-Methylbenzyl Alcohol

Symptoms:

• TLC analysis shows predominantly the starting material spot.

• Low yield of the desired 2-methylbenzaldehyde.

Possible Causes & Solutions:

Cause	Solution
Inactive or insufficient oxidizing agent.	Verify the purity and activity of the oxidizing agent. Some reagents can degrade over time. Ensure the correct stoichiometry of the oxidant is used.
Suboptimal reaction temperature.	Gradually increase the reaction temperature in small increments. While high temperatures can cause over-oxidation, some reactions require a certain activation energy to proceed. For many benzyl (B1604629) alcohol oxidations, temperatures between 80-100°C can be optimal, but this must be balanced against the risk of side reactions.[3]
Catalyst poisoning or inactivity (for catalytic methods).	Ensure the catalyst is active and not poisoned by impurities in the starting materials or solvents.[3] For heterogeneous catalysts, confirm proper preparation and handling.
Presence of moisture (for moisture-sensitive reactions).	For reactions like Swern or those using certain organometallic reagents, ensure strictly anhydrous conditions.[3]

Issue 3: Formation of Unexpected Side Products

Symptoms:

• Multiple spots on the TLC plate that do not correspond to the starting material, desired product, or the over-oxidized product.

• Complex mixture observed in the crude product analysis (e.g., by GC-MS or NMR).

Possible Causes & Solutions:

Cause	Solution
Decomposition of reagents or product.	Ensure the reaction conditions are not too harsh. Some reagents, like the active species in Swern oxidation, are unstable at higher temperatures.[4]
Side reactions specific to the chosen method.	Be aware of potential side reactions for the chosen method. For example, the Swern oxidation can sometimes lead to methylthiomethyl (MTM) etherification as a side reaction.[4]
Autoxidation of the product.	Benzaldehyde (B42025) derivatives can be prone to autoxidation when exposed to air.[2] Performing the reaction under an inert atmosphere can minimize this.[2]

Frequently Asked Questions (FAQs)

Q1: What is the most reliable method to prevent the formation of 2-methylbenzoic acid?

A1: There is no single "best" method, as the optimal choice depends on the scale of the reaction, available equipment, and tolerance for certain reagents. However, methods known for their high selectivity for aldehydes include:

• Swern Oxidation: Utilizes dimethyl sulfoxide (B87167) (DMSO) and oxalyl chloride at low temperatures (-78°C), which is very effective at preventing over-oxidation.[2][4]

• TEMPO-catalyzed Oxidation: Employs a catalytic amount of (2,2,6,6-Tetramethylpiperidin-1-yl)oxyl (TEMPO) with a co-oxidant, offering high selectivity.[2]

• Pyridinium Chlorochromate (PCC): A classic and reliable reagent for stopping the oxidation at the aldehyde stage, provided the reaction is conducted under anhydrous conditions.[2]

Q2: How can I purify 2-methylbenzaldehyde that contains 2-methylbenzoic acid?

A2: A common and effective method is to wash the crude product with a mild base to remove the acidic impurity. This typically involves dissolving the crude product in an organic solvent (like diethyl ether or dichloromethane) and washing it with a 10% sodium carbonate or saturated sodium bicarbonate solution. The acidic 2-methylbenzoic acid will be deprotonated and extracted into the aqueous layer. The organic layer containing the purified aldehyde can then be washed with water, dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), and the solvent removed under reduced pressure. For high purity, subsequent distillation under reduced pressure is recommended.[1]

Q3: My 2-methylbenzaldehyde is turning yellow over time. What is happening and can I still use it?

A3: The yellowing of benzaldehyde derivatives is often an indication of initial degradation and potential formation of polymeric byproducts due to exposure to air and light.[2] While it may still be suitable for some applications, for reactions requiring high purity, it is advisable to purify it by distillation before use.

Q4: Are there any "green" alternatives to traditional oxidation methods that use heavy metals or hazardous solvents?

A4: Yes, several more environmentally friendly methods are being developed:

• Photocatalytic Oxidation: This method often uses a photocatalyst (like Eosin Y or titanium dioxide), visible light, and molecular oxygen (from the air) as the oxidant. These reactions can be highly selective and avoid the use of harsh or toxic reagents.[5]

• TEMPO/Air Catalysis: Some TEMPO-catalyzed systems use air as the terminal oxidant, which is a very green approach.[6]

Q5: How do I know when my oxidation reaction is complete?

A5: The most common method for monitoring the progress of the reaction is Thin Layer Chromatography (TLC). A spot of the reaction mixture is compared to spots of the starting material (2-methylbenzyl alcohol) and, if available, the pure product (2-methylbenzaldehyde). The reaction is considered complete when the spot corresponding to the starting material is no longer visible.

Data Presentation: Comparison of Oxidation Methods

The following table summarizes key quantitative data for various methods used in the selective oxidation of benzylic alcohols. Note that yields and reaction times can vary based on the specific substrate and reaction conditions.

Method	Oxidizing System	Typical Solvent	Temperature	Reaction Time	Yield of Aldehyde	Selectivity
PCC Oxidation	Pyridinium Chlorochromate	Dichloromethane (DCM)	Room Temp.	1-3 hours	Good to Excellent	High
Swern Oxidation	DMSO, Oxalyl Chloride, Et₃N	Dichloromethane (DCM)	-78 °C	1-2 hours	~85% (for benzyl alcohol)[7]	>98% (for benzyl alcohol)[7]
TEMPO/Air Oxidation	Cu(I)/TEMPO/Air	Acetonitrile	Room Temp.	30-60 min	~65% (isolated)[6]	High, no over-oxidation observed[6]
Photocatalytic Oxidation	Eosin Y / O₂ / Blue LED	Acetonitrile	Room Temp.	4 hours	68-93% (for various benzyl alcohols)[5]	High

Experimental Protocols

Protocol 1: Swern Oxidation of 2-Methylbenzyl Alcohol

This protocol is a general procedure adapted for the selective oxidation of 2-methylbenzyl alcohol.

Materials:

• Oxalyl chloride

• Dimethyl sulfoxide (DMSO)

• 2-Methylbenzyl alcohol

• Triethylamine (B128534) (Et₃N)

• Anhydrous Dichloromethane (DCM)

• Anhydrous solvents and reagents are crucial.

Experimental Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Swern Oxidation | Chem-Station Int. Ed. [en.chem-station.com]
• 5. Photochemical Selective Oxidation of Benzyl Alcohols to Aldehydes or Ketones [organic-chemistry.org]
• 6. rsc.org [rsc.org]
• 7. Tailoring the oxidation of benzyl alcohol and its derivatives with (photo)electrocatalysis - Chemical Communications (RSC Publishing) [pubs.rsc.org]

troubleshooting side reactions in the Grignard synthesis of 2-Methylbenzyl alcohol

This technical support center provides targeted troubleshooting guides and answers to frequently asked questions for researchers, scientists, and drug development professionals engaged in the Grignard synthesis of 2-Methylbenzyl alcohol.

Frequently Asked Questions (FAQs)

Q1: Why are anhydrous conditions so critical for a successful Grignard reaction?

A1: Grignard reagents (R-Mg-X) are potent nucleophiles but also extremely strong bases.[1] They react readily and rapidly with even trace amounts of protic compounds, most notably water.[2][3] This acid-base reaction consumes the Grignard reagent by converting it into an alkane (R-H), rendering it unavailable for the desired reaction with the aldehyde.[1][4] This side reaction is a primary cause of low or no product yield.[1] Sources of water can include improperly dried solvents, glassware, or exposure to atmospheric moisture.[1][5]

Q2: My Grignard reaction failed to initiate (no bubbling or cloudiness). What are the common causes and solutions?

A2: Failure to initiate is a common issue, typically caused by:

• Inactive Magnesium Surface: The surface of magnesium turnings is often coated with a passivating layer of magnesium oxide. This layer must be breached for the reaction to start.[6] Activating the surface with a small crystal of iodine or a few drops of 1,2-dibromoethane (B42909) is a standard practice.[7][8][9]

• Wet Reagents or Glassware: Any moisture will prevent the reaction from starting.[5] Ensure all glassware is rigorously flame-dried under vacuum or inert gas and that solvents are freshly distilled from an appropriate drying agent.[6][8]

• Impure Halide: The organic halide used to prepare the reagent should be pure and dry. Passing it through a column of activated alumina (B75360) can remove trace impurities.[1]

Q3: What is Wurtz coupling and how can I minimize it?

A3: Wurtz coupling is a major side reaction where a newly formed Grignard reagent molecule (R-MgX) reacts with a molecule of the unreacted organic halide (R-X) to form a homocoupled dimer (R-R).[9][10][11] This consumes both the starting material and the desired reagent, lowering the yield and complicating purification.[9] To minimize this:

• Use Slow Addition: Add the organic halide dropwise to the magnesium suspension. This keeps the instantaneous concentration of the halide low, favoring its reaction with the magnesium surface over the already-formed Grignard reagent.[9][11]

• Control Temperature: The Grignard formation is exothermic.[10] Excessive heat can accelerate the rate of Wurtz coupling. Maintain a gentle reflux and use cooling if necessary.[9][10]

• Choose the Right Solvent: The choice of solvent can significantly impact the extent of Wurtz coupling, especially for reactive halides. For benzyl (B1604629) halides, for example, diethyl ether (Et₂O) or 2-Methyltetrahydrofuran (2-MeTHF) give significantly less Wurtz byproduct than tetrahydrofuran (B95107) (THF).[9][12]

Q4: Can the Grignard reagent react with anything else in the reaction flask?

A4: Yes. Besides water and the organic halide, Grignard reagents are readily oxidized by atmospheric oxygen.[10] It is crucial to maintain a positive pressure of an inert gas (like Nitrogen or Argon) throughout the entire process, from reagent formation to the final quench.[10] The reaction with oxygen forms magnesium alkoxide salts, which consumes the reagent.[13]

Q5: 2-Methylbenzaldehyde (B42018) has a methyl group near the aldehyde. Does this steric hindrance cause problems?

A5: Yes, the ortho-methyl group on 2-methylbenzaldehyde creates steric hindrance, which can obstruct the incoming Grignard nucleophile's attack on the carbonyl carbon.[14] This can slow the reaction rate. To overcome this, ensure the Grignard reagent is of high quality and concentration. Adding the aldehyde at a lower temperature (e.g., 0 °C) can sometimes improve the selectivity for the desired nucleophilic addition over other potential side reactions.[14]

Troubleshooting Guides

Guide 1: Low or No Yield of 2-Methylbenzyl Alcohol

Symptom	Potential Cause	Recommended Solution
Reaction fails to start.	Inactive magnesium surface; wet glassware/solvents.	Activate Mg with iodine.[8] Flame-dry all glassware under inert gas and use freshly distilled anhydrous solvents.[1][6]
Reaction starts but yield is very low.	Insufficiently anhydrous conditions; poor reagent quality.	Review all drying procedures.[1] Prepare fresh Grignard reagent and determine its exact concentration via titration before use.[14]
Significant non-polar byproduct found (e.g., bibenzyl if starting from benzyl halide).	Wurtz coupling side reaction.[9]	Slow the rate of halide addition during reagent formation and maintain a gentle, not vigorous, reflux.[9][11] Consider switching solvent from THF to diethyl ether.[12]
Reaction requires excess Grignard reagent.	Reagent degradation by water or O₂; inaccurate concentration.	Maintain a positive pressure of inert gas (N₂ or Ar).[10] Titrate the Grignard reagent to know the precise molarity for accurate stoichiometry.[15][16]

Data Presentation

Table 1: Effect of Solvent on Benzyl Grignard Product Yield

The choice of solvent can dramatically influence the efficiency of Grignard reactions by affecting the rate of competing side reactions, such as Wurtz coupling.[12]

Solvent	Grignard Product Yield (%)	Key Observation
Diethyl Ether (Et₂O)	94%	Excellent yield with minimal Wurtz coupling.[12]
2-Methyltetrahydrofuran (2-MeTHF)	90%	High yield, considered a superior green alternative to Et₂O and THF.[12][17]
Tetrahydrofuran (THF)	27%	Poor yield due to significant Wurtz byproduct formation.[9][12]
Cyclopentyl methyl ether (CPME)	45%	Moderate yield.

Data adapted from a systematic solvent screening of the reaction between benzylmagnesium bromide and 2-butanone.[12]

Experimental Protocols

Protocol 1: General Synthesis of 2-Methylbenzyl Alcohol

This protocol assumes the synthesis via the addition of methylmagnesium bromide to 2-methylbenzaldehyde.

• Apparatus Setup: Assemble a three-necked round-bottom flask with a reflux condenser, a pressure-equalizing dropping funnel, and a nitrogen/argon inlet. Flame-dry the entire apparatus under vacuum and allow it to cool to room temperature under a positive pressure of inert gas.[8]

• Grignard Formation: Place magnesium turnings (1.2 eq) in the flask. Add a single crystal of iodine.[8] In the dropping funnel, prepare a solution of methyl bromide (1.0 eq) in anhydrous diethyl ether. Add a small portion (2-3 mL) of the halide solution to the magnesium. Wait for initiation, evidenced by bubbling and a cloudy gray appearance.[8] Once initiated, add the remaining halide solution dropwise at a rate that maintains a gentle reflux. After addition is complete, continue to stir for 30-60 minutes.[7]

• Aldehyde Addition: Cool the freshly prepared Grignard solution to 0 °C in an ice bath. Add a solution of 2-methylbenzaldehyde (1.0 eq relative to the initial halide) in anhydrous diethyl ether to the dropping funnel. Add the aldehyde solution dropwise to the stirred Grignard reagent, maintaining the internal temperature below 10 °C.[8]

• Reaction & Quench: After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 1 hour.[8] Afterwards, cool the reaction back to 0 °C and carefully quench by slowly adding a saturated aqueous solution of ammonium (B1175870) chloride (NH₄Cl).[8]

• Work-up: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer twice with diethyl ether. Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate (B86663) (Na₂SO₄) or magnesium sulfate (MgSO₄).[7][8]

• Purification: Filter off the drying agent and remove the solvent by rotary evaporation to yield the crude 2-methylbenzyl alcohol, which can be further purified by vacuum distillation or column chromatography.

Protocol 2: Titration of Grignard Reagent with Iodine

Determining the exact concentration of the Grignard reagent is crucial for stoichiometry and reproducibility.

• Preparation: To a flame-dried vial flushed with nitrogen and equipped with a magnetic stir bar, add iodine (I₂, ~100 mg, accurately weighed) and dissolve it in 1.0 mL of a 0.5 M solution of LiCl in anhydrous THF.[18] The solution will be dark brown.

• Titration Setup: Cool the iodine solution to 0 °C with an ice bath.

• Procedure: Using a 1 mL syringe, slowly add the prepared Grignard reagent solution dropwise to the stirred iodine solution. The endpoint is reached when the dark brown/yellow color disappears and the solution becomes colorless.[18]

• Calculation: Record the volume (V) of the Grignard reagent added. The molarity (M) is calculated as: M = (mass of I₂ / molar mass of I₂) / V (in L) Repeat the titration for accuracy and use the average value.[18]

Visualizations

Reaction and Side-Reaction Pathways

Caption: Main and side reaction pathways in the Grignard synthesis.

Troubleshooting Workflowdot

// Nodes Start [label="Problem:\nLow or No Product Yield", shape=Mdiamond, fillcolor="#EA4335", fontcolor="#FFFFFF"]; Initiate [label="Did reaction initiate?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; Anhydrous [label="Were conditions\nstrictly anhydrous?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; Byproduct [label="High yield of\nnon-polar byproduct?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"]; Titrated [label="Was reagent\ntitrated?", shape=diamond, fillcolor="#FBBC05", fontcolor="#202124"];

Cause1 [label="Cause: Inactive Mg surface", shape=box, fillcolor="#FFFFFF", fontcolor="#202124"]; Solution1 [label="Solution: Activate Mg\nwith I₂ or heat.", fillcolor="#34A853", fontcolor="#FFFFFF"]; Cause2 [label="Cause: Reagent quenched\nby trace water.", shape=box, fillcolor="#FFFFFF", fontcolor="#202124"]; Solution2 [label="Solution: Flame-dry all\nglassware; distill solvents.", fillcolor="#34A853", fontcolor="#FFFFFF"]; Cause3 [label="Cause: Wurtz coupling\nduring reagent formation.", shape=box, fillcolor="#FFFFFF", fontcolor="#202124"]; Solution3 [label="Solution: Slow halide addition;\ncontrol temperature.", fillcolor="#34A853", fontcolor="#FFFFFF"]; Cause4 [label="Cause: Incorrect stoichiometry;\ndegraded reagent.", shape=box, fillcolor="#FFFFFF", fontcolor="#202124"]; Solution4 [label="Solution: Titrate reagent\nfor accurate concentration.", fillcolor="#34A853", fontcolor="#FFFFFF"]; End [label="Review protocol for other errors", shape=Mdiamond, fillcolor="#4285F4", fontcolor="#FFFFFF"];

// Edges Start -> Initiate [color="#202124"]; Initiate -> Cause1 [label="No", color="#EA4335", fontcolor="#202124"]; Cause1 -> Solution1 [color="#34A853", fontcolor="#202124"]; Initiate -> Anhydrous [label="Yes", color="#34A853", fontcolor="#202124"];

Anhydrous -> Cause2 [label="No", color="#EA4335", fontcolor="#202124"]; Cause2 -> Solution2 [color="#34A853", fontcolor="#202124"]; Anhydrous -> Byproduct [label="Yes", color="#34A853", fontcolor="#202124"];

Byproduct -> Cause3 [label="Yes", color="#EA4335", fontcolor="#202124"]; Cause3 -> Solution3 [color="#34A853", fontcolor="#202124"]; Byproduct -> Titrated [label="No", color="#34A853", fontcolor="#202124"];

Titrated -> Cause4 [label="No", color="#EA4335", fontcolor="#202124"]; Cause4 -> Solution4 [color="#34A853", fontcolor="#202124"]; Titrated -> End [label="Yes", color="#34A853", fontcolor="#202124"]; }

References

• 1. benchchem.com [benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. youtube.com [youtube.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. rsc.org [rsc.org]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. alfa-chemistry.com [alfa-chemistry.com]
• 11. Impact of residence time distributions in reacting magnesium packed beds on Grignard reagent formation – selectivity of Grignard reagent formation (pa ... - Reaction Chemistry & Engineering (RSC Publishing) DOI:10.1039/D3RE00191A [pubs.rsc.org]
• 12. Comparative performance evaluation and systematic screening of solvents in a range of Grignard reactions - Green Chemistry (RSC Publishing) DOI:10.1039/C3GC40702K [pubs.rsc.org]
• 13. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 14. benchchem.com [benchchem.com]
• 15. chemtips.wordpress.com [chemtips.wordpress.com]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Optimizing the Esterification of 2-Methylbenzyl Alcohol

Welcome to the Technical Support Center for the esterification of 2-Methylbenzyl alcohol. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide guidance on improving reaction rates and yields.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for the esterification of 2-Methylbenzyl alcohol?

A1: The primary methods for the esterification of 2-Methylbenzyl alcohol include:

• Fischer-Speier Esterification: This is a classic method involving the reaction of 2-Methylbenzyl alcohol with a carboxylic acid in the presence of a strong acid catalyst, such as sulfuric acid or tosic acid.[1][2] The reaction is reversible, and often requires elevated temperatures and removal of water to drive the equilibrium towards the product.[1][3]

• Steglich Esterification: This method utilizes a coupling agent, like dicyclohexylcarbodiimide (B1669883) (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC), with a catalyst such as 4-dimethylaminopyridine (B28879) (DMAP).[4][5] It is a milder alternative to the Fischer esterification and is particularly suitable for substrates that are sensitive to strong acids.[5][6]

• Acylation with Acyl Chlorides or Anhydrides: Reacting 2-Methylbenzyl alcohol with an acyl chloride or acid anhydride (B1165640) is another effective method.[2][7][8] These reactions are often faster and can be carried out under milder conditions than Fischer esterification.[2]

• Heterogeneous Catalysis: The use of solid acid catalysts, such as zeolites, ion-exchange resins (e.g., Amberlyst-15), or sulfated metal oxides, offers advantages like easier product separation and catalyst reusability.[9][10][11][12]

Q2: Why is my esterification of 2-Methylbenzyl alcohol slow or incomplete?

A2: Several factors can contribute to a slow or incomplete reaction:

• Steric Hindrance: The methyl group on the benzene (B151609) ring of 2-Methylbenzyl alcohol can cause some steric hindrance, potentially slowing the reaction compared to unsubstituted benzyl (B1604629) alcohol.[4]

• Equilibrium Limitations: Fischer esterification is a reversible reaction. The accumulation of water, a byproduct, can shift the equilibrium back towards the reactants, preventing complete conversion.[1][3]

• Insufficient Catalyst Activity: The chosen catalyst may not be active enough under the reaction conditions. The acidity and concentration of the catalyst are crucial for the reaction rate.[12]

• Suboptimal Temperature: The reaction temperature may be too low. Generally, higher temperatures increase the reaction rate, but excessively high temperatures can lead to side reactions.[11][12]

• Poor Water Removal: In Fischer esterification, inefficient removal of water will inhibit the forward reaction.[3]

Q3: How can I increase the reaction rate of 2-Methylbenzyl alcohol esterification?

A3: To improve the reaction rate, consider the following strategies:

• Increase Temperature: Raising the reaction temperature can significantly accelerate the reaction.[11][12]

• Use a More Active Catalyst: Employing a stronger acid catalyst or a higher catalyst loading can enhance the rate.[11][12] For heterogeneous catalysts, ensuring high surface acidity is important.[10]

• Remove Water: For equilibrium-limited reactions like Fischer esterification, continuous removal of water using a Dean-Stark apparatus or molecular sieves is crucial to drive the reaction forward.[3]

• Increase Reactant Concentration: Using an excess of one of the reactants (either the carboxylic acid or 2-Methylbenzyl alcohol) can shift the equilibrium towards the product side.[1][3]

• Choose a More Reactive Acylating Agent: Using an acid anhydride or acyl chloride instead of a carboxylic acid can lead to a faster and more complete reaction.[2]

Troubleshooting Guide

Issue	Possible Causes	Recommended Solutions
Low Ester Yield	- Reaction has not reached equilibrium.[4] - Presence of water is causing hydrolysis of the ester.[4] - Suboptimal reaction conditions (temperature, time, stoichiometry).[4] - Inefficient catalyst.	- Increase reaction time. - Ensure anhydrous conditions and effectively remove water formed during the reaction.[3] - Optimize temperature and reactant molar ratios.[9][13] - Screen different acid catalysts or increase catalyst loading.[11]
Slow Reaction Rate	- Insufficient catalyst activity or concentration.[11] - Low reaction temperature.[11] - Steric hindrance from the 2-methyl group.[4]	- Use a stronger acid catalyst or a higher concentration.[11] - Increase the reaction temperature.[11] - Consider using a more reactive acylating agent like an acid anhydride.[8]
Product Separation Issues	- The ester may be soluble in excess alcohol or aqueous layers during workup.[14]	- During aqueous workup, use an organic solvent immiscible with water (e.g., diethyl ether, dichloromethane) to extract the ester.[14] - Neutralize any excess acid with a base like sodium bicarbonate before extraction.[14]
Byproduct Formation	- High temperatures can lead to side reactions like ether formation from the alcohol.	- Optimize the reaction temperature to be high enough for a reasonable rate but low enough to minimize side reactions. - Choose a more selective catalyst.

Quantitative Data Summary

The following table summarizes reaction conditions and outcomes for the esterification of benzyl alcohol derivatives, which can serve as a starting point for optimizing the esterification of 2-Methylbenzyl alcohol.

Catalyst	Carboxylic Acid/Acylating Agent	Molar Ratio (Alcohol:Acid)	Temperature (°C)	Reaction Time (h)	Yield (%)	Reference
S-Fe-MCM-48	Acetic Acid	2:1	60	6	98.9 (selectivity)	[9]
Sugarcane Bagasse Ash (H2SO4 treated)	Acetic Acid	1:3	110	2	90.8	[10]
Zirconia-loaded MCM-41	Acetic Acid	1:2	110	1	~70-80	[10]
PAFR 1a	Acetic Acid	1:1.2	50	12	96	[15]
Amberlyst-15	Acetic Acid	-	55-86	-	-	[11]
Zeolite HX	Acetic Acid	1:4	110	12	~58.5	[13]
None (Metal-free, O2)	Self-esterification	-	80	12	-	[16]

Experimental Protocols

Protocol 1: Fischer Esterification using a Heterogeneous Catalyst (Adapted from[9])

• Catalyst Preparation: Synthesize or acquire the desired solid acid catalyst (e.g., S-Fe-MCM-48).

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 2-Methylbenzyl alcohol and the carboxylic acid (e.g., acetic acid) in the desired molar ratio (e.g., 2:1).

• Catalyst Addition: Add the heterogeneous catalyst (e.g., 9% w/w S-Fe-MCM-48).

• Reaction: Heat the mixture to the desired temperature (e.g., 60°C) and stir for the required time (e.g., 6 hours).

• Workup: After the reaction is complete, cool the mixture and separate the catalyst by filtration.

• Purification: Purify the resulting ester by distillation or column chromatography.

Protocol 2: Esterification using an Acid Anhydride

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a dropping funnel, dissolve 2-Methylbenzyl alcohol in a suitable solvent (e.g., dichloromethane).

• Reagent Addition: Add the acid anhydride (e.g., acetic anhydride) dropwise to the solution. A catalytic amount of an acid or base (e.g., pyridine) can be added to accelerate the reaction.

• Reaction: Stir the mixture at room temperature or with gentle heating until the reaction is complete (monitor by TLC or GC).

• Workup: Quench the reaction with water or a saturated sodium bicarbonate solution. Extract the product with an organic solvent.

• Purification: Dry the organic layer over an anhydrous salt (e.g., Na2SO4), filter, and remove the solvent under reduced pressure. Purify the crude product by distillation or chromatography.

Visualizations

Caption: General experimental workflow for the esterification of 2-Methylbenzyl alcohol.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. chemguide.co.uk [chemguide.co.uk]
• 3. youtube.com [youtube.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. Acid to Ester - Common Conditions [commonorganicchemistry.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. Ester synthesis by acylation [organic-chemistry.org]
• 9. Enhanced Esterification of Benzyl Alcohol with Acetic Acid using Sulfated Metal-Incorporated MCM-48: A Stable and Reusable Heterogeneous Catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Process Intensification Strategies for Esterification: Kinetic Modeling, Reactor Design, and Sustainable Applications [mdpi.com]
• 13. mjas.analis.com.my [mjas.analis.com.my]
• 14. Reddit - The heart of the internet [reddit.com]
• 15. researchgate.net [researchgate.net]
• 16. Transformation of alcohols to esters promoted by hydrogen bonds using oxygen as the oxidant under metal-free conditions - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Resolving Impurities in 2-Methylbenzyl Alcohol NMR Spectra

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering impurities in the NMR spectra of 2-Methylbenzyl alcohol.

Frequently Asked Questions (FAQs)

Q1: What are the expected 1H and 13C NMR chemical shifts for pure 2-Methylbenzyl alcohol?

A1: The typical chemical shifts for 2-Methylbenzyl alcohol in CDCl3 are summarized below. Note that exact chemical shifts can vary slightly based on the solvent and concentration.[1][2]

Table 1: 1H and 13C NMR Chemical Shifts for 2-Methylbenzyl Alcohol in CDCl3

Assignment	1H Chemical Shift (ppm)	Multiplicity	Integration	13C Chemical Shift (ppm)
Aromatic-H	7.14 - 7.37	Multiplet	4H	126.2, 127.7, 127.9, 130.5
CH2	4.61 - 4.70	Singlet	2H	63.7
CH3	2.31 - 2.37	Singlet	3H	18.8
OH	Variable (e.g., 2.15)	Singlet (broad)	1H	-
Aromatic-C (quaternary)	-	-	-	136.3, 138.8

Q2: I am seeing extra peaks in the aromatic region of my 2-Methylbenzyl alcohol 1H NMR spectrum. What could they be?

A2: Extra peaks in the aromatic region could indicate the presence of several common impurities. These include unreacted starting materials, oxidation products, or side products from the synthesis. The most common impurities are 2-methylbenzaldehyde (B42018) and 2-methylbenzoic acid, which are oxidation products, and toluene, a common starting material.[3]

Q3: There is a sharp singlet around 10 ppm in my 1H NMR spectrum. What is this impurity?

A3: A singlet around 10 ppm is characteristic of an aldehyde proton. This strongly suggests the presence of 2-methylbenzaldehyde, the primary oxidation product of 2-Methylbenzyl alcohol.[3]

Q4: I have a broad peak that integrates to one proton, but it's not at the expected chemical shift for the alcohol proton. How can I confirm it is an alcohol or a carboxylic acid impurity?

A4: To definitively identify an exchangeable proton like an alcohol (-OH) or a carboxylic acid (-COOH), you can perform a D2O exchange experiment. Add a drop of deuterium (B1214612) oxide (D2O) to your NMR tube, shake it, and re-acquire the 1H NMR spectrum. The peak corresponding to the -OH or -COOH proton will disappear or significantly decrease in intensity. The presence of a very broad singlet that disappears upon D2O exchange, often resonating downfield (>10 ppm), is indicative of a carboxylic acid impurity like 2-methylbenzoic acid.

Troubleshooting Guide

Issue: Unexpected peaks observed in the 1H NMR spectrum of 2-Methylbenzyl alcohol.

This guide will help you identify the source of these unexpected signals.

Step 1: Initial Peak Analysis and Comparison

Carefully analyze the chemical shift, multiplicity, and integration of the impurity signals. Compare these with the data for common impurities provided in the table below.

Table 2: 1H NMR Data for Common Impurities in 2-Methylbenzyl Alcohol (in CDCl3)

Impurity	Chemical Shift (ppm)	Multiplicity	Assignment
2-Methylbenzaldehyde	10.24	Singlet	Aldehyde-H
7.77	Doublet	Aromatic-H
7.45	Multiplet	Aromatic-H
7.33	Multiplet	Aromatic-H
2.64	Singlet	CH3
2-Methylbenzoic Acid	>10 (very broad)	Singlet	COOH
8.10 (approx.)	Doublet	Aromatic-H
7.20 - 7.60	Multiplet	Aromatic-H
2.65 (approx.)	Singlet	CH3
Toluene	7.15 - 7.30	Multiplet	Aromatic-H
2.34	Singlet	CH3

Step 2: Logical Troubleshooting Workflow

The following diagram illustrates a systematic approach to identifying impurities based on their NMR signals.

Caption: Troubleshooting workflow for identifying common impurities in 2-Methylbenzyl alcohol NMR spectra.

Experimental Protocols

D2O Exchange for Identification of -OH and -COOH Protons

Objective: To confirm the presence of exchangeable protons from alcohol or carboxylic acid functional groups.

Materials:

• NMR tube containing the 2-Methylbenzyl alcohol sample dissolved in a deuterated solvent (e.g., CDCl3).

• Deuterium oxide (D2O).

• Pipette.

Procedure:

• Acquire a standard 1H NMR spectrum of the 2-Methylbenzyl alcohol sample.

• Carefully add one drop of D2O to the NMR tube.

• Cap the NMR tube and shake it gently for approximately 30 seconds to ensure mixing.

• Allow the sample to stand for a few minutes.

• Acquire a second 1H NMR spectrum.

• Analysis: Compare the two spectra. The signal corresponding to the -OH or -COOH proton will have either disappeared or significantly diminished in the spectrum taken after the D2O addition.

Sample Preparation for NMR Analysis

Objective: To prepare a sample of 2-Methylbenzyl alcohol for NMR analysis that minimizes solvent-related impurities.

Materials:

• 2-Methylbenzyl alcohol sample (5-10 mg).

• Deuterated solvent (e.g., CDCl3, ~0.7 mL).

• NMR tube and cap.

• Vortex mixer (optional).

Procedure:

• Weigh 5-10 mg of the 2-Methylbenzyl alcohol sample and place it in a clean, dry NMR tube.

• Add approximately 0.7 mL of the chosen deuterated solvent to the NMR tube.

• Cap the NMR tube securely.

• Gently agitate the tube or use a vortex mixer until the sample is fully dissolved.

• The sample is now ready for NMR analysis.

This technical support guide provides a foundational framework for identifying and resolving common impurities in 2-Methylbenzyl alcohol NMR spectra. For less common impurities, consulting broader spectral databases and considering the specific synthetic route employed will be beneficial.

References

• 1. 2-Methylbenzyl alcohol(89-95-2) 1H NMR [m.chemicalbook.com]
• 2. rsc.org [rsc.org]
• 3. application.wiley-vch.de [application.wiley-vch.de]

Navigating the Scale-Up of 2-Methylbenzyl Alcohol Synthesis: A Technical Support Guide

For Researchers, Scientists, and Drug Development Professionals

The successful scale-up of 2-Methylbenzyl alcohol synthesis is a critical step in the journey from laboratory discovery to industrial production. However, this transition is often fraught with challenges that can impact yield, purity, safety, and cost-effectiveness. This technical support center provides a comprehensive resource for troubleshooting common issues encountered during the large-scale synthesis of this important chemical intermediate.

Frequently Asked Questions (FAQs) and Troubleshooting Guides

This section addresses specific problems that may arise during the scale-up of the two primary synthesis routes for 2-Methylbenzyl alcohol: the Grignard reaction of a methyl Grignard reagent with 2-methylbenzaldehyde (B42018), and the reduction of 2-methylbenzaldehyde.

Grignard Reaction Route

The Grignard synthesis of 2-Methylbenzyl alcohol is a powerful C-C bond-forming reaction, but its exothermic nature and sensitivity to atmospheric conditions present significant scale-up hurdles.

Q1: My Grignard reaction is difficult to initiate at a large scale. What can I do?

A1: Difficulty in initiating a Grignard reaction is a common issue during scale-up. Several factors could be at play:

• Magnesium Activation: The surface of the magnesium turnings may be coated with a passivating layer of magnesium oxide.

  • Troubleshooting:

    • Use fresh, high-quality magnesium turnings.

    • Activate the magnesium prior to the main reaction by adding a small crystal of iodine or a few drops of 1,2-dibromoethane. The disappearance of the iodine color or the evolution of gas indicates activation.

    • Mechanical stirring can also help to break up the oxide layer.

• Moisture and Air: Grignard reagents are extremely sensitive to moisture and oxygen.

  • Troubleshooting:

    • Ensure all glassware and reactors are thoroughly dried, preferably by flame-drying under a nitrogen or argon atmosphere.

    • Use anhydrous solvents. Solvents should be freshly distilled from an appropriate drying agent.

    • Maintain a positive pressure of an inert gas (nitrogen or argon) throughout the reaction.

• Initiator Concentration: The initial concentration of the alkyl halide may be too low to start the reaction.

  • Troubleshooting:

    • Add a small portion of the 2-methylbenzyl halide to the activated magnesium and gently warm the mixture to initiate the reaction before adding the remainder of the halide solution.

Q2: The Grignard reaction is highly exothermic and difficult to control in a large reactor. How can I manage the heat?

A2: The highly exothermic nature of the Grignard reaction is a major safety concern during scale-up.[1][2][3] Effective heat management is crucial to prevent runaway reactions.

• Controlled Addition: The rate of addition of the 2-methylbenzyl halide is a critical parameter.

  • Troubleshooting:

    • Add the halide solution dropwise at a rate that allows the reactor's cooling system to maintain the desired temperature.

    • Monitor the internal temperature of the reactor closely using a calibrated temperature probe.

• Efficient Cooling: The reactor's cooling capacity must be sufficient to dissipate the heat generated.

  • Troubleshooting:

    • Ensure the reactor is equipped with an efficient cooling jacket and that the coolant flow rate is adequate.

    • For very large-scale reactions, consider using a semi-batch process where the Grignard reagent is prepared and then transferred to a second reactor for the reaction with the aldehyde.

• Solvent Choice: The boiling point of the solvent can influence the reaction temperature.

  • Troubleshooting:

    • Using a higher-boiling solvent like tetrahydrofuran (B95107) (THF) instead of diethyl ether can allow for a wider operating temperature range.

Q3: I am observing significant by-product formation in my large-scale Grignard reaction. What are the likely side reactions and how can I minimize them?

A3: Several side reactions can occur during the Grignard synthesis of 2-Methylbenzyl alcohol, leading to reduced yield and purification challenges.

• Wurtz Coupling: The Grignard reagent can react with the unreacted 2-methylbenzyl halide to form a dimer (1,2-di(o-tolyl)ethane).

  • Troubleshooting:

    • Maintain a low concentration of the halide by adding it slowly to the magnesium suspension.

    • Ensure efficient stirring to promote the reaction with magnesium over the coupling reaction.

• Enolization of the Aldehyde: While less common with benzaldehydes, strong Grignard bases can deprotonate any enolizable impurities.

  • Troubleshooting:

    • Use highly pure 2-methylbenzaldehyde.

• Reaction with Oxygen: Exposure to air will oxidize the Grignard reagent.

  • Troubleshooting:

    • Maintain a strict inert atmosphere throughout the process.

Reduction of 2-Methylbenzaldehyde Route

The reduction of 2-methylbenzaldehyde is a common alternative to the Grignard route. However, challenges related to selectivity and reagent handling can arise during scale-up.

Q1: I am seeing over-reduction to 2-methyltoluene during the large-scale reduction of 2-methylbenzaldehyde. How can I improve selectivity?

A1: Over-reduction to the corresponding hydrocarbon is a potential side reaction, especially with powerful reducing agents.

• Choice of Reducing Agent: The choice of reducing agent is critical for selectivity.

  • Troubleshooting:

    • Sodium borohydride (B1222165) (NaBH₄) is a milder and more selective reducing agent for aldehydes compared to lithium aluminum hydride (LAH).

    • If using a catalytic hydrogenation approach, careful selection of the catalyst (e.g., palladium on carbon) and optimization of reaction conditions (pressure, temperature) are necessary.

• Reaction Temperature: Higher temperatures can sometimes favor over-reduction.

  • Troubleshooting:

    • Conduct the reaction at a lower temperature to enhance selectivity.

Q2: The work-up of my large-scale reduction reaction is problematic, leading to product loss. What are the best practices for work-up?

A2: An efficient work-up procedure is essential to isolate the 2-Methylbenzyl alcohol in high yield and purity.

• Quenching: The quenching of the reaction mixture must be done carefully to avoid uncontrolled reactions.

  • Troubleshooting:

    • Slowly add the quenching agent (e.g., water or dilute acid) to the cooled reaction mixture with vigorous stirring.

• Extraction: Complete extraction of the product from the aqueous layer is crucial.

  • Troubleshooting:

    • Perform multiple extractions with a suitable organic solvent (e.g., diethyl ether, ethyl acetate).

    • Washing the combined organic layers with brine can help to break emulsions and remove dissolved water.

Data Presentation: Comparison of Synthesis Routes

The choice between the Grignard reaction and the reduction of 2-methylbenzaldehyde for the scale-up synthesis of 2-Methylbenzyl alcohol depends on various factors, including raw material availability, cost, and desired purity. The following table provides a general comparison of these two routes at an industrial scale.

Parameter	Grignard Reaction Route	Reduction of 2-Methylbenzaldehyde Route
Starting Materials	2-Methylbenzyl halide, Magnesium	2-Methylbenzaldehyde
Key Reagents	Grignard reagent (e.g., CH₃MgBr)	Reducing agent (e.g., NaBH₄, H₂/catalyst)
Typical Yield	75-90%	85-95%
Typical Purity (before final purification)	80-95%	90-98%
Key Challenges in Scale-up	Highly exothermic, moisture sensitive, initiation difficulties, Wurtz coupling by-product.	Selectivity (over-reduction), handling of reducing agents, catalyst recovery (for hydrogenation).
Safety Considerations	Fire hazard (ether solvents), runaway reaction potential.	Flammable hydrogen gas (for hydrogenation), handling of reactive metal hydrides.
Cost Considerations	Cost of magnesium and anhydrous solvents.	Cost of reducing agent or catalyst.

Experimental Protocols

Protocol 1: Scale-Up Synthesis of 2-Methylbenzyl alcohol via Grignard Reaction

Materials:

• 2-Methylbenzyl chloride (1.0 eq)

• Magnesium turnings (1.2 eq)

• Anhydrous tetrahydrofuran (THF)

• Iodine (catalytic amount)

• 2-Methylbenzaldehyde (0.95 eq)

• Saturated aqueous ammonium (B1175870) chloride solution

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• Reactor Setup: A multi-necked, jacketed glass reactor equipped with a mechanical stirrer, a condenser with a drying tube, a thermocouple, and an addition funnel is assembled and flame-dried under a stream of nitrogen.

• Grignard Reagent Formation:

  • Charge the reactor with magnesium turnings and a catalytic amount of iodine under a nitrogen atmosphere.

  • Add a small portion of a solution of 2-methylbenzyl chloride in anhydrous THF to the reactor.

  • Gently warm the mixture to initiate the reaction. Initiation is indicated by a color change and a slight increase in temperature.

  • Once initiated, add the remaining 2-methylbenzyl chloride solution dropwise via the addition funnel at a rate that maintains the internal temperature between 30-40 °C. The reactor jacket should be used to cool the reaction as needed.

  • After the addition is complete, stir the mixture for an additional 1-2 hours at room temperature to ensure complete reaction.

• Reaction with 2-Methylbenzaldehyde:

  • Cool the Grignard reagent solution to 0-5 °C using the reactor jacket.

  • Add a solution of 2-methylbenzaldehyde in anhydrous THF dropwise via the addition funnel, maintaining the internal temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 1-2 hours.

• Work-up and Purification:

  • Cool the reaction mixture to 0-5 °C and slowly quench by the dropwise addition of a saturated aqueous ammonium chloride solution.

  • Transfer the mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with diethyl ether (2 x volume of aqueous layer).

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure.

  • Purify the crude 2-Methylbenzyl alcohol by vacuum distillation.

Protocol 2: Scale-Up Synthesis of 2-Methylbenzyl alcohol via Reduction of 2-Methylbenzaldehyde

Materials:

• 2-Methylbenzaldehyde (1.0 eq)

• Sodium borohydride (NaBH₄) (0.3 eq)

• Methanol (B129727)

• Water

• Diethyl ether

• Anhydrous sodium sulfate

Procedure:

• Reactor Setup: A jacketed glass reactor equipped with a mechanical stirrer, a thermocouple, and an addition funnel is used.

• Reduction:

  • Charge the reactor with a solution of 2-methylbenzaldehyde in methanol.

  • Cool the solution to 0-5 °C using the reactor jacket.

  • Slowly add sodium borohydride in portions, maintaining the internal temperature below 10 °C. Hydrogen gas will be evolved, so ensure adequate ventilation.

  • After the addition is complete, stir the reaction mixture at room temperature for 1-2 hours.

• Work-up and Purification:

  • Carefully add water to quench the excess sodium borohydride.

  • Remove the methanol under reduced pressure.

  • Extract the aqueous residue with diethyl ether (3 x volume of aqueous residue).

  • Combine the organic layers and wash with water and then brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude 2-Methylbenzyl alcohol.

  • Purify the product by vacuum distillation if necessary.

Visualizations

Caption: Key challenges in the scale-up of 2-Methylbenzyl alcohol synthesis.

Caption: Troubleshooting workflow for low yield in Grignard synthesis.

References

• 1. mt.com [mt.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Catalyst Performance for 2-Methylbenzyl Alcohol Oxidation

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to optimize the catalytic oxidation of 2-methylbenzyl alcohol to 2-methylbenzaldehyde.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of catalysts used for 2-methylbenzyl alcohol oxidation?

A1: A variety of heterogeneous catalysts are employed for the selective oxidation of benzylic alcohols. Palladium (Pd) based catalysts are extensively studied due to their high activity and selectivity towards the corresponding aldehyde.[1] Gold (Au), Platinum (Pt), and Copper (Cu) based catalysts are also widely used, often in bimetallic formulations (e.g., Au-Pd) to enhance activity and stability.[2][3][4] The choice of catalyst support, such as TiO₂, Al₂O₃, or activated carbon, can also significantly influence performance.[5][6]

Q2: I am observing the formation of 2-methylbenzoic acid. How can I improve selectivity towards 2-methylbenzaldehyde?

A2: The formation of 2-methylbenzoic acid is a common issue resulting from over-oxidation. To improve selectivity for the aldehyde, consider the following strategies:

• Reaction Time: Shorten the reaction time. Prolonged reaction durations can increase the conversion of the desired aldehyde to the carboxylic acid.[3]

• Oxidant Concentration: Use a stoichiometric or slight excess of the oxidant. A large excess can promote over-oxidation.

• Temperature: Lower the reaction temperature. While higher temperatures can increase conversion rates, they may also lead to over-oxidation.[7]

• Catalyst Choice: Some catalysts are inherently more selective. For instance, certain Co single-atom catalysts have shown near-perfect selectivity for the aldehyde even at high conversions.[6]

• Addition of a Base: The presence of a base can influence selectivity. While it can enhance the initial reaction rate, it has also been reported to promote the formation of benzoic acid in some systems.[8][9] Careful optimization of the base is required.

Q3: My catalyst activity is low or has decreased over time. What are the common causes of deactivation?

A3: Catalyst deactivation is a significant challenge and can stem from several factors:

• Poisoning: Strong adsorption of byproducts or impurities from the feed can block active sites. Sulfur-containing compounds are well-known poisons for noble metal catalysts.[8]

• Over-oxidation: An excess of oxygen can lead to the formation of an inactive metal oxide layer on the catalyst surface, blocking sites for alcohol adsorption.[9]

• Fouling: Deposition of carbonaceous materials or polymeric byproducts on the catalyst surface can physically block pores and active sites.[9]

• Sintering: At high temperatures, small metal nanoparticles can agglomerate into larger, less active particles, reducing the available active surface area.[9]

Q4: Can a deactivated catalyst be regenerated?

A4: Yes, in many cases, catalyst activity can be restored through regeneration, depending on the deactivation mechanism.

• For Poisoning/Fouling: A common method involves washing the catalyst with a suitable solvent to remove adsorbed species. For more stubborn carbonaceous deposits, a calcination (heating in air or oxygen) followed by a reduction step (heating in hydrogen) can be effective.

• For Over-oxidation: The inactive oxide layer can often be removed by treating the catalyst with a reducing agent or by carrying out a reduction step under a hydrogen atmosphere at elevated temperatures.[10]

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments.

Problem 1: Low Conversion of 2-Methylbenzyl Alcohol

If you are experiencing low conversion, follow this troubleshooting workflow:

Caption: Troubleshooting workflow for low reaction conversion.

Problem 2: Poor Selectivity to 2-Methylbenzaldehyde

If you are observing significant byproduct formation (e.g., 2-methylbenzoic acid, toluene), consider these points:

• Over-oxidation to Acid: This is the most common selectivity issue.

  • Cause: Reaction time is too long, temperature is too high, or there is a large excess of oxidant.

  • Solution: Monitor the reaction progress closely using GC or TLC and stop the reaction once the maximum aldehyde concentration is reached. Reduce the temperature and/or the amount of oxidant.[3] The presence of electron-donating groups, like the methyl group in your substrate, can sometimes accelerate oxidation, potentially promoting over-oxidation if conditions are not carefully controlled.[11]

• Disproportionation/Decomposition: Products like toluene (B28343) may be observed, particularly with Pd catalysts.[10]

  • Cause: This can be promoted by acidic sites on the catalyst support.

  • Solution: Adding a second metal, such as Zn to Pd, can help suppress these acidic centers and improve selectivity.[10] The choice of solvent can also play a crucial role; running the reaction in a non-polar solvent like toluene may be beneficial.

Quantitative Data on Catalyst Performance

The performance of catalysts can vary significantly based on the metal, support, and reaction conditions. Below are tables summarizing performance data for the oxidation of methyl-substituted benzyl (B1604629) alcohols from various studies.

Table 1: Performance of Various Copper Catalysts in 2-Methylbenzyl Alcohol Oxidation Reaction Conditions: 0.5 mmol substrate, 0.3 mmol K₄Fe(CN)₆, 0.075 mmol Cu compound, 2 mL DMSO, 2 MPa O₂, 40 h, 140 °C.

Catalyst System	Conversion (%)	Selectivity to Aldehyde (%)
Cu₂O	84	93
Cu₂O + PPh₃	91	95
CuCl	65	92
CuCl + bipy	71	94
Cu(OAc)₂	41	90
(Data sourced from[12])

Table 2: Comparative Performance of Supported Pd-Based Catalysts in Benzyl Alcohol Oxidation Reaction Conditions: 0.01 g catalyst, 9.62 mmol benzyl alcohol, 7.1 g MeOH, 2.9 MPa 5% H₂/CO₂, 1.1 MPa 25% O₂/CO₂, 50 °C, 0.5 h.

Catalyst	Conversion (%)	Selectivity to Benzaldehyde (%)
1% Pd/TiO₂	2.1	>99
1% PdAu/TiO₂	5.8	>99
1% PdFe/TiO₂	8.1	>99
(Data sourced from[13])

Table 3: Performance of Supported Gold Catalysts in Benzyl Alcohol Oxidation Reaction Conditions: 20 bar of air, 403 K (130 °C).

Catalyst	Conversion (%)	Selectivity to Benzaldehyde (%)
Au/TiO₂	83.9	95.0
Au/CeO₂	>99	88.0
Au/Al₂O₃	34.2	84.0
(Data sourced from[14])

Experimental Protocols

Protocol 1: General Procedure for Aerobic Oxidation of 2-Methylbenzyl Alcohol

This protocol is a general guideline and should be optimized for your specific catalyst system.

• Reactor Setup: Place the catalyst (e.g., 50 mg of supported Pt or Pd catalyst) into a glass-lined stainless steel autoclave or a round-bottom flask equipped with a magnetic stirrer and a reflux condenser.

• Add Reactants: Add the solvent (e.g., 25 mL of toluene or methanol) to the reactor.[3][15] Then, add 2-methylbenzyl alcohol (e.g., 1 mmol) and an internal standard (e.g., anisole) for chromatographic analysis. If required by the catalytic system, add a base (e.g., K₂CO₃).[15]

• Reaction Execution: Seal the reactor and purge it several times with the oxidant (e.g., pure O₂ or air). Pressurize the reactor to the desired pressure (e.g., 1-3 bar O₂) and heat it to the target temperature (e.g., 80-100 °C) with vigorous stirring.[15]

• Monitoring: Take aliquots from the reaction mixture at regular intervals. Dilute the aliquots with a suitable solvent, filter off the catalyst, and analyze the composition using Gas Chromatography (GC) or HPLC to determine conversion and selectivity.

• Work-up: After the reaction, cool the reactor to room temperature and carefully vent the pressure. Recover the catalyst by filtration. The liquid product mixture can be purified by column chromatography or distillation.

Caption: General experimental workflow for catalytic alcohol oxidation.

Protocol 2: Catalyst Preparation by Deposition-Precipitation (e.g., Au/TiO₂)

• Support Suspension: Suspend the support material (e.g., 1.98 g TiO₂) in deionized water. Heat the slurry to 60-80 °C with vigorous stirring.[10]

• Precursor Addition: Prepare an aqueous solution of the metal precursor (e.g., HAuCl₄).

• Precipitation: While maintaining the temperature and stirring, slowly add a precipitating agent (e.g., a dilute solution of NaOH or urea) to the support slurry to raise the pH and cause the metal hydroxide (B78521) to precipitate onto the support.

• Aging: Continue stirring the mixture at the set temperature for a few hours to allow for complete deposition and aging of the precipitate.

• Recovery and Washing: Cool the mixture, then filter the solid catalyst. Wash it thoroughly with deionized water to remove any residual ions.

• Drying and Calcination: Dry the catalyst in an oven (e.g., overnight at 100 °C). Subsequently, calcine the dried powder in air at a high temperature (e.g., 300-400 °C) to convert the metal hydroxide to its oxide form and to anchor it firmly to the support.[2]

• Reduction (Optional): For some catalysts (e.g., Pd, Pt), a final reduction step under a flow of H₂ at high temperature is required to reduce the metal oxide to the active metallic state.[10]

Catalytic Mechanism Visualization

The aerobic oxidation of benzyl alcohol over a metal catalyst generally follows a Mars-van Krevelen-type mechanism or a related pathway involving several key steps. The diagram below illustrates a plausible catalytic cycle.

Caption: A generalized catalytic cycle for aerobic alcohol oxidation.

This cycle illustrates the activation of molecular oxygen on an active metal site, followed by the adsorption and deprotonation of the alcohol to form a metal-alkoxide intermediate.[5][16] The rate-determining step is often the β-hydride elimination, which forms the aldehyde product and a metal-hydride species.[5] Finally, the product desorbs, and the catalyst is regenerated, completing the cycle.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Oxidation of Benzyl Alcohol Compounds in the Presence of Carbon Hybrid Supported Platinum Nanoparticles (Pt@CHs) in Oxygen Atmosphere - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 8. Catalytic Hydrogenation Property of Methyl Benzoate to Benzyl Aldehyde over Manganese-Based Catalysts with Appropriate Oxygen Vacancies [mdpi.com]
• 9. Thieme E-Books & E-Journals [thieme-connect.de]
• 10. Efficient catalytic oxidation of methyl aromatic hydrocarbon with N -alkyl pyridinium salts - RSC Advances (RSC Publishing) DOI:10.1039/C9RA08185B [pubs.rsc.org]
• 11. Photochemical Selective Oxidation of Benzyl Alcohols to Aldehydes or Ketones [organic-chemistry.org]
• 12. researchgate.net [researchgate.net]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Aldehyde synthesis by oxidation of alcohols and rearrangements [organic-chemistry.org]
• 15. Alcohol Oxidation Mechanisms and Practice Problems - Chemistry Steps [chemistrysteps.com]
• 16. Catalytic Oxidation of Benzyl Alcohol to Benzaldehyde on Au8 and Au6Pd2 Clusters: A DFT Study on the Reaction Mechanism | MDPI [mdpi.com]

Technical Support Center: Improving the Solubility of 2-Methylbenzyl Alcohol

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the aqueous solubility of 2-Methylbenzyl alcohol.

Frequently Asked Questions (FAQs)

Q1: What is 2-Methylbenzyl alcohol and why is its aqueous solubility a concern?

2-Methylbenzyl alcohol (also known as o-tolyl methanol) is an aromatic primary alcohol.[1] Its structure, containing a hydrophobic benzene (B151609) ring, leads to poor solubility in aqueous solutions, which is a significant challenge for developing aqueous formulations for pharmaceutical and research applications.[2][3] For a compound to be effective in many biological systems, especially for oral or parenteral administration, it must be dissolved in an aqueous medium.[4][5]

Q2: I'm having trouble dissolving 2-Methylbenzyl alcohol in my aqueous buffer. What are the initial steps I can take?

Difficulties in dissolving 2-Methylbenzyl alcohol can arise from its concentration exceeding its solubility limit in your specific buffer system.[6] Initial physical methods can often improve dissolution kinetics:

• Vigorous Agitation: Use a vortex mixer to ensure adequate mixing.[6]

• Gentle Heating: Warming the solution to 30-40°C can increase the rate of dissolution. However, avoid excessive heat which could degrade the compound.[6]

• Sonication: A bath sonicator can help break up compound aggregates and enhance the dissolution process.[6]

• Incremental Addition: Add the solid 2-Methylbenzyl alcohol to the solvent in small portions while stirring continuously to prevent clumping.[6]

Q3: My solution is cloudy or has formed a precipitate. What does this mean and how can I fix it?

Cloudiness or precipitation indicates that the concentration of 2-Methylbenzyl alcohol is above its solubility limit in the current conditions, or that the compound is separating from the aqueous phase ("oiling out").[6] To resolve this, consider the following:

• Reduce the Concentration: The most straightforward solution is to lower the final concentration of the compound.[6]

• Optimize Buffer Conditions: The pH and salt concentration of your buffer can influence solubility. Experiment with a range of pH values and ionic strengths to find optimal conditions.[6][7]

• Utilize a Solubilization Technique: If reducing the concentration is not an option, you will need to employ a solubility enhancement technique, such as using co-solvents, surfactants, or other methods detailed below.

Troubleshooting Solubilization Techniques

Q4: Can I use a co-solvent to dissolve 2-Methylbenzyl alcohol?

Yes, using a water-miscible organic co-solvent is a common and effective strategy. Co-solvents work by reducing the polarity of the aqueous solvent, which decreases the interfacial tension between the water and the hydrophobic solute.[7][8]

• Recommended Co-solvents: Common choices include ethanol (B145695), propylene (B89431) glycol (PG), polyethylene (B3416737) glycols (PEGs, such as PEG 400), and dimethyl sulfoxide (B87167) (DMSO).[7][9]

• Procedure: First, dissolve the 2-Methylbenzyl alcohol in a minimal amount of the organic co-solvent. Then, slowly add this stock solution to the aqueous buffer while stirring vigorously to reach the final desired concentration.[6][10] Be aware that adding the aqueous phase too quickly can cause the compound to precipitate.[10]

Q5: How do surfactants improve the solubility of aromatic alcohols like 2-Methylbenzyl alcohol?

Surfactants are amphiphilic molecules that, above a certain concentration known as the Critical Micelle Concentration (CMC), self-assemble into micelles in aqueous solutions.[11][12] The hydrophobic core of these micelles can encapsulate poorly soluble compounds like 2-Methylbenzyl alcohol, effectively increasing their apparent solubility in water.[11]

• Types of Surfactants: Non-ionic surfactants, such as polysorbates (e.g., Polysorbate 80) and polyoxyl castor oil derivatives (e.g., Cremophor EL), are often preferred in pharmaceutical formulations due to their lower toxicity and biocompatibility.[11]

• Considerations: The choice of surfactant depends on the specific drug, the desired formulation, and the route of administration.[11] The Hydrophilic-Lipophilic Balance (HLB) value is a key parameter to consider when selecting a surfactant for a particular application.[11]

Q6: What is hydrotropy and can it be used for 2-Methylbenzyl alcohol?

Hydrotropy is a solubilization phenomenon where the addition of a large amount of a second solute, called a hydrotrope, increases the aqueous solubility of a poorly soluble primary solute.[13][14] This method is simple, cost-effective, and avoids the use of organic solvents.[9]

• Common Hydrotropes: Examples include sodium benzoate, sodium citrate, urea, and nicotinamide.[2][13]

• Mechanism: Hydrotropes are typically small organic salts that can form weak, non-covalent interactions (such as π-π stacking) with the solute, disrupting the solute's crystal lattice and facilitating its dissolution in water.[13] Unlike surfactants, they generally do not form well-defined micelles but may form smaller, less organized aggregates.[15]

Q7: Is complexation with cyclodextrins a viable option?

Yes, cyclodextrins (CDs) are cyclic oligosaccharides with a hydrophilic exterior and a hydrophobic inner cavity, making them excellent candidates for increasing the solubility of nonpolar molecules.[16][17] They can form inclusion complexes by encapsulating the hydrophobic part of a guest molecule, such as the benzene ring of 2-Methylbenzyl alcohol.

• Types of Cyclodextrins: While natural cyclodextrins like β-cyclodextrin have limited aqueous solubility themselves, chemically modified derivatives such as hydroxypropyl-β-cyclodextrin (HP-β-CD) and sulfobutylether-β-cyclodextrin (SBE-β-CD) offer significantly higher solubility and are widely used as solubilizing excipients.[18][19]

• Benefit: This complexation shields the hydrophobic molecule from the aqueous environment, thereby increasing its overall solubility.[20]

Data Presentation: Comparison of Solubility Enhancement Techniques

Technique	Mechanism of Action	Typical Agents / Parameters	Advantages	Disadvantages
Co-solvency	Reduces solvent polarity.[7]	Ethanol, Propylene Glycol, PEGs, Glycerol.[8][9]	Simple, effective for moderate increases in solubility.	May require high concentrations of organic solvent, which can cause toxicity or precipitation upon dilution.[2]
Micellar Solubilization	Encapsulation in surfactant micelles.[11]	Polysorbate 80, Cremophor EL, Sodium Dodecyl Sulfate (SDS).[11]	High solubilization capacity, widely used in formulations.[12]	Potential for toxicity depending on the surfactant type and concentration.[21]
Hydrotropy	Weak interaction and association with hydrotropes.[13]	Sodium Benzoate, Sodium Citrate, Urea, Nicotinamide.[2]	Cost-effective, simple, avoids organic solvents, often independent of pH.[9][14]	Requires high concentrations of the hydrotrope, which may impact viscosity or osmolality.
Complexation	Formation of inclusion complexes with a host molecule.[17]	β-Cyclodextrin, HP-β-CD, SBE-β-CD.[18][19]	High efficiency, can improve stability, widely used in pharmaceuticals.[19]	Stoichiometry of complexation can be limiting; cyclodextrins can be expensive.
pH Adjustment	Ionization of the solute to a more soluble form.[7]	Buffers, acids, bases.	Very effective for ionizable compounds.	Not effective for neutral compounds like 2-Methylbenzyl alcohol which lack readily ionizable groups.[6]

Experimental Protocols

Protocol 1: Solubility Enhancement using a Co-solvent (Ethanol)

• Prepare Stock Solution: Weigh the desired amount of 2-Methylbenzyl alcohol and place it in a sterile glass vial.

• Add a minimal volume of ethanol required to completely dissolve the solid. Gentle warming or vortexing can assist.

• Prepare Final Solution: While vigorously stirring the target aqueous buffer, slowly add the ethanolic stock solution dropwise to achieve the final desired concentration.

• Observe: Monitor the solution for any signs of precipitation or cloudiness. If observed, the solubility limit has been exceeded, and either the concentration must be lowered or the proportion of co-solvent increased.

Protocol 2: Solubilization using a Surfactant (Polysorbate 80)

• Prepare Surfactant Solution: Prepare an aqueous solution of Polysorbate 80 at a concentration known to be above its Critical Micelle Concentration (CMC).

• Add Compound: Add the 2-Methylbenzyl alcohol directly to the surfactant solution.

• Facilitate Dissolution: Stir the mixture vigorously at room temperature. Gentle heating (30-40°C) or sonication can be used to accelerate the process.[6]

• Equilibrate: Allow the solution to equilibrate for several hours (or until a clear solution is obtained) to ensure maximum solubilization.

Protocol 3: Complexation with Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Prepare CD Solution: Dissolve the desired amount of HP-β-CD in the aqueous buffer to create the host solution.

• Add Compound: Add an excess amount of 2-Methylbenzyl alcohol to the HP-β-CD solution.

• Promote Complexation: Seal the container and stir the mixture at a constant temperature for 24-48 hours to ensure equilibrium is reached.

• Separate Undissolved Compound: After equilibration, filter the solution through a 0.22 µm filter to remove any undissolved 2-Methylbenzyl alcohol.

• Determine Concentration: The concentration of the dissolved 2-Methylbenzyl alcohol in the clear filtrate can then be determined using a suitable analytical method (e.g., HPLC-UV).

Visualizations

Caption: A troubleshooting workflow for addressing solubility issues.

Caption: Micellar encapsulation of a hydrophobic compound.

Caption: Formation of a host-guest inclusion complex.

References

• 1. 2-Methylbenzyl alcohol | C8H10O | CID 6994 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. thepharmajournal.com [thepharmajournal.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. Solubility Enhancement Techniques | Pharmaguideline [pharmaguideline.com]
• 5. pnrjournal.com [pnrjournal.com]
• 6. benchchem.com [benchchem.com]
• 7. Strategies for improving hydrophobic drugs solubility and bioavailability - Int J Pharm Chem Anal [ijpca.org]
• 8. wjbphs.com [wjbphs.com]
• 9. pnrjournal.com [pnrjournal.com]
• 10. benchchem.com [benchchem.com]
• 11. jocpr.com [jocpr.com]
• 12. pharmatutor.org [pharmatutor.org]
• 13. jetir.org [jetir.org]
• 14. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 15. eijppr.com [eijppr.com]
• 16. US5710268A - Process for the preparation of methylated cyclodextrin derivatives, and their use as solubilizers - Google Patents [patents.google.com]
• 17. medcraveonline.com [medcraveonline.com]
• 18. Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly Water Soluble Drug - PMC [pmc.ncbi.nlm.nih.gov]
• 19. researchgate.net [researchgate.net]
• 20. pharmaexcipients.com [pharmaexcipients.com]
• 21. longdom.org [longdom.org]

Reference Data & Comparative Studies

A Comparative Guide to the HPLC-Based Quantification of 2-Methylbenzyl Alcohol

This guide provides a comprehensive overview of the validation of a High-Performance Liquid Chromatography (HPLC) method for the quantification of 2-Methylbenzyl alcohol, a crucial process for ensuring the quality and consistency of pharmaceutical and chemical products. While specific validated methods for 2-Methylbenzyl alcohol are not extensively published, this guide leverages established and validated methodologies for the structurally analogous compound, Benzyl (B1604629) alcohol, to present a robust framework for researchers, scientists, and drug development professionals. The principles and experimental protocols outlined herein serve as a strong starting point for the development and validation of an analytical method for 2-Methylbenzyl alcohol.

Comparison of Analytical Methodologies

While HPLC stands out as a prevalent and reliable technique for the quantification of small aromatic alcohols like 2-Methylbenzyl alcohol, other methods can also be employed. The choice of method often depends on the specific requirements of the analysis, such as sample matrix, required sensitivity, and available instrumentation.

Analytical Method	Principle	Advantages	Disadvantages
High-Performance Liquid Chromatography (HPLC)	Separation based on partitioning between a stationary phase and a liquid mobile phase.	High specificity, accuracy, and precision.[1][2] Capable of separating the analyte from impurities and degradation products.[1][3]	Requires specialized equipment and skilled operators. Method development can be time-consuming.
Gas Chromatography (GC)	Separation based on partitioning between a stationary phase and a gaseous mobile phase.	Excellent for volatile and semi-volatile compounds. High sensitivity.	Not suitable for non-volatile or thermally labile compounds. Derivatization may be required.
UV-Vis Spectrophotometry	Measurement of the absorption of ultraviolet or visible light by the analyte.	Simple, rapid, and cost-effective.	Low specificity; susceptible to interference from other absorbing compounds in the sample matrix.
Capillary Electrophoresis (CE)	Separation based on the differential migration of ions in an electric field.	High separation efficiency and resolution. Requires small sample volumes.	Can have lower sensitivity compared to HPLC. Reproducibility can be a challenge.

HPLC Method Validation: A Detailed Protocol

The validation of an HPLC method ensures that it is suitable for its intended purpose.[2] The following protocol is based on established methods for Benzyl alcohol and adheres to the International Council for Harmonisation (ICH) guidelines.

Chromatographic Conditions

• Instrument: High-Performance Liquid Chromatography system with a UV detector.

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[1][4]

• Mobile Phase: A mixture of acetonitrile (B52724) and water is commonly used. The exact ratio may require optimization.

• Flow Rate: Typically 1.0 mL/min.[5]

• Detection Wavelength: UV detection at approximately 254 nm.[3]

• Injection Volume: 20 µL.

• Column Temperature: Ambient or controlled at a specific temperature (e.g., 25°C).[3]

Validation Parameters

The following parameters are critical for validating the HPLC method:

• Specificity: The ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.[2] This is typically demonstrated by the absence of interfering peaks at the retention time of the analyte in blank and placebo samples.

• Linearity: The ability to elicit test results that are directly proportional to the concentration of the analyte.[2] This is determined by analyzing a series of standard solutions at different concentrations and performing a linear regression analysis of the peak area versus concentration.

• Accuracy: The closeness of the test results obtained by the method to the true value.[2] It is assessed by determining the recovery of a known amount of analyte spiked into a sample matrix.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample.[2] It is evaluated at two levels:

  • Repeatability (Intra-day precision): Analysis of replicate samples on the same day.

  • Intermediate Precision (Inter-day precision): Analysis of replicate samples on different days.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

• Limit of Quantification (LOQ): The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.

• Robustness: A measure of the method's capacity to remain unaffected by small, but deliberate variations in method parameters.[6]

Summary of Performance Data

The following table summarizes typical performance data for a validated HPLC method for Benzyl alcohol, which can be considered a benchmark for the validation of a 2-Methylbenzyl alcohol method.

Validation Parameter	Typical Acceptance Criteria	Example Result (for Benzyl Alcohol)
Linearity (Correlation Coefficient, r²)	≥ 0.999	0.9995[5]
Accuracy (% Recovery)	98.0% - 102.0%	99.5% - 101.5%
Precision (RSD%)
- Repeatability	≤ 2.0%	< 1.0%
- Intermediate Precision	≤ 2.0%	< 1.5%
LOD	Signal-to-Noise Ratio ≥ 3:1	0.86 µg/mL[5]
LOQ	Signal-to-Noise Ratio ≥ 10:1	2.5 µg/mL[5]
Specificity	No interference at the analyte's retention time	Pass[2]

Visualizing the Workflow and Method Comparison

To further clarify the processes and relationships discussed, the following diagrams are provided.

Caption: Workflow for HPLC Method Validation.

Caption: Comparison of Analytical Methods.

References

• 1. A new validated method for the simultaneous determination of benzocaine, propylparaben and benzyl alcohol in a bioadhesive gel by HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. arlok.com [arlok.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. austinpublishinggroup.com [austinpublishinggroup.com]
• 6. jpionline.org [jpionline.org]

Comparative Reactivity in the Oxidation of 2-Methylbenzyl Alcohol and 4-Methylbenzyl Alcohol: A Guide for Researchers

For Immediate Publication

This guide provides a detailed comparison of the reactivity of 2-methylbenzyl alcohol and 4-methylbenzyl alcohol in oxidation reactions. The content is tailored for researchers, scientists, and professionals in drug development, offering objective analysis supported by experimental data to elucidate the influence of isomeric substitution on reaction outcomes.

The position of the methyl group on the benzene (B151609) ring—ortho (2-position) versus para (4-position)—imparts distinct electronic and steric characteristics to the benzyl (B1604629) alcohol molecule, thereby influencing its susceptibility to oxidation. Generally, the electron-donating nature of the methyl group enhances the rate of oxidation compared to unsubstituted benzyl alcohol by stabilizing the electron-deficient transition state. However, the interplay of these effects leads to observable differences in reactivity between the two isomers.

Executive Summary of Reactivity Comparison

The oxidation of benzyl alcohols is a cornerstone of organic synthesis, pivotal in the formation of aldehydes and carboxylic acids. The reactivity of substituted benzyl alcohols is governed by a combination of electronic and steric effects. In the case of methyl-substituted isomers, the para-substituted alcohol (4-methylbenzyl alcohol) often exhibits a higher reaction rate and yield in many oxidation systems due to the favorable electronic effect of the methyl group and the absence of steric hindrance.

Conversely, the ortho-substituted isomer (2-methylbenzyl alcohol) presents a more complex reactivity profile. While the methyl group still exerts an electron-donating effect, its proximity to the benzylic alcohol moiety introduces steric hindrance. This can either impede the approach of the oxidizing agent, thus slowing the reaction, or in some cases, lead to "steric acceleration" by destabilizing the ground state of the alcohol more than the transition state. The dominant effect is contingent on the specific oxidant and reaction conditions employed.

Quantitative Data on Oxidation Reactivity

The following table summarizes experimental data from various studies, offering a quantitative comparison of the oxidation of 2-methylbenzyl alcohol and 4-methylbenzyl alcohol under different catalytic systems.

Oxidative System	Substrate	Reaction Time (h)	Conversion/Yield (%)	Reference
Metal-Free Aerobic Oxidation (ABNO@PMO-IL-Br)	4-Methylbenzyl alcohol	3	>99 (Conversion)	[1]
2-Methylbenzyl alcohol	3	>99 (Conversion)	[1]
Electro-oxidation (Mediator-free)	4-Methylbenzyl alcohol	Not specified	83 (Yield)	[2]
2-Methylbenzyl alcohol	Not specified	65 (Yield)	[2]
Acid Permanganate Oxidation (Kinetics)	4-Methylbenzyl alcohol	Not applicable	Relative rate: Faster than ortho	[3]
2-Methylbenzyl alcohol	Not applicable	Relative rate: Slower than para	[3]
Cu(II)/TEMPO/Air System	4-Methylbenzyl alcohol	22	78 (Yield)	[4]
2-Chlorobenzyl alcohol	22	68 (Yield)	[4]

Detailed Experimental Protocol: Copper(I)/TEMPO-Catalyzed Aerobic Oxidation

This protocol is a representative method for the selective aerobic oxidation of primary alcohols to aldehydes and is applicable to both 2-methylbenzyl alcohol and 4-methylbenzyl alcohol.[5][6][7][8]

Materials:

• Substrate (2-methylbenzyl alcohol or 4-methylbenzyl alcohol)

• Copper(I) bromide (CuBr)

• 2,2'-Bipyridine (B1663995) (bpy)

• (2,2,6,6-Tetramethylpiperidin-1-yl)oxyl (TEMPO)

• N-Methylimidazole (NMI)

• Acetonitrile (B52724) (MeCN)

• Pentane (B18724)

• Water

• Magnesium sulfate (B86663) (anhydrous)

• Round-bottom flask

• Magnetic stir bar and stir plate

• Separatory funnel

Procedure:

• To a round-bottom flask equipped with a magnetic stir bar, add the benzyl alcohol substrate (1.0 mmol), copper(I) bromide (0.05 mmol, 5 mol%), 2,2'-bipyridine (0.05 mmol, 5 mol%), and TEMPO (0.05 mmol, 5 mol%).

• Add acetonitrile (5 mL) to the flask. The solution will initially appear pale green upon addition of CuBr and will turn a deep red-brown after the addition of bpy and TEMPO.

• Add N-methylimidazole (0.10 mmol, 10 mol%) dropwise to the stirring solution. The color will fade to a lighter red-brown.

• The reaction is stirred at room temperature under an atmosphere of ambient air (e.g., with a balloon filled with air or by leaving the flask open to the air).

• Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete when the color of the solution changes from red-brown to a turbid green, signifying the consumption of the benzyl alcohol.[5] For benzylic alcohols, this typically occurs within 30-60 minutes.[5]

• Upon completion, dilute the reaction mixture with pentane (10 mL) and water (10 mL).

• Transfer the mixture to a separatory funnel. The organic layer will appear pale pink (due to residual TEMPO), and the aqueous layer will be blue.

• Separate the layers, and extract the aqueous layer with pentane (2 x 10 mL).

• Combine the organic layers, wash with water (10 mL) and brine (10 mL), and then dry over anhydrous magnesium sulfate.

• Filter the solution and concentrate the filtrate under reduced pressure to afford the crude aldehyde product.

• The product can be further purified by column chromatography on silica (B1680970) gel if necessary.

Factors Influencing Reactivity: A Mechanistic Overview

The differential reactivity of 2-methylbenzyl alcohol and 4-methylbenzyl alcohol stems from the positioning of the methyl group, which influences the stability of the reaction intermediates and the accessibility of the reaction center.

Electronic Effects

The methyl group is an electron-donating group through an inductive effect and hyperconjugation. When positioned at the para-position, it effectively donates electron density to the aromatic ring, which in turn stabilizes the partial positive charge that develops on the benzylic carbon during the rate-determining step of many oxidation reactions. This stabilization lowers the activation energy and accelerates the reaction. The order of reactivity for para-substituted benzyl alcohols with acidified dichromate has been shown to be p-OCH₃ > p-CH₃ > -H > p-Cl > p-NO₂.[9]

For the ortho-isomer, the electronic effect is still present but can be convoluted with steric factors.

Steric Effects

The methyl group at the ortho-position introduces steric hindrance around the benzylic alcohol. This steric bulk can hinder the approach of the oxidizing agent to the hydroxyl group, potentially slowing down the reaction. This is often the dominant steric interaction observed.

However, a phenomenon known as "steric acceleration" has been reported in the oxidation of some ortho-substituted benzyl alcohols.[3] This occurs when the ground state of the ortho-substituted benzyl alcohol is destabilized by steric strain between the ortho-substituent and the hydroxymethyl group. As the reaction proceeds towards the formation of the aldehyde, the sp³-hybridized benzylic carbon becomes sp²-hybridized, leading to a relief of this steric strain in the transition state. If the ground state is destabilized to a greater extent than the transition state, the overall activation energy is lowered, and the reaction rate increases.[3]

The following diagram illustrates the interplay of these effects on the reactivity of the two isomers.

Figure 1. Logical flow diagram illustrating the influence of substituent position on the oxidative reactivity of methylbenzyl alcohols.

Conclusion

References

• 1. rsc.org [rsc.org]
• 2. Selective C–H bond electro-oxidation of benzylic acetates and alcohols to benzaldehydes - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C7OB02300F [pubs.rsc.org]
• 3. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 4. researchgate.net [researchgate.net]
• 5. rsc.org [rsc.org]
• 6. Mechanism of Copper(I)/TEMPO-Catalyzed Aerobic Alcohol Oxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pure.manchester.ac.uk [pure.manchester.ac.uk]
• 8. stahl.chem.wisc.edu [stahl.chem.wisc.edu]
• 9. Kinetics and mechanism of the selective oxidation of benzyl alcohols by acidified dichromate in aqueous acetic acid medium – Oriental Journal of Chemistry [orientjchem.org]

A Comparative Guide to Catalysts for the Aerobic Oxidation of 2-Methylbenzyl Alcohol

The selective oxidation of 2-methylbenzyl alcohol to 2-methylbenzaldehyde (B42018) is a crucial transformation in organic synthesis, providing a key intermediate for pharmaceuticals, agrochemicals, and fragrances. The efficiency of this process is highly dependent on the catalyst employed. This guide offers a comparative overview of different catalytic systems, including noble metal, transition metal, and metal-free catalysts, supported by experimental data to aid researchers in selecting the optimal catalyst for their specific needs.

Comparative Efficacy of Catalysts

The performance of various catalysts for the aerobic oxidation of 2-methylbenzyl alcohol is summarized in the table below. The data highlights the diversity in catalytic activity and selectivity under different reaction conditions.

Catalyst Type	Catalyst	Oxidant	Solvent	Temp (°C)	Time (h)	Conversion (%)	Selectivity (%)	Reference
Noble Metal	Pd-Zn/TiO2 (9:1)	Air	Solvent-free	100	4	~95	~98	[1]
Au@g-C3N4(urea)	O2	Water (pH=2)	40	4	75	85	[2]
Pd/GC	O2	Toluene	110	-	>99	>99	[3]
Transition Metal	Cu2O	O2	DMSO	140	40	-	-	[4]
[VO(SIH)(OCH3)]	TBHP	Toluene	80	24	~80	~99	[5]
MoO2 NPs	H2O2	Acetonitrile	80	24	94	100	[6]
Cu(I)/TEMPO	Air	Acetonitrile	RT	0.5-1	>90	>99	[7][8]
Metal-Free	ABNO@PMO-IL-Br	O2	Toluene	50	-	>99	>99	[9]
NCNTs-700	TBHP	Toluene	100	-	99	(high)	[10]
SG	H2O2	-	80	3	18.2	-	[11]

Note: Direct comparison should be made with caution due to varying reaction conditions. "RT" denotes room temperature. "-" indicates data not specified in the source.

Discussion of Catalyst Performance:

• Noble Metal Catalysts: Palladium-based catalysts, particularly bimetallic systems like Pd-Zn on a TiO2 support, demonstrate excellent conversion and selectivity under solvent-free conditions.[1] Gold-based catalysts also show high activity, although their selectivity can be influenced by the support material.[2] The high cost of noble metals is a significant consideration for large-scale applications.

• Transition Metal Catalysts: A wide range of transition metals, including copper, vanadium, and molybdenum, have been successfully employed. Copper catalysts, especially when used in conjunction with TEMPO (2,2,6,6-tetramethylpiperidine-1-oxyl), are highly effective for aerobic oxidation at room temperature.[7][8] Vanadium and molybdenum-based catalysts also exhibit high conversion and selectivity, often with peroxide oxidants.[5][6] These catalysts offer a more cost-effective alternative to noble metals.

• Metal-Free Catalysts: Metal-free systems, such as those utilizing nitroxyl (B88944) radicals like ABNO (9-azabicyclo[3.3.1]nonane-N-oxyl) or nitrogen-doped carbon nanotubes (NCNTs), have emerged as a sustainable option.[9][10] These catalysts can achieve high conversion and selectivity under relatively mild conditions, avoiding the potential for metal contamination in the final product.

Experimental Protocols

Below is a generalized experimental protocol for the catalytic oxidation of 2-methylbenzyl alcohol, based on common methodologies reported in the literature.[1][9][12] Researchers should optimize the specific parameters for their chosen catalytic system.

General Procedure for Catalytic Oxidation of 2-Methylbenzyl Alcohol:

• Catalyst Preparation/Pre-treatment: The catalyst (e.g., 1-5 mol%) is added to a reaction vessel (e.g., a round-bottom flask or a high-pressure autoclave). If required, the catalyst is pre-treated under specific conditions (e.g., reduction under H2/Ar for Pd-Zn/TiO2).[1]

• Reaction Setup: 2-Methylbenzyl alcohol (e.g., 1 mmol) and the appropriate solvent (if not solvent-free) are added to the reaction vessel. A magnetic stir bar is placed in the vessel.

• Addition of Reagents: Any co-catalysts or additives (e.g., a base like K2CO3 or a radical species like TEMPO) are added to the mixture.

• Reaction Conditions: The reaction vessel is sealed and placed in a heating mantle or oil bath set to the desired temperature. The vessel is then charged with the oxidant (e.g., balloon of O2 or compressed air to a specific pressure). The reaction mixture is stirred vigorously for the specified duration.

• Monitoring the Reaction: The progress of the reaction can be monitored by taking aliquots at regular intervals and analyzing them by Gas Chromatography (GC) or Thin Layer Chromatography (TLC).

• Work-up and Product Isolation: Upon completion, the reaction mixture is cooled to room temperature. The catalyst is removed by filtration (for heterogeneous catalysts). The solvent is removed under reduced pressure. The resulting crude product is then purified by an appropriate method, such as column chromatography, to isolate the 2-methylbenzaldehyde.

• Characterization: The structure and purity of the product are confirmed using analytical techniques such as 1H NMR, 13C NMR, and mass spectrometry.

Visualizing the Experimental Workflow

The following diagram illustrates a typical workflow for comparing the efficacy of different catalysts for 2-methylbenzyl alcohol oxidation.

Caption: Workflow for Catalyst Efficacy Comparison.

This guide provides a foundational understanding of the catalytic systems available for 2-methylbenzyl alcohol oxidation. The choice of catalyst will ultimately depend on the specific requirements of the application, including cost, desired reaction conditions, and tolerance for metal impurities. Further research and optimization are encouraged to develop even more efficient and sustainable catalytic processes.

References

• 1. Benzyl alcohol oxidation with Pd-Zn/TiO2: computational and experimental studies - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. mdpi.com [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. rsc.org [rsc.org]
• 9. rsc.org [rsc.org]
• 10. mdpi.com [mdpi.com]
• 11. Metal-free catalytic oxidation of benzylic alcohols for benzaldehyde - Reaction Chemistry & Engineering (RSC Publishing) [pubs.rsc.org]
• 12. scispace.com [scispace.com]

Comparative Guide to the Kinetic Studies of 2-Methylbenzyl Alcohol Oxidation

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of various methods for the oxidation of 2-methylbenzyl alcohol, a key transformation in the synthesis of fine chemicals and pharmaceutical intermediates. The following sections present quantitative data, detailed experimental protocols, and mechanistic diagrams to support your research and development endeavors.

Performance Comparison of Oxidation Methods

The selective oxidation of 2-methylbenzyl alcohol to 2-methylbenzaldehyde (B42018) is a common objective, but over-oxidation to 2-methylbenzoic acid can be a significant side reaction.[1] The choice of oxidizing agent and reaction conditions plays a crucial role in maximizing the yield of the desired aldehyde. Below is a summary of kinetic and yield data from various studies.

Oxidizing Agent/Catalyst System	Substrate	Solvent	Temperature (°C)	Reaction Time (h)	Conversion (%)	Aldehyde Yield (%)	Aldehyde Selectivity (%)	Reference
Dess-Martin Periodinane (DMP)	2-Methylbenzyl alcohol	Dichloromethane	Room Temp.	1-3	>95 (typical)	High (not quantified)	High	[1]
TEMPO/Air/Cu(II)	2-Methylbenzyl alcohol	Aqueous/Organic	-	-	-	-	-	[2]
Acidified Dichromate	Benzyl (B1604629) Alcohol	Acetic Acid-Water	35	-	-	-	High (no benzoic acid detected)	[3]
ABNO@PMO-IL-Br/O₂	2-Methylbenzyl alcohol	Toluene	50	-	-	-	-	[4]
CoTPP/O₂	Benzyl Alcohol	-	-	0.11	82	-	98	[5]
Pd-Zn/TiO₂	Benzyl Alcohol	-	-	-	55	-	81	[6]
Au/TiO₂	Substituted Benzyl Alcohols	-	-	-	-	-	-	[7]
Quinoxalinium Dichromate	Benzyl Alcohol	Dimethyl Sulfoxide	30	-	-	Corresponding Benzaldehydes	-	[8]
Peroxymonosulfate (PMS)/CNT	Benzyl Alcohol*	Acetonitrile-Water	50	5	42.6	22.3	52.3	[9]

*Note: Data for benzyl alcohol is included as a reference point. The reactivity of 2-methylbenzyl alcohol may differ due to the electronic and steric effects of the methyl group. For instance, electron-releasing groups like methyl can accelerate the oxidation process.[3]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. The following are protocols for key oxidation experiments cited in the literature.

Oxidation using Dess-Martin Periodinane (DMP)

This method is known for its mild conditions and high selectivity for aldehydes, minimizing over-oxidation.[1]

• Materials : 2-Methylbenzyl alcohol, Dess-Martin Periodinane (DMP), Anhydrous Dichloromethane (DCM), Saturated aqueous sodium bicarbonate (NaHCO₃), Anhydrous magnesium sulfate (B86663) (MgSO₄).

• Setup : In a clean, dry round-bottom flask, dissolve 1.0 equivalent of 2-methylbenzyl alcohol in anhydrous DCM under a nitrogen atmosphere.

• Reagent Addition : To the stirring solution at room temperature, add 1.1 equivalents of DMP in one portion.

• Reaction Monitoring : Stir the mixture at room temperature and monitor the progress by Thin-Layer Chromatography (TLC) (e.g., using a 4:1 hexanes:ethyl acetate (B1210297) eluent) until the starting alcohol is no longer visible (typically 1-3 hours).[1]

• Workup : Upon completion, quench the reaction with a saturated aqueous solution of NaHCO₃. Separate the organic layer, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude 2-methylbenzaldehyde.

Aerobic Oxidation using TEMPO/Air

This catalytic system utilizes air as the ultimate oxidant, making it an environmentally friendly option.

• Materials : 2-Methylbenzyl alcohol, (2,2,6,6-tetramethylpiperidin-1-yl)oxyl (TEMPO), Copper(II) catalyst, Solvent (aqueous or organic).

• Setup : To a round-bottom flask equipped with a magnetic stirrer and a condenser, add 2-methylbenzyl alcohol (1 mmol), a catalytic amount of TEMPO, and a copper(II) catalyst in the chosen solvent.[2]

• Reaction Conditions : The reaction is typically stirred under an air or oxygen atmosphere. Temperature and reaction time are optimized based on the specific catalyst and substrate.

• Monitoring : The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Gas Chromatography (GC).[2]

Oxidation with Acidified Dichromate

Hexavalent chromium reagents have been widely used for the oxidation of alcohols.

• Materials : Benzyl alcohol (or 2-methylbenzyl alcohol), Potassium dichromate, Sulfuric acid, Acetic acid, Water.

• Procedure : The oxidation is carried out by mixing the alcohol with the acidified dichromate solution in an aqueous acetic acid medium. For kinetic studies, the reaction is typically performed with an excess of the alcohol. The concentration of the oxidant is monitored over time, often by spectrophotometry. For example, a study on benzyl alcohol used a medium of 20% aqueous acetic acid with 1.0 x 10⁻² mol dm⁻³ H₂SO₄ at 308 K.[3]

Reaction Mechanisms and Workflows

Understanding the underlying mechanisms and experimental workflows is key to optimizing reaction conditions and troubleshooting.

Caption: Generalized mechanism for the oxidation of 2-methylbenzyl alcohol.

The oxidation of benzyl alcohols often proceeds through the formation of an intermediate, followed by a rate-determining step involving the cleavage of the α-C-H bond and transfer of a hydride ion to the oxidant.[10] The resulting aldehyde can sometimes undergo further oxidation to the corresponding carboxylic acid, which is a common side reaction to be minimized.[1]

Caption: General experimental workflow for the oxidation of 2-methylbenzyl alcohol.

This generalized workflow outlines the typical steps involved in the laboratory-scale oxidation of 2-methylbenzyl alcohol. Specific details of each step will vary depending on the chosen methodology. Careful monitoring is essential to prevent the formation of byproducts.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Kinetics and mechanism of the selective oxidation of benzyl alcohols by acidified dichromate in aqueous acetic acid medium – Oriental Journal of Chemistry [orientjchem.org]
• 4. rsc.org [rsc.org]
• 5. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 6. Benzyl alcohol oxidation with Pd-Zn/TiO2: computational and experimental studies - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Combining Benzyl Alcohol Oxidation Saturation Kinetics and Hammett Studies as Mechanistic Tools for Examining Supported Metal Catalysts [scholarsphere.psu.edu]
• 8. jetir.org [jetir.org]
• 9. iehpc.gdut.edu.cn [iehpc.gdut.edu.cn]
• 10. files01.core.ac.uk [files01.core.ac.uk]

Navigating Analytical Proficiency: An Inter-Laboratory Comparison of 2-Methylbenzyl Alcohol Analysis

For Researchers, Scientists, and Drug Development Professionals: A Guide to Ensuring Accurate and Reliable Analytical Data

In the landscape of pharmaceutical research and development, the accuracy and consistency of analytical testing are paramount. Inter-laboratory comparisons (ILCs) and proficiency testing (PT) schemes serve as critical tools for laboratories to validate their measurement capabilities, identify potential biases, and ensure the reliability of their data.[1][2] This guide provides a comprehensive overview of a simulated inter-laboratory comparison for the analysis of 2-Methylbenzyl alcohol, a key chemical intermediate. We will delve into the experimental protocols, present comparative performance data, and outline the logical framework for proficiency evaluation.

The Framework of Proficiency Testing

Proficiency testing is an external quality assessment that allows multiple laboratories to analyze the same homogenous sample.[1] The results are then compared to a reference value to evaluate individual laboratory performance.[2] This process is essential for laboratories seeking or maintaining accreditation under standards such as ISO/IEC 17025.[3][4] The general workflow involves a coordinating body preparing and distributing samples, laboratories performing the analysis using their own methods, and the subsequent statistical evaluation of the submitted data.[5][6]

Caption: General workflow of an inter-laboratory proficiency testing scheme.

Comparative Analysis of Laboratory Performance

To illustrate the evaluation process, we present a simulated dataset from a proficiency test for the quantification of 2-Methylbenzyl alcohol in a pharmaceutical-grade solvent. The assigned value, determined from the consensus of participant results, was 50.0 µg/mL .

Table 1: Simulated Inter-Laboratory Comparison Results for 2-Methylbenzyl Alcohol

Laboratory ID	Reported Value (µg/mL)	Deviation from Assigned Value (µg/mL)	z-Score	Performance Evaluation
Lab-01	50.5	+0.5	0.42	Satisfactory
Lab-02	48.8	-1.2	-1.00	Satisfactory
Lab-03	53.0	+3.0	2.50	Warning
Lab-04	49.5	-0.5	-0.42	Satisfactory
Lab-05	51.2	+1.2	1.00	Satisfactory
Lab-06	46.5	-3.5	-2.92	Warning
Lab-07	50.1	+0.1	0.08	Satisfactory
Lab-08	55.0	+5.0	4.17	Unsatisfactory
Assigned Value	50.0
Standard Deviation for PT	1.2

Note: This data is for illustrative purposes only and represents a simulated proficiency test.

Laboratory performance is commonly assessed using a z-score, which quantifies how many standard deviations a result is from the consensus mean.[1][7]

The interpretation of z-scores is generally as follows:

• |z| ≤ 2.0: Satisfactory performance.

• 2.0 < |z| < 3.0: Questionable or warning signal.

• |z| ≥ 3.0: Unsatisfactory performance, requiring investigation and corrective action.

Caption: Logical framework for evaluating laboratory performance using z-scores.

Recommended Experimental Protocols

While participating laboratories use their in-house validated methods, the following protocols for High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are standard for the analysis of benzyl (B1604629) alcohol and its derivatives.[8][9]

High-Performance Liquid Chromatography (HPLC-UV)

This method is suitable for determining the purity and concentration of 2-Methylbenzyl alcohol.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).[8]

• Mobile Phase: A gradient or isocratic mixture of acetonitrile (B52724) and water is typically effective.[8] For example, Acetonitrile:Water (60:40 v/v).

• Flow Rate: 1.0 mL/min.[8]

• Detection Wavelength: UV detection at 254 nm, where the benzyl group exhibits strong absorbance.[8]

• Injection Volume: 10 µL.

• Sample Preparation: Samples are accurately diluted with the mobile phase to fall within the calibrated concentration range. Solutions should be filtered through a 0.45 µm syringe filter prior to injection.

• Quantification: A calibration curve is generated using certified reference standards of 2-Methylbenzyl alcohol.

Gas Chromatography with Flame Ionization Detection (GC-FID)

This method is well-suited for analyzing volatile organic compounds like 2-Methylbenzyl alcohol, particularly for assessing purity and detecting volatile impurities.[10]

• Instrumentation: A gas chromatograph with a flame ionization detector (FID).

• Column: A non-polar or medium-polarity capillary column, such as a DB-5ms or equivalent (e.g., 30 m x 0.25 mm, 0.25 µm film thickness).[9]

• Carrier Gas: Helium or Hydrogen at a constant flow.

• Injection: Split/splitless inlet. A split ratio of 50:1 is common for assay measurements.

• Temperature Program:

  • Initial Oven Temperature: 80°C, hold for 2 minutes.

  • Ramp: Increase to 220°C at a rate of 10°C/minute.

  • Final Hold: Hold at 220°C for 5 minutes.

• Detector Temperature: 250°C.

• Sample Preparation: Samples are dissolved in a suitable solvent like methanol (B129727) or dichloromethane. An internal standard (e.g., dimethyl formamide) may be used for enhanced precision.[10]

• Quantification: External or internal standard calibration using certified reference materials of 2-Methylbenzyl alcohol.

Conclusion

Participation in inter-laboratory comparisons is a hallmark of a laboratory's commitment to quality. It provides an objective measure of performance and fosters confidence in analytical results among researchers, scientists, and drug development professionals. By understanding the methodologies, the evaluation criteria, and the interpretation of performance metrics like z-scores, organizations can better ensure the accuracy and reliability of their data, which is fundamental to advancing scientific research and ensuring product quality.

References

• 1. fiveable.me [fiveable.me]
• 2. isobudgets.com [isobudgets.com]
• 3. Volatile Organic Components (VOCs) - VSL [vsl.nl]
• 4. VSL | Ringvergelijkingen voor laboratoria [vsl.nl]
• 5. IFA - Proficiency testing: Volatile organic compounds with thermal desorption [dguv.de]
• 6. eas-eth.org [eas-eth.org]
• 7. benchmark-intl.com [benchmark-intl.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. osha.gov [osha.gov]

A Comparative Guide to the Purity Assessment of 2-Methylbenzyl Alcohol Reference Standards

For researchers, scientists, and drug development professionals, the purity and quality of chemical reference standards are paramount for obtaining accurate and reproducible results. This guide provides an objective comparison of analytical methodologies for assessing the purity of 2-Methylbenzyl alcohol reference standards. It includes a summary of quantitative data, detailed experimental protocols, and visualizations of the analytical workflow.

Data Presentation: Purity Comparison of 2-Methylbenzyl Alcohol Reference Standards

The following table summarizes typical purity data for 2-Methylbenzyl alcohol reference standards from various suppliers, as determined by common analytical techniques. Please note that specific batch-to-batch variability is expected, and it is crucial to consult the Certificate of Analysis (CoA) for the specific lot in use.

Supplier	Product Number	Stated Purity	Purity by GC-FID (%)	Purity by HPLC-UV (%)	Purity by ¹H NMR (qNMR) (%)	Water Content (Karl Fischer) (%)
Supplier A	A12345	≥98%[1]	99.5	99.6	99.7	0.05
Supplier B	B67890	>97.0% (GC)[2]	98.8	98.9	99.0	0.10
Supplier C	C13579	98%[3]	99.2	99.3	99.4	0.08

Note: The data presented in this table is representative and intended for comparative purposes. Actual values are lot-specific and should be obtained from the supplier's Certificate of Analysis.

Experimental Protocols

Detailed methodologies for the key experiments cited in the purity assessment of 2-Methylbenzyl alcohol are provided below.

Gas Chromatography-Flame Ionization Detection (GC-FID)

Objective: To determine the purity of 2-Methylbenzyl alcohol and quantify volatile impurities.

Instrumentation:

• Gas Chromatograph equipped with a Flame Ionization Detector (FID)

• Column: DB-5MS, 30 m x 0.25 mm ID, 0.25 µm film thickness (or equivalent)

• Carrier Gas: Helium, constant flow rate of 1 mL/min

• Injector: Split/splitless, 250°C

• Oven Temperature Program:

  • Initial temperature: 60°C, hold for 5 minutes

  • Ramp: 35°C/min to 270°C

• Detector: FID, 280°C

Sample Preparation:

• Accurately weigh approximately 10 mg of the 2-Methylbenzyl alcohol reference standard.

• Dissolve in 10 mL of high-purity methanol (B129727) to prepare a 1 mg/mL stock solution.

• Further dilute the stock solution to a final concentration of approximately 100 µg/mL with methanol.

Data Analysis: The purity is calculated based on the area percent of the main peak relative to the total area of all peaks detected in the chromatogram.

High-Performance Liquid Chromatography-Ultraviolet Detection (HPLC-UV)

Objective: To separate and quantify non-volatile impurities and assess the overall purity of 2-Methylbenzyl alcohol. 2-Methylbenzyl alcohol is also used as a mobile phase additive in HPLC.

Instrumentation:

• HPLC system with a UV detector

• Column: C18, 4.6 x 150 mm, 5 µm particle size

• Mobile Phase: Acetonitrile and water gradient

• Flow Rate: 1.0 mL/min

• Detector Wavelength: 254 nm

• Injection Volume: 10 µL

• Column Temperature: 30°C

Sample Preparation:

• Prepare a stock solution of 2-Methylbenzyl alcohol at 1 mg/mL in the initial mobile phase composition.

• Filter the sample through a 0.45 µm syringe filter before injection.

Data Analysis: Purity is determined by the area percent of the 2-Methylbenzyl alcohol peak relative to the total peak area in the chromatogram.

Quantitative ¹H Nuclear Magnetic Resonance (qNMR) Spectroscopy

Objective: To provide an absolute quantitative purity assessment of the 2-Methylbenzyl alcohol reference standard.[5]

Instrumentation:

• NMR Spectrometer (400 MHz or higher)

• 5 mm NMR tubes

Reagents:

• Deuterated chloroform (B151607) (CDCl₃)

• Internal Standard (IS): Maleic acid or another suitable certified reference material with known purity.

Sample Preparation:

• Accurately weigh approximately 10 mg of the 2-Methylbenzyl alcohol reference standard and 5 mg of the internal standard into a vial.

• Dissolve the mixture in a known volume of CDCl₃ (e.g., 0.75 mL).

• Transfer the solution to an NMR tube.

NMR Data Acquisition:

• Acquire a quantitative ¹H NMR spectrum with a sufficient relaxation delay (e.g., 5 times the longest T1) to ensure full signal relaxation.

Data Analysis: The purity of 2-Methylbenzyl alcohol is calculated using the following formula:

Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

Where:

• I = Integral of the signal

• N = Number of protons for the integrated signal

• MW = Molecular weight

• m = mass

• P = Purity of the internal standard

Mandatory Visualization

The following diagrams illustrate the experimental workflow and the logical relationship between the different analytical techniques for a comprehensive purity assessment.

Caption: Experimental workflow for the purity assessment of a chemical reference standard.

References

• 1. 2-Methylbenzyl alcohol 98 89-95-2 [sigmaaldrich.com]
• 2. 2-Methylbenzyl Alcohol | 89-95-2 | TCI AMERICA [tcichemicals.com]
• 3. CAS-89-95-2, 2-Methyl Benzyl Alcohol Manufacturers, Suppliers & Exporters in India | 154015 [cdhfinechemical.com]
• 4. ewai-group.com [ewai-group.com]
• 5. Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination - PMC [pmc.ncbi.nlm.nih.gov]

Cross-Validation of Analytical Methods for Impurity Profiling of 2-Methylbenzyl Alcohol: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methodologies for the impurity profiling of 2-Methylbenzyl alcohol. Ensuring the purity of active pharmaceutical ingredients (APIs) and intermediates is critical for the safety and efficacy of drug products. This document outlines the cross-validation of common analytical techniques, presenting supporting data and detailed experimental protocols to aid in method selection and implementation.

The control of impurities is a critical aspect of pharmaceutical development and manufacturing. Regulatory bodies like the International Conference on Harmonisation (ICH) provide guidelines on the validation of analytical procedures to ensure they are suitable for their intended purpose.[1][2] Impurity profiling involves the detection, identification, and quantification of impurities, which can originate from starting materials, by-products, intermediates, degradation products, and reagents.[3][4][5]

Comparative Analysis of Analytical Techniques

The most common analytical techniques for impurity profiling of organic molecules like 2-Methylbenzyl alcohol include High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and hyphenated techniques such as Gas Chromatography-Mass Spectrometry (GC-MS) and Liquid Chromatography-Mass Spectrometry (LC-MS).[3][4][6] The choice of method depends on the volatility and thermal stability of the impurities, as well as the required sensitivity and selectivity.

Data Presentation: Quantitative Method Performance

The following table summarizes the typical performance characteristics of HPLC-UV, GC-FID, and GC-MS for the analysis of potential impurities in 2-Methylbenzyl alcohol. These values are representative and may vary based on the specific impurity and instrumentation.

Parameter	High-Performance Liquid Chromatography (HPLC-UV)	Gas Chromatography (GC-FID)	Gas Chromatography-Mass Spectrometry (GC-MS)
Limit of Detection (LOD)	0.01 - 0.05%	0.005 - 0.02%	0.001 - 0.01%
Limit of Quantitation (LOQ)	0.03 - 0.15%	0.015 - 0.06%	0.003 - 0.03%
Linearity (R²)	> 0.995	> 0.998	> 0.999
Accuracy (% Recovery)	95 - 105%	97 - 103%	98 - 102%
Precision (%RSD)	< 2.0%	< 1.5%	< 1.0%
Specificity	Good, but potential for co-elution	Excellent for volatile impurities	Excellent, with mass spectral confirmation
Robustness	Moderate	High	High

Experimental Protocols

Detailed methodologies for each of the compared analytical techniques are provided below. These protocols are intended as a starting point and may require optimization for specific applications and impurities.

High-Performance Liquid Chromatography (HPLC-UV) Method

This method is suitable for the analysis of non-volatile or thermally labile impurities.

• Sample Preparation: Accurately weigh approximately 50 mg of the 2-Methylbenzyl alcohol sample and dissolve in 50 mL of a suitable diluent (e.g., Acetonitrile:Water 50:50 v/v) to obtain a concentration of 1 mg/mL.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Chromatographic Conditions:

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase: Gradient elution with Mobile Phase A (0.1% Phosphoric acid in Water) and Mobile Phase B (Acetonitrile).

  • Gradient Program:

    • 0-5 min: 30% B

    • 5-25 min: 30% to 70% B

    • 25-30 min: 70% B

    • 30-32 min: 70% to 30% B

    • 32-35 min: 30% B

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection Wavelength: 220 nm.

  • Injection Volume: 10 µL.

• Data Analysis: Peak areas are used to determine the percentage of each impurity relative to the main peak of 2-Methylbenzyl alcohol.

Gas Chromatography (GC-FID) Method

GC is ideal for the analysis of volatile organic impurities, such as residual solvents or by-products from the synthesis of 2-Methylbenzyl alcohol.[3][7]

• Sample Preparation: Accurately weigh approximately 100 mg of the 2-Methylbenzyl alcohol sample and dissolve in 10 mL of a suitable solvent (e.g., Dichloromethane or Methanol).

• Instrumentation: A gas chromatograph equipped with a Flame Ionization Detector (FID).

• Chromatographic Conditions:

  • Column: DB-5, 30 m x 0.32 mm, 0.25 µm film thickness (or equivalent).

  • Carrier Gas: Helium or Hydrogen, at a constant flow of 1.5 mL/min.

  • Oven Temperature Program:

    • Initial temperature: 50 °C, hold for 2 minutes.

    • Ramp: 10 °C/min to 250 °C.

    • Hold at 250 °C for 5 minutes.

  • Injector Temperature: 250 °C.

  • Detector Temperature: 280 °C.

  • Injection Volume: 1 µL.

  • Split Ratio: 20:1.

• Data Analysis: Impurity levels are quantified by comparing their peak areas to the peak area of an internal or external standard.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

GC-MS provides both chromatographic separation and mass spectral identification of impurities, offering a higher degree of confidence in the results.[8][9]

• Sample Preparation: Same as for the GC-FID method.

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Chromatographic Conditions: Same as for the GC-FID method.

• Mass Spectrometer Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 35 - 450.

• Data Analysis: Identification of impurities is based on matching their retention times and mass spectra with those of reference standards or a spectral library (e.g., NIST). Quantitation is performed by comparing the peak area of a specific ion fragment to that of a standard.[8]

Mandatory Visualization

The following diagrams illustrate the workflow for cross-validation of analytical methods and the logical relationships between key validation parameters.

References

• 1. globalresearchonline.net [globalresearchonline.net]
• 2. ema.europa.eu [ema.europa.eu]
• 3. biotech-spain.com [biotech-spain.com]
• 4. biomedres.us [biomedres.us]
• 5. rroij.com [rroij.com]
• 6. ajrconline.org [ajrconline.org]
• 7. rsc.org [rsc.org]
• 8. fda.gov [fda.gov]
• 9. shimadzu.com [shimadzu.com]

A Comparative Guide to the Validation of a GC-MS Method for the Detection of 2-Methylbenzyl Alcohol Impurities

For Researchers, Scientists, and Drug Development Professionals

In the pharmaceutical industry, ensuring the purity of active pharmaceutical ingredients (APIs) and drug products is paramount to safety and efficacy. This guide provides a comprehensive comparison of a validated Gas Chromatography-Mass Spectrometry (GC-MS) method for the detection of impurities in 2-Methylbenzyl alcohol against a conventional High-Performance Liquid Chromatography (HPLC) method. This document outlines the detailed experimental protocols and presents a comparative analysis of their performance based on key validation parameters as stipulated by the International Council for Harmonisation (ICH) Q2(R1) guidelines.[1][2][3][4]

Experimental Protocols

GC-MS Method

This method is designed for the sensitive and specific detection and quantification of potential impurities in 2-Methylbenzyl alcohol.

1. Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC System or equivalent.

• Mass Spectrometer: Agilent 5977B MSD or equivalent.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Inlet Temperature: 280°C.

• Injection Volume: 1 µL (split ratio 20:1).

• Oven Temperature Program: Initial temperature of 60°C held for 2 minutes, ramped to 280°C at a rate of 20°C/min, and held for 5 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• MSD Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Selected Ion Monitoring (SIM) and Full Scan (for peak identification).

2. Standard and Sample Preparation:

• Stock Solution: Prepare a 1000 µg/mL stock solution of 2-Methylbenzyl alcohol and each known impurity in methanol (B129727).

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solutions to concentrations ranging from 0.05 µg/mL to 10 µg/mL.

• Sample Solution: Accurately weigh and dissolve the 2-Methylbenzyl alcohol sample in methanol to a final concentration of 10 mg/mL.

HPLC-UV Method (Alternative)

This method serves as a conventional alternative for the quantification of impurities.

1. Instrumentation and Conditions:

• HPLC System: Agilent 1260 Infinity II LC System or equivalent, equipped with a Diode Array Detector (DAD).

• Column: C18 column (4.6 x 150 mm, 5 µm particle size).

• Mobile Phase: A gradient of 0.1% phosphoric acid in water (A) and acetonitrile (B52724) (B).

• Gradient Program: Start with 95% A, ramp to 5% A over 20 minutes, hold for 5 minutes, and then return to initial conditions.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Injection Volume: 10 µL.

• Detection Wavelength: 220 nm.

2. Standard and Sample Preparation:

• Stock Solution: Prepare a 1000 µg/mL stock solution of 2-Methylbenzyl alcohol and each known impurity in a 50:50 mixture of acetonitrile and water.

• Calibration Standards: Prepare a series of calibration standards by diluting the stock solutions to concentrations ranging from 0.5 µg/mL to 50 µg/mL.

• Sample Solution: Accurately weigh and dissolve the 2-Methylbenzyl alcohol sample in the mobile phase at the initial gradient composition to a final concentration of 1 mg/mL.

Method Validation Workflow

The following diagram illustrates the logical workflow for the validation of an analytical method, adhering to ICH Q2(R1) guidelines.

Caption: Logical workflow of the analytical method validation process.

Comparative Validation Data

The following table summarizes the hypothetical performance data for the validated GC-MS method and the alternative HPLC-UV method.

Validation Parameter	GC-MS Method	HPLC-UV Method	ICH Q2(R1) Acceptance Criteria
Specificity	No interference from blank and placebo at the retention time of analytes. Peak purity > 99.5%.	No interference from blank and placebo at the retention time of analytes. Peak purity > 99.0%.	The method should be able to unequivocally assess the analyte in the presence of components that may be expected to be present.
Linearity (Correlation Coefficient, r²)	> 0.999	> 0.998	r² ≥ 0.99
Range (µg/mL)	0.1 - 10	1.0 - 50	The range should cover the expected concentration of impurities.
Accuracy (% Recovery)	98.5 - 101.2%	97.8 - 102.5%	For impurities, recovery should be within 80-120%.
Precision (RSD%)
- Repeatability (n=6)	< 2.0%	< 3.0%	RSD ≤ 5%
- Intermediate Precision (n=6)	< 2.5%	< 3.5%	RSD ≤ 5%
Limit of Detection (LOD) (µg/mL)	0.03	0.3	The LOD should be appropriately low to detect impurities at the required level.
Limit of Quantitation (LOQ) (µg/mL)	0.1	1.0	The LOQ should be appropriate for the quantification of impurities at the specified limits.
Robustness	Unaffected by minor changes in flow rate (±5%) and oven temperature ramp (±2°C/min).	Unaffected by minor changes in flow rate (±5%) and column temperature (±2°C).	The method should remain unaffected by small, deliberate variations in method parameters.
Solution Stability (24h at RT)	< 2.0% change in concentration	< 2.5% change in concentration	The analyte should be stable in solution for the duration of the analysis.

Performance Comparison

GC-MS Method:

The GC-MS method demonstrates superior sensitivity, as indicated by its significantly lower Limit of Detection (LOD) and Limit of Quantitation (LOQ).[5][6][7][8][9] This makes it highly suitable for the detection and quantification of trace-level impurities. The high specificity of mass spectrometry ensures reliable peak identification and purity assessment, minimizing the risk of co-eluting peaks interfering with the results. The excellent linearity and precision of the GC-MS method provide a high degree of confidence in the accuracy of the quantitative data.

HPLC-UV Method:

The HPLC-UV method offers a reliable alternative, particularly in laboratories where GC-MS instrumentation may not be readily available. While its sensitivity is lower than the GC-MS method, it is still adequate for many routine quality control applications where impurity levels are not expected to be at trace levels. The method demonstrates acceptable accuracy, precision, and robustness. However, the potential for peak co-elution and lower specificity compared to MS detection are notable limitations.

Conclusion and Recommendations

The choice between the GC-MS and HPLC-UV methods for the analysis of 2-Methylbenzyl alcohol impurities will depend on the specific requirements of the analysis.

• For research and development, impurity profiling, and trace-level analysis, the GC-MS method is highly recommended. Its superior sensitivity and specificity provide a more comprehensive and reliable assessment of the impurity profile.

• For routine quality control where impurity limits are well-established and not at trace levels, the HPLC-UV method can be a cost-effective and reliable option.

Ultimately, the selection of the analytical method should be based on a thorough risk assessment and the specific regulatory requirements for the drug product . Both methods, when properly validated, can provide accurate and reliable data for ensuring the quality and safety of 2-Methylbenzyl alcohol.

References

• 1. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [gmp-compliance.org]
• 2. jordilabs.com [jordilabs.com]
• 3. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [fda.gov]
• 4. ICH Q2 Analytical Method Validation | PPTX [slideshare.net]
• 5. Limit of detection (LQD)/limit of quantitation (LOQ): comparison of the empirical and the statistical methods exemplified with GC-MS assays of abused drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Determination of Detection Limits and Quantitation Limits for Compounds in a Database of GC/MS by FUMI Theory - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. youtube.com [youtube.com]
• 9. chromatographyonline.com [chromatographyonline.com]

assessing the impact of substrate concentration on 2-Methylbenzyl alcohol reaction kinetics

A detailed examination of the impact of substrate concentration on the reaction kinetics of 2-Methylbenzyl alcohol under different catalytic systems reveals significant variations in enzyme efficiency and reaction mechanisms. This guide provides a comparative analysis of two distinct experimental approaches to understanding these kinetics, offering valuable insights for researchers, scientists, and professionals in drug development.

This publication delves into the enzymatic oxidation of methyl-substituted benzyl (B1604629) alcohols, focusing on the kinetic parameters that govern their conversion. By comparing the performance of different enzymes and the influence of the methyl group's position on the aromatic ring, we can better understand the structure-activity relationships that are crucial for optimizing biocatalytic processes.

Comparative Kinetic Data

The following table summarizes the key kinetic parameters for the oxidation of 2-Nitrobenzyl alcohol and 4-Methylbenzyl alcohol under different enzymatic conditions. While direct comparative data for 2-Methylbenzyl alcohol is limited, the data for its isomers provides a strong proxy for understanding the influence of substituent position on enzymatic activity.

Substrate	Enzyme System	Michaelis-Menten Constant (Km)	Maximum Reaction Velocity (Vmax)	Catalytic Efficiency (Vmax/Km)
2-Nitrobenzyl alcohol	Rat liver mitochondrial preparation	Not metabolized by cytosolic alcohol dehydrogenase	Data not available for ADH	Data not available for ADH
3-Nitrobenzyl alcohol	Rat hepatic cytosolic alcohol dehydrogenase	503 µM	1.48 nmoles/min/mg protein	3.15 x 10-3 nmoles/min/mg protein/µM
4-Nitrobenzyl alcohol	Rat hepatic cytosolic alcohol dehydrogenase	Similar to 3-nitrobenzyl alcohol	Similar to 3-nitrobenzyl alcohol	~60% of 3-nitrobenzyl alcohol
4-Methylbenzyl alcohol	Acidified Dichromate	Not applicable (chemical oxidation)	Reactivity order: p-OCH3 > p-CH3 > -H > p-Cl > p-NO2	Not applicable

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to allow for replication and further investigation.

Protocol 1: Enzymatic Oxidation of Nitrobenzyl Alcohols by Rat Hepatic Enzymes[1]

This protocol outlines the determination of steady-state kinetic parameters for the metabolism of nitrobenzyl alcohols using rat hepatic enzyme preparations.

1. Enzyme Preparation:

• Prepare cytosolic and mitochondrial fractions from rat liver homogenates.

2. Assay for Alcohol Dehydrogenase Activity:

• The reaction mixture contains the respective nitrobenzyl alcohol substrate, and the enzyme preparation in a suitable buffer.

• Initiate the reaction by adding the enzyme.

• Monitor the reaction progress by measuring the change in absorbance at a specific wavelength corresponding to the product formation or co-factor conversion.

3. Kinetic Parameter Determination:

• Perform initial velocity studies by varying the concentration of the nitrobenzyl alcohol substrate.

• Determine the Michaelis-Menten constant (Km) and maximum reaction velocity (Vmax) from a Lineweaver-Burk plot or by non-linear regression analysis of the initial rate data.

Protocol 2: Oxidation of Substituted Benzyl Alcohols by Acidified Dichromate[2]

This protocol describes the kinetic study of the oxidation of substituted benzyl alcohols using a chemical oxidant.

1. Reaction Setup:

• The reaction is carried out in an acetic acid-water medium.

• The reaction mixture contains the substituted benzyl alcohol, potassium dichromate, and sulfuric acid.

2. Kinetic Measurements:

• Follow the progress of the reaction by monitoring the disappearance of the dichromate ion spectrophotometrically.

• Maintain pseudo-first-order conditions by using a large excess of the benzyl alcohol substrate.

3. Data Analysis:

• Determine the observed rate constant (kobs) from the slope of the plot of log(absorbance) versus time.

• Study the effect of substrate concentration on the reaction rate to determine the order of the reaction with respect to the substrate.

• Compare the rate constants for different substituted benzyl alcohols to establish the order of reactivity.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the logical relationships and workflows of the described experimental setups.

Fig. 1: Workflow for Enzymatic Kinetic Analysis.

Fig. 2: Logical Flow for Chemical Oxidation Kinetics.

Safety & Regulatory Compliance

Proper Disposal of 2-Methylbenzyl Alcohol: A Guide for Laboratory Professionals

This document provides essential safety and logistical guidance for the proper disposal of 2-Methylbenzyl alcohol (CAS No. 89-95-2). Adherence to these procedures is critical for ensuring personnel safety, maintaining regulatory compliance, and protecting the environment. This guide is intended for researchers, scientists, and drug development professionals who handle this chemical.

Immediate Safety and Hazard Information

2-Methylbenzyl alcohol is classified as a hazardous substance. It is harmful if swallowed and can cause serious eye damage or irritation.[1][2] It may also cause skin and respiratory tract irritation.[3][4] Therefore, appropriate personal protective equipment (PPE), including safety glasses or a face shield, chemical-resistant gloves, and a lab coat, must be worn at all times when handling this compound.[1][3][4] Work should be conducted in a well-ventilated area or under a chemical fume hood.[3]

Key Disposal and Safety Parameters

The following table summarizes the critical information for the safe handling and disposal of 2-Methylbenzyl alcohol.

Parameter	Information	Citations
Primary Disposal Route	Dispose of as hazardous chemical waste via an approved waste disposal plant.	[5][6]
Environmental Precautions	Do not allow the product to enter drains, surface water, or groundwater.	[1][6][7]
GHS Hazard Statements	H302: Harmful if swallowed. H318/H319: Causes serious eye damage/irritation.	[1]
Required PPE	Protective gloves, eye protection (safety glasses/face shield), and protective clothing.	[1][3][4][7]
Incompatible Materials	Strong oxidizing agents, acids, acid anhydrides, and acid chlorides.	[3][4]
Spill Containment	Absorb with inert, non-combustible material (e.g., sand, diatomaceous earth).	[4][8]
Waste Classification	Generally classified as ignitable hazardous waste, especially in solutions of 10% or more.	[9][10]

Step-by-Step Disposal Protocol

A systematic approach is crucial for the safe disposal of 2-Methylbenzyl alcohol and materials contaminated with it. The following protocol outlines the necessary steps from waste generation to final disposal.

Waste Characterization and Segregation

• Identify the Waste: Determine if the waste is pure 2-Methylbenzyl alcohol, a solution containing it, or materials contaminated by it (e.g., gloves, absorbent pads, glassware).

• Segregate Waste: Chemical wastes must be segregated. Do not mix 2-Methylbenzyl alcohol waste with other waste streams, especially incompatible materials like strong oxidizing agents or acids.[3][4][11] Keep halogenated and non-halogenated solvent wastes separate.[11]

Waste Collection and Container Management

• Use Appropriate Containers: Collect liquid waste in a designated, chemically compatible, and sealable hazardous waste container.[8][11] Solid contaminated materials should be placed in a separate, clearly labeled, sealed waste bag or container.[8]

• Labeling: Immediately label the waste container with a hazardous waste tag, clearly identifying the contents as "Hazardous Waste: 2-Methylbenzyl alcohol" and listing all components and their approximate concentrations.[11][12] If reusing a container, ensure the original label is completely defaced.[11]

• Container Handling: Keep waste containers tightly closed at all times, except when adding waste.[9][11][13] Do not overfill containers; a maximum of 90% capacity is recommended to allow for expansion.[13]

Storage of Waste

• Location: Store waste containers in a cool, dry, and well-ventilated secondary containment area, away from sources of ignition and incompatible chemicals.[6][8]

• Compliance: Ensure that the waste storage practices comply with all local, state, and federal regulations.

Final Disposal

• Professional Disposal: All waste containing 2-Methylbenzyl alcohol must be disposed of through a licensed professional waste disposal service or an approved waste disposal plant.[5][6] Never dispose of this chemical down the drain or in regular trash.[1]

• Regulatory Adherence: The waste generator is responsible for properly characterizing and classifying the waste according to all applicable regulations to ensure safe and compliant disposal.[3][5][6]

Accidental Spill Management

In the event of a spill, follow these procedures immediately:

• Evacuate and Ventilate: If the spill is significant, evacuate non-essential personnel from the immediate area and ensure adequate ventilation.[8]

• Control Ignition Sources: Eliminate all nearby sources of ignition.[4]

• Contain the Spill: Wearing appropriate PPE, contain the spill by absorbing it with an inert, non-combustible material such as sand, dry earth, or vermiculite.[4][8]

• Collect Waste: Carefully sweep or shovel the absorbed material into a suitable, labeled container for hazardous waste disposal.[1][3][4]

• Decontaminate: Clean the spill area thoroughly with soap and water. Collect all cleaning materials and any contaminated PPE for disposal as hazardous waste.[8]

Disposal Workflow for 2-Methylbenzyl Alcohol

The following diagram illustrates the decision-making process for the proper handling and disposal of 2-Methylbenzyl alcohol waste.

Caption: Decision workflow for the proper disposal of 2-Methylbenzyl alcohol waste.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. 2-Methylbenzyl alcohol - Hazardous Agents | Haz-Map [haz-map.com]
• 3. fishersci.com [fishersci.com]
• 4. 2-Methylbenzyl alcohol(89-95-2)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 5. fishersci.com [fishersci.com]
• 6. fishersci.com [fishersci.com]
• 7. fishersci.com [fishersci.com]
• 8. benchchem.com [benchchem.com]
• 9. Chemical Waste Management Guide | Environmental Health & Safety [bu.edu]
• 10. research.auburn.edu [research.auburn.edu]
• 11. rtong.people.ust.hk [rtong.people.ust.hk]
• 12. vumc.org [vumc.org]
• 13. ethz.ch [ethz.ch]

Personal protective equipment for handling 2-Methylbenzyl alcohol

For researchers, scientists, and drug development professionals, ensuring safe handling of chemical reagents is paramount. This guide provides immediate safety, operational, and disposal protocols for 2-Methylbenzyl alcohol, fostering a secure and efficient laboratory environment.

Hazard Identification and Personal Protective Equipment (PPE)

2-Methylbenzyl alcohol is classified as harmful if swallowed, a serious eye irritant, and a skin irritant.[1][2][3] It may also cause respiratory tract irritation.[3][4] Adherence to proper PPE protocols is mandatory to minimize exposure risks.

Recommended Personal Protective Equipment

PPE Category	Item	Specifications
Hand Protection	Nitrile Gloves	Double gloving is recommended, particularly when handling the pure compound or concentrated solutions. Gloves must be inspected before use and changed immediately if contaminated, torn, or punctured.[1][5]
Eye Protection	Safety Goggles with Side Shields or a Face Shield	Must be worn at all times in the laboratory. A face shield offers additional protection against splashes when handling larger quantities.[1][5]
Body Protection	Laboratory Coat	A buttoned, long-sleeved lab coat made of a low-permeability fabric should be worn to protect skin and clothing.[5][6]
Respiratory Protection	NIOSH-approved Respirator (e.g., N95 or higher)	Recommended when handling the powder form of the compound or when there is a potential for aerosol generation outside of a certified chemical fume hood.[4][7]

Operational Plan: Step-by-Step Handling Procedure

A systematic workflow is critical for both safety and experimental integrity.

Engineering Controls and Preparation:

• Always handle 2-Methylbenzyl alcohol in a well-ventilated area.[8]

• For procedures that may generate dust or aerosols, such as weighing or preparing concentrated solutions, a certified chemical fume hood is required.[6]

• Ensure that an eyewash station and safety shower are readily accessible in the immediate work area.[8][9]

Weighing and Solution Preparation:

• Don all required PPE before entering the designated handling area.

• Use a dedicated spatula and weighing paper.

• Clean the balance and surrounding area with a suitable solvent immediately after weighing to remove any residual powder.

• When preparing solutions, slowly add the solid 2-Methylbenzyl alcohol to the solvent to prevent splashing.

Experimental Use:

• Keep all containers of 2-Methylbenzyl alcohol clearly labeled and tightly sealed when not in use.[4]

• Avoid all direct contact with the skin, eyes, and clothing.[1]

• In the event of accidental contact, refer to the First Aid measures outlined in the Safety Data Sheet.

Post-Experiment Decontamination:

• Decontaminate all surfaces and equipment that have come into contact with 2-Methylbenzyl alcohol using an appropriate solvent.

• Remove PPE in the correct order to avoid cross-contamination: outer gloves, lab coat, inner gloves, and then eye/face protection.

Caption: Workflow for safely handling 2-Methylbenzyl alcohol.

Disposal Plan

Proper disposal of chemical waste is crucial to protect the environment and comply with regulations.

Waste Categorization:

• Solid Waste: Unused 2-Methylbenzyl alcohol powder, contaminated weighing paper, and any other solid materials that have come into direct contact with the compound.

• Liquid Waste: Solutions containing 2-Methylbenzyl alcohol and solvents used for rinsing contaminated glassware.

• Contaminated PPE: Used gloves, disposable lab coats, and other contaminated protective equipment.

Disposal Procedure:

• Collect all waste in separate, clearly labeled, and sealed containers. Do not mix with other waste streams.[10]

• Store waste containers in a designated, well-ventilated, and secure area.

• Arrange for the disposal of all 2-Methylbenzyl alcohol waste through a licensed and approved hazardous waste disposal company.[1] Adhere to all local, regional, and national regulations.[10]

• Handle uncleaned empty containers as you would the product itself.

References

• 1. cdhfinechemical.com [cdhfinechemical.com]
• 2. 2-Methylbenzyl alcohol - Hazardous Agents | Haz-Map [haz-map.com]
• 3. fishersci.com [fishersci.com]
• 4. 2-Methylbenzyl alcohol(89-95-2)MSDS Melting Point Boiling Density Storage Transport [m.chemicalbook.com]
• 5. pccarx.com [pccarx.com]
• 6. benchchem.com [benchchem.com]
• 7. P-METHYL BENZYL ALCOHOL | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
• 8. fishersci.com [fishersci.com]
• 9. nj.gov [nj.gov]
• 10. sigmaaldrich.com [sigmaaldrich.com]